Technical Documentation Center

5'-O-DMT-N4-ethyl-2'-deoxycytidine Documentation Hub

A focused reading path for foundational, methodological, troubleshooting, and comparative topics. Return to the product page for procurement and RFQ.

  • Product: 5'-O-DMT-N4-ethyl-2'-deoxycytidine

Core Science & Biosynthesis

Foundational

Chemical structure and properties of 5'-O-DMT-N4-ethyl-2'-deoxycytidine

An In-Depth Technical Guide to 5'-O-DMT-N4-ethyl-2'-deoxycytidine: Structure, Properties, and Applications in Oligonucleotide Synthesis and Drug Discovery Introduction In the landscape of nucleic acid chemistry and thera...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-Depth Technical Guide to 5'-O-DMT-N4-ethyl-2'-deoxycytidine: Structure, Properties, and Applications in Oligonucleotide Synthesis and Drug Discovery

Introduction

In the landscape of nucleic acid chemistry and therapeutic development, modified nucleosides are indispensable tools that enable the fine-tuning of oligonucleotide properties for specific applications. Among these, 5'-O-DMT-N4-ethyl-2'-deoxycytidine stands out as a critical building block. This synthetic analogue of 2'-deoxycytidine is strategically modified at two key positions: the 5'-hydroxyl group is protected by a dimethoxytrityl (DMT) group, and the exocyclic amine at the N4 position is functionalized with an ethyl group.[1]

The 5'-O-DMT group is a cornerstone of modern solid-phase oligonucleotide synthesis, providing a temporary, acid-labile protecting group that allows for the stepwise, directional assembly of DNA and RNA strands.[][3] The N4-ethyl modification, however, is a functional alteration designed to modulate the hybridization characteristics of the resulting oligonucleotide. This guide, prepared from the perspective of a Senior Application Scientist, delves into the chemical structure, physicochemical properties, and synthesis protocols involving 5'-O-DMT-N4-ethyl-2'-deoxycytidine. We will explore the rationale behind its use, its impact on duplex stability, and its applications in the realms of diagnostics, drug discovery, and fundamental research.[1][4]

Part 1: Molecular Profile and Physicochemical Properties

A thorough understanding of a molecule begins with its structure and inherent properties. These characteristics dictate its behavior in chemical reactions and its functional role in biological systems.

Chemical Structure

5'-O-DMT-N4-ethyl-2'-deoxycytidine is a composite structure, with each component serving a distinct and vital purpose.

  • 2'-Deoxycytidine Core: This is the fundamental scaffold, a natural component of DNA.

  • N4-ethyl Group: Attached to the exocyclic amine of the cytosine base, this modification is the primary determinant of the nucleoside's unique hybridization properties. Unlike the standard N4-amino group, the ethylated amine alters the hydrogen bonding pattern when pairing with a guanine base.[4][5]

  • 5'-O-Dimethoxytrityl (DMT) Group: This bulky, acid-sensitive group protects the 5'-hydroxyl function. Its presence is essential for automated solid-phase synthesis, as it prevents self-polymerization and ensures that chain elongation occurs exclusively at the 5'-end after its controlled removal.[3]

Below is a graphical representation of the molecule's structure.

chemical_structure cluster_dmt 5'-O-Dimethoxytrityl (DMT) Group cluster_sugar 2'-Deoxyribose cluster_base N4-ethyl-Cytosine Base DMT DMT Sugar Sugar (Deoxyribose) DMT->Sugar 5'-O-Linkage Base Cytosine Sugar->Base N1-Glycosidic Bond Ethyl Ethyl Group (-CH2CH3) Base->Ethyl N4-Amine Linkage

Caption: Logical components of 5'-O-DMT-N4-ethyl-2'-deoxycytidine.

Physicochemical Data

The fundamental properties of this compound are summarized in the table below, providing essential information for handling, storage, and experimental design.

PropertyValueReference
CAS Number 195535-75-2[1][6]
Molecular Formula C₃₂H₃₅N₃O₆[1]
Molecular Weight 557.64 g/mol [1]
Appearance White to Off-white Powder[]
Predicted Boiling Point 711.0 ± 70.0 °C[1]
Predicted Density 1.24 ± 0.1 g/cm³[1]
Predicted pKa 13.99 ± 0.60[1]
Primary Application Nucleoside building block for oligo synthesis[1][4]

Part 2: The Role in Oligonucleotide Synthesis

The primary utility of 5'-O-DMT-N4-ethyl-2'-deoxycytidine is as a precursor to its phosphoramidite derivative, the reactive monomer used in automated DNA synthesizers.

The Phosphoramidite Derivative: A Tale of Two Amines

For incorporation into a growing oligonucleotide chain, the 3'-hydroxyl group of the nucleoside must be phosphitylated. This creates a 3'-CE (cyanoethyl) phosphoramidite, the standard monomer for synthesis.[8] However, the N4-ethyl group introduces a challenge: it is a secondary amine. During the coupling step of oligonucleotide synthesis, which is activated by acidic azoles like DCI or tetrazole, this secondary amine can react with the activated phosphoramidite of the next incoming base, leading to undesired chain branching and a significant drop in the yield of the full-length product.[4]

The Causality Behind Experimental Choice: To circumvent this side reaction, a further modification is required. The N4-ethylamino group is protected with an acetyl (Ac) group, forming 5'-O-DMT-N4-acetyl-N4-ethyl-2'-deoxycytidine-3'-CE Phosphoramidite .[4][5] The acetyl group is a small, base-labile protecting group that effectively renders the N4 nitrogen non-nucleophilic, thereby preventing the branching reaction. This acetyl group is readily removed during the final deprotection step with aqueous ammonia, ensuring the integrity of the final oligonucleotide.[4][9] This choice represents a self-validating system: its use ensures the synthesis proceeds as intended, preventing the formation of branched impurities that would be difficult to remove and compromise the final product's purity.[4]

Experimental Workflow: Incorporation into Oligonucleotides

The incorporation of the N4-Ac-N4-Et-dC phosphoramidite follows the standard, well-established cycle of solid-phase oligonucleotide synthesis.[3] The process is automated and occurs on a solid support, typically controlled pore glass (CPG).

synthesis_cycle Detritylation Step 1: Detritylation Removes 5'-DMT group with acid (e.g., TCA), exposing a free 5'-OH group. Coupling Step 2: Coupling The N4-Ac-N4-Et-dC phosphoramidite is activated and couples with the free 5'-OH. Detritylation->Coupling Growing Chain with 5'-OH Capping Step 3: Capping Unreacted 5'-OH groups are acetylated to prevent the formation of deletion sequences. Coupling->Capping New Base Added Oxidation Step 4: Oxidation The unstable phosphite triester linkage is oxidized to a stable phosphate triester. Capping->Oxidation Chain Terminated (if unreacted) Oxidation->Detritylation Cycle Repeats for Next Base

Caption: The four-step cycle of automated solid-phase oligonucleotide synthesis.

Step-by-Step Methodology:

  • Detritylation: The synthesis cycle begins with the removal of the 5'-DMT group from the support-bound nucleoside using a solution of a mild acid, such as trichloroacetic acid (TCA) in dichloromethane. This exposes the 5'-hydroxyl group for the subsequent reaction.[3]

  • Coupling: The N4-Ac-N4-Et-dC phosphoramidite, dissolved in anhydrous acetonitrile, is delivered to the synthesis column along with an activator (e.g., 4,5-dicyanoimidazole). The activator protonates the diisopropylamino group of the phosphoramidite, which is then displaced by the free 5'-hydroxyl of the growing chain, forming a phosphite triester linkage.[8]

  • Capping: To prevent the accumulation of shorter, failure sequences (n-1), any unreacted 5'-hydroxyl groups are permanently blocked by acetylation using a capping reagent, typically a mixture of acetic anhydride and N-methylimidazole.[3]

  • Oxidation: The newly formed phosphite triester linkage is unstable. It is oxidized to a more stable pentavalent phosphate triester using an oxidizing agent, commonly an iodine solution in a THF/water/pyridine mixture. This stabilizes the backbone for the subsequent cycles.[3]

This cycle is repeated until the desired oligonucleotide sequence is fully assembled.

Deprotection and Cleavage

After the final synthesis cycle, the oligonucleotide is cleaved from the solid support and all remaining protecting groups are removed. The N4-acetyl group on the ethyl-modified cytidine is compatible with all common deprotection strategies.[4] A standard protocol involves heating the support in concentrated ammonium hydroxide, which simultaneously cleaves the oligonucleotide from the support, removes the cyanoethyl phosphate protecting groups, and removes the base protecting groups (including the N4-acetyl group).[9]

Part 3: Functional Implications and Applications

The true value of a modified nucleoside lies in the novel properties it imparts to an oligonucleotide. The N4-ethyl modification directly influences duplex stability, opening doors to a range of specialized applications.

Modulation of Duplex Stability

The N4-ethyl analogue of deoxycytidine maintains its specific hybridization to deoxyguanosine (dG). However, the presence of the ethyl group sterically hinders the optimal formation of the three hydrogen bonds characteristic of a standard G-C base pair. As a result, the thermal stability (melting temperature, or Tm) of an N4-Et-dC:dG base pair is significantly reduced, becoming comparable to that of a natural A-T base pair.[4][5]

Expert Insight: This property is not a defect but a feature. It provides researchers with a molecular "rheostat" to precisely control the binding affinity of oligonucleotides. By strategically substituting standard dC residues with N4-Et-dC, one can lower the Tm of a specific region of a DNA duplex without altering its sequence specificity. This is particularly valuable in applications like multiplex PCR or in the design of probes where fine-tuning hybridization strength is paramount to reducing non-specific binding.

Applications in Therapeutics and Diagnostics

The unique characteristics of 5'-O-DMT-N4-ethyl-2'-deoxycytidine make it a valuable tool in several areas of biomedical research and development.

  • Therapeutic Research: As a nucleoside analog, it is investigated for potential antiviral and anticancer activities.[1] The principle behind this is that many viral polymerases or rapidly dividing cancer cells can mistakenly incorporate modified nucleosides into their DNA, leading to chain termination or disruption of nucleic acid metabolism.[1] Its unique structure makes it a candidate for developing novel therapeutic agents targeting these pathways.[1]

  • Molecular Diagnostics: The ability to modulate duplex stability is highly advantageous in diagnostics. For instance, probes containing N4-Et-dC can be designed to have lower melting temperatures, which can improve the specificity of single-nucleotide polymorphism (SNP) detection. Furthermore, the related compound N4-ethyl-2'-deoxycytidine (lacking the DMT group) has been shown to help prevent the self-dimerization of fluorescent DNA probes, enhancing their performance in assays.[10]

  • Drug Delivery Systems: The compound's unique chemical properties may be leveraged in the design of targeted drug carriers.[1] By incorporating it into nucleic acid-based delivery vehicles, it may improve the efficacy and specificity of drug transport.[1]

Conclusion

5'-O-DMT-N4-ethyl-2'-deoxycytidine is more than just a protected nucleoside; it is a sophisticated chemical tool engineered for precision. Its DMT group ensures its compatibility with the robust and reliable phosphoramidite method of oligonucleotide synthesis, while its N4-ethyl modification provides a rational means to modulate DNA duplex stability. The development of its N4-acetylated phosphoramidite derivative showcases a deep understanding of reaction mechanics, overcoming the challenge of side-product formation to ensure high-fidelity synthesis. For researchers, scientists, and drug development professionals, this compound offers a reliable method for creating custom oligonucleotides with tailored hybridization properties, empowering advancements in diagnostics, therapeutics, and beyond.

References

  • LookChem. Cas 195535-75-2, 5'-O-DMT-N4-ethyl-2'-deoxycytidine. [Link]

  • Glen Research. N4-Et-dC-CE Phosphoramidite. [Link]

  • NextSDS. 5'-O-DMT-N4-ethyl-2'-deoxycytidine — Chemical Substance Information. [Link]

  • Glen Research. DNA & RNA Nucleosides, Analogs and Supports. [Link]

  • LookChem. Cas 70465-61-1, N4-ETHYL-2'-DEOXYCYTIDINE. [Link]

  • The Glen Report. Product Listing. [Link]

  • Cambio. N4-Ac-N4-Et-dC-CE Phosphoramidite - Oligo Synthesis. [Link]

  • Silantes. Cytidine Phosphoramidite. [Link]

  • Oxford Academic. 3,N4-Ethano-2′-deoxycytidine: Chemistry of incorporation into oligomeric DNA and reassessment of miscoding potential. [Link]

  • Glen Research. Glen Report 25 Supplement: Deprotection. [Link]

  • PubChem. N4-Acetyl-2'-deoxycytidine. [Link]

  • Pannacean. 5'-O-DMTr-N4-ethyl-2'-deoxycytidine. [Link]

  • InvivoChem. N4-Ethyl-2'-deoxycytidine. [Link]

  • PMC. Synthesis of 5′-O-DMT-2′-O-TBS mononucleosides using an organic catalyst. [Link]

  • Royal Society of Chemistry. Chemistry of installing epitranscriptomic 5-modified cytidines in RNA oligomers. [Link]

  • MDPI. Solid-Phase Synthesis of Oligodeoxynucleotides Containing N4-[2-(t-butyldisulfanyl)ethyl]-5-methylcytosine Moieties. [Link]

  • Glen Research. Product for Oligonucleotide Synthesis. [Link]

  • ChemGenes. 5'-DMT deoxy Cytidine (N4-Fmoc). [Link]

Sources

Exploratory

Engineering Nucleic Acid Interactions: The Mechanism of Action and Applications of N4-Ethyl Modified Deoxycytidine Analogs

Executive Summary N4-ethyl-2'-deoxycytidine (N4-Et-dC) represents a specialized class of modified nucleoside analogs that fundamentally alters the thermodynamic and biological properties of oligonucleotides. By introduci...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

N4-ethyl-2'-deoxycytidine (N4-Et-dC) represents a specialized class of modified nucleoside analogs that fundamentally alters the thermodynamic and biological properties of oligonucleotides. By introducing an ethyl group at the N4 exocyclic amine of cytosine, researchers can precisely modulate base-pairing stability, enhance polymerase chain reaction (PCR) specificity, and selectively engage innate immune receptors[1]. This technical whitepaper elucidates the mechanistic foundations of N4-Et-dC, detailing its role in thermodynamic normalization, structural biology, and targeted immunomodulation.

Thermodynamic Normalization: The Biophysics of Isoenergetic Hybridization

In native DNA, the guanine-cytosine (G:C) base pair forms three hydrogen bonds, conferring significantly higher thermal stability than the adenine-thymine (A:T) pair. This disparity severely complicates multiplexed hybridization assays, such as microarrays or reverse hybridization protocols. In these systems, varying GC content leads to broad melting temperature (Tm) differentials, causing false positives (mismatched GC-rich sequences remaining hybridized) or false negatives (perfectly matched AT-rich sequences dissociating during washes)[2].

Mechanism of Action

The substitution of standard dC with N4-Et-dC introduces hydrophobic steric bulk at the N4 position. While N4-Et-dC still hybridizes specifically with dG, the ethyl group disrupts the optimal geometry required for the third hydrogen bond. Consequently, the thermodynamic stability of the N4-Et-dC:dG pair is reduced to approximately that of an A:T base pair[3]. This phenomenon allows for the creation of "isoenergetic" or "isostable" probes, where hybridization efficiency becomes strictly dependent on oligonucleotide length rather than base composition[4].

Quantitative Impact on Melting Temperature

The dramatic effect of this modification is evident when comparing the Tm variance across probes with extreme GC content differences.

Table 1: Impact of N4-Et-dC Substitution on Melting Temperature (Tm) Variance

Probe TypeGC Content RangeTm Variance (Study 1)Tm Variance (Study 2)
Unmodified (dC) 0% - 100%39 °C52 °C
Modified (N4-Et-dC) 0% - 100%7 °C16 °C

Data demonstrates the compression of Tm ranges, effectively normalizing hybridization thermodynamics across diverse sequences[2].

ThermoNorm cluster_0 Thermodynamic Normalization Mechanism GC Standard dC:dG Pair (3 H-Bonds, High Tm) AT Standard dA:dT Pair (2 H-Bonds, Low Tm) GC->AT High Tm Variance N4GC N4-Et-dC:dG Pair (Steric Hindrance, Low Tm) N4GC->AT Isoenergetic Equivalence

Fig 1. Thermodynamic normalization of N4-Et-dC:dG base pairing equating to A:T stability.

Enhancing PCR Specificity via Covalent Primer Modification

Beyond hybridization probes, N4-alkyl-deoxycytidine analogs are utilized to suppress primer-dimer formation and mispriming during PCR amplification.

Mechanism of Action

When primers are synthesized with N4-Et-dC at the 3'-terminus or internal positions, the modified bases act as imperfect substrates for DNA polymerase unless perfectly hybridized to the true template. The hydrophobic ethyl group creates a localized structural distortion. During the low-temperature setup phase of PCR, primer-dimers containing these modified bases fail to efficiently extend because the polymerase active site cannot easily accommodate the distorted, bulky N4-alkyl mismatched duplex[5]. This provides a chemical "hot-start" effect, enhancing amplification specificity at every cycle.

Table 2: Primer Modification Effects on PCR Specificity

Primer ModificationAmplification SpecificityPrimer-Dimer FormationRelative Yield
Unmodified BaselineHighBaseline
3'-Terminal N4-Alkyl-dC HighLowIncreased
Internal N4-Alkyl-dC Moderate-HighReducedMaintained
Doubly Modified Very HighNegligibleHighly Specific

Source: Covalent modification of primers improves PCR amplification specificity and yield[5].

Immunomodulatory Mechanisms: TLR9 Pathway Activation

Unmethylated CpG motifs in oligodeoxynucleotides (ODNs) are potent stimulators of the innate immune system, recognized by Toll-like Receptor 9 (TLR9) in endosomes. Understanding the precise structural requirements for TLR9 binding has driven the development of synthetic YpG motifs (where Y is a pyrimidine analog).

Mechanism of Action

Methylation at the 5-position of cytosine (5-Me-dC) completely abolishes TLR9 recognition, a mechanism utilized by mammalian cells to prevent self-recognition. In contrast, replacing standard dC with N4-Et-dC in a YpG motif preserves immunostimulatory activity. Structure-activity relationship studies demonstrate that the 2-keto, 3-imino, and 4-amino groups of the cytosine ring are critical for receptor interaction. The N4-ethyl modification retains the necessary hydrogen-bonding capability at the 4-amino position, allowing the modified ODN to successfully bind TLR9, recruit MyD88, and trigger the NF-κB signaling cascade, culminating in pro-inflammatory cytokine release[6].

TLR9Pathway Oligo N4-Et-dC YpG Oligo Endosome Endosomal Uptake Oligo->Endosome TLR9 TLR9 Receptor Binding (4-amino recognition) Endosome->TLR9 MyD88 MyD88 Recruitment TLR9->MyD88 NFkB NF-κB Activation MyD88->NFkB Cytokines Cytokine Release (IL-6, TNF-α) NFkB->Cytokines

Fig 2. Mechanism of TLR9 immune activation by N4-Et-dC modified YpG motifs.

Self-Validating Experimental Methodologies

The successful deployment of N4-Et-dC requires rigorous synthetic and analytical protocols. Below are the field-proven methodologies for synthesis and functional validation, designed with built-in causality and self-correction steps.

Protocol A: Solid-Phase Synthesis of N4-Et-dC Oligonucleotides

Causality Insight: Coupling standard N4-Et-dC phosphoramidites with activators like 4,5-dicyanoimidazole (DCI) leads to ~15% unwanted branching at the secondary amine position. To prevent this, N4-acetyl-N4-ethyl-dC-CE phosphoramidite must be used. The acetyl protecting group completely blocks branching reactions during synthesis and is easily removed during standard deprotection[3][].

Step-by-Step Methodology:

  • Preparation: Dissolve N4-Ac-N4-Et-dC-CE phosphoramidite in anhydrous acetonitrile to a concentration of 0.1 M. Ensure moisture content is <10 ppm to prevent degradation.

  • Coupling: Utilize standard solid-phase phosphoramidite chemistry on a DNA synthesizer. Use DCI as the activator. The acetyl protection ensures 0% branching at the N4 position.

  • Oxidation & Capping: Proceed with standard iodine oxidation and acetic anhydride capping.

  • Cleavage and Deprotection: Cleave the oligonucleotide from the solid support using concentrated aqueous ammonia. Incubate at 55°C for 8 hours. This step simultaneously cleaves the oligo and removes the N4-acetyl protecting group, yielding the desired N4-Et-dC modification.

  • Validation (Self-Correction): Analyze the crude product via LC-MS. The expected mass shift compared to a standard dC should be exactly +28.05 Da (addition of the ethyl group). The absence of a +70 Da peak confirms complete removal of the acetyl group and zero branching.

Protocol B: In Vitro Validation of TLR9 Immunostimulatory Activity

Causality Insight: To prove that the N4-Et-dC substitution retains immune activation, the modified ODN must be tested against a positive control (standard CpG ODN) and a negative control (5-Me-dC ODN, which abolishes TLR9 binding)[6].

Step-by-Step Methodology:

  • Cell Isolation: Isolate peripheral blood mononuclear cells (PBMCs) from healthy human donors using density gradient centrifugation.

  • Plating: Seed PBMCs at 2 × 10⁵ cells/well in a 96-well plate in RPMI 1640 medium supplemented with 10% FBS.

  • Oligonucleotide Treatment: Transfect cells with 1 µM of the following sequence-matched ODNs using a liposomal delivery agent (to ensure endosomal localization):

    • Group 1: Standard CpG ODN (Positive Control).

    • Group 2: N4-Et-dC YpG ODN (Test Article).

    • Group 3: 5-Me-dC ODN (Negative Control).

    • Group 4: Mock transfection (Baseline).

  • Incubation: Incubate for 24 hours at 37°C in a 5% CO₂ atmosphere.

  • Cytokine Quantification: Harvest the supernatant and quantify IL-6 and TNF-α levels using a multiplex ELISA.

  • Validation: The assay is validated if Group 1 shows >10-fold cytokine increase over Group 4, and Group 3 shows baseline levels. The efficacy of N4-Et-dC is confirmed if Group 2 exhibits cytokine levels statistically comparable to Group 1.

References

  • MedChemExpress. "N4-Ethyl-2'-deoxycytidine | Purine Nucleoside Analog". 1

  • Gene Link. "N4-Ethyl dC [N4-Et-dC] Oligo Modifications". 2

  • Glen Research. "N4-Et-dC-CE Phosphoramidite". 3

  • National Institutes of Health (PubMed). "Effect of chemical modifications of cytosine and guanine in a CpG-motif of oligonucleotides: structure-immunostimulatory activity relationships". 6

  • Oxford Academic. "Microarrays for identifying binding sites and probing structure of RNAs". 4

  • BOC Sciences. "N4-Ac-N4-Et-dC-CE Phosphoramidite".

  • Semantic Scholar. "Covalent modification of primers improves PCR amplification specificity and yield". 5

Sources

Foundational

A Technical Guide to the Aqueous Stability of 5'-O-DMT-N4-ethyl-2'-deoxycytidine

Abstract 5'-O-(4,4'-Dimethoxytrityl)-N4-ethyl-2'-deoxycytidine is a critical building block in the synthesis of therapeutic and diagnostic oligonucleotides. Its stability in aqueous solutions is a paramount concern, dire...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Abstract

5'-O-(4,4'-Dimethoxytrityl)-N4-ethyl-2'-deoxycytidine is a critical building block in the synthesis of therapeutic and diagnostic oligonucleotides. Its stability in aqueous solutions is a paramount concern, directly impacting the fidelity of synthesis, purification efficiency, and the quality of the final product. This guide provides an in-depth analysis of the chemical stability of this modified nucleoside, focusing on the primary degradation pathway: acid-catalyzed detritylation. We will explore the underlying chemical mechanisms, influential factors such as pH and temperature, and provide validated, field-proven protocols for assessing stability using High-Performance Liquid Chromatography (HPLC). This document is intended for researchers, process chemists, and quality control specialists in the field of oligonucleotide development and manufacturing.

Introduction: The Central Role of Protected Deoxycytidine

The chemical synthesis of DNA oligonucleotides via the phosphoramidite method is a cyclical process that relies on the sequential addition of protected nucleoside monomers to a growing chain.[][2] The 5'-hydroxyl group is protected by an acid-labile 4,4'-dimethoxytrityl (DMT) group, which prevents unwanted polymerization during the coupling step.[][3] The exocyclic amine of cytidine is also protected to prevent side reactions. While standard protecting groups like benzoyl or acetyl are common, N4-ethyl modification offers unique properties.

The stability of these protected nucleosides, particularly in aqueous environments encountered during purification and handling, is not absolute. Degradation can lead to impurities that are difficult to remove and can compromise the biological activity of the final oligonucleotide.[4] Understanding the stability profile of 5'-O-DMT-N4-ethyl-2'-deoxycytidine is therefore essential for process optimization and ensuring product quality.

Molecular Structure and Intrinsic Stability

To understand the stability of the molecule, we must first consider its key components.

  • The 5'-O-DMT Group: This bulky, hydrophobic group is the primary determinant of the molecule's stability in acidic conditions. The ether linkage between the DMT group and the 5'-oxygen of the deoxyribose is highly susceptible to acid-catalyzed cleavage.[5][6][7] This reaction is, in fact, a required step during oligonucleotide synthesis to deprotect the 5'-hydroxyl for the next coupling cycle. However, uncontrolled detritylation is a major degradation pathway.

  • The N4-ethyl Group: Compared to more common N-acyl protecting groups (like N4-acetyl or N4-benzoyl), the N4-ethyl group is an alkyl modification. N-alkyl groups are generally more resistant to hydrolysis under both acidic and basic conditions than N-acyl groups.[8] This enhanced stability can be advantageous, preventing premature deprotection during synthesis or workup.

  • The N-glycosidic Bond: This is the bond linking the deoxyribose sugar to the N1 position of the cytosine base. While generally stable, this bond can be cleaved under harsh acidic conditions, leading to depyrimidination, though this is a much slower process compared to the acid-catalyzed loss of the DMT group.[5][9]

Key functional groups of the molecule.

Primary Degradation Pathway: Acid-Catalyzed Detritylation

The most significant stability concern for 5'-O-DMT-N4-ethyl-2'-deoxycytidine in aqueous solutions is the cleavage of the 5'-O-DMT group. This reaction is highly pH-dependent.

Mechanism: The reaction proceeds via a general acid-catalyzed mechanism.[6][7]

  • Protonation: A proton (H+) from the acidic solution protonates the ether oxygen linking the DMT group to the sugar.

  • Cleavage: The protonated ether intermediate becomes unstable, leading to the cleavage of the C-O bond.

  • Products: This cleavage generates two products: the detritylated nucleoside (N4-ethyl-2'-deoxycytidine) with a free 5'-hydroxyl group, and the highly stable dimethoxytrityl carbocation (DMT+).[5] This carbocation is intensely colored (bright orange), a property that is famously used to quantify coupling efficiency during oligonucleotide synthesis.[5]

Detritylation_Pathway A 5'-O-DMT-N4-ethyl-2'-deoxycytidine B Protonated Intermediate A->B 1. Protonation C N4-ethyl-2'-deoxycytidine (Free 5'-OH) B->C 2. Cleavage D DMT+ Carbocation (Orange Color) B->D H_ion H+ Experimental_Workflow prep 1. Sample Preparation (Stock solution in ACN/Water) stress 2. Stress Conditions (Incubate aliquots at different pH, Temp) prep->stress sampling 3. Time-Point Sampling (t=0, 2, 8, 24, 48h) stress->sampling quench 4. Quench Reaction (Neutralize pH, cool) sampling->quench hplc 5. HPLC Analysis (RP-HPLC with UV detection) quench->hplc data 6. Data Analysis (Peak area vs. time, identify degradants) hplc->data

Workflow for a stability study.
Step-by-Step Protocol: Stability-Indicating HPLC Method

Objective: To quantify the percentage of 5'-O-DMT-N4-ethyl-2'-deoxycytidine remaining over time under various aqueous stress conditions.

Instrumentation and Materials:

  • HPLC system with a gradient pump, autosampler, column oven, and UV/Vis detector (e.g., Agilent 1260, Waters Alliance).

  • Reversed-Phase C18 column (e.g., 4.6 x 150 mm, 5 µm particle size).

  • Mobile Phase A: 50 mM Triethylammonium Acetate (TEAA), pH 7.0.

  • Mobile Phase B: Acetonitrile (ACN).

  • Stock Solution: 1 mg/mL of 5'-O-DMT-N4-ethyl-2'-deoxycytidine in 50:50 ACN:Water.

  • Stress Buffers: e.g., 0.01 M HCl (pH ~2), 100 mM Acetate buffer (pH 5.0), 100 mM Phosphate buffer (pH 7.4).

Methodology:

  • Preparation of Stressed Samples:

    • For each condition (e.g., pH 5.0 at 40°C), add a defined volume of the stock solution to the pre-warmed stress buffer to achieve a final concentration of ~50 µg/mL.

    • Prepare a control sample in the pH 7.4 buffer stored at 4°C.

    • Causality: Using buffers ensures the pH remains constant throughout the experiment. The initial dilution into the buffer starts the clock (t=0) for the degradation study.

  • Time-Point Sampling:

    • Immediately after preparation, take the first sample (t=0).

    • Incubate the remaining solutions under their respective conditions.

    • Withdraw aliquots at predetermined time points (e.g., 1, 4, 8, 24, 48 hours).

    • Immediately neutralize acidic samples with an equimolar amount of base (e.g., Tris buffer) and place all samples in an autosampler cooled to 4°C to halt further degradation before injection.

    • Causality: Quenching the reaction is critical for accurate time-point analysis. Cooling the autosampler prevents degradation while samples are queued for injection.

  • HPLC Analysis:

    • Column Temperature: 35°C.

    • Flow Rate: 1.0 mL/min.

    • Detection Wavelength: 260 nm (for the nucleobase) and 295 nm (more specific for DMT-on species). [2] * Injection Volume: 10 µL.

    • Gradient Elution:

      • Justification: A gradient is essential. The DMT-on parent compound is highly hydrophobic and will be strongly retained on the C18 column. [2][9]The primary degradant, the detritylated nucleoside, is much more polar and will elute much earlier. A gradient allows for the timely elution of the early, polar degradants while also providing enough organic solvent strength to elute the parent compound with good peak shape.

Time (min)% Mobile Phase A (TEAA)% Mobile Phase B (ACN)
0.09010
20.05050
22.01090
25.01090
25.19010
30.09010
  • Data Analysis and Interpretation:

    • Integrate the peak area of the parent 5'-O-DMT-N4-ethyl-2'-deoxycytidine peak at each time point.

    • Calculate the percentage remaining by comparing the peak area at time t to the peak area at t=0.

    • Monitor for the appearance and growth of new peaks. The primary degradant should have a much shorter retention time.

    • Trustworthiness: For method validation, a peak purity analysis (using a Diode Array Detector) should be performed to confirm that the parent peak is not co-eluting with any degradants, thus confirming the method is truly stability-indicating.

Practical Recommendations for Handling and Storage

  • Solid Form: As a solid, the compound is stable when stored desiccated and protected from light at -20°C.

  • Organic Solvents: Solutions in anhydrous acetonitrile or dichloromethane are stable for extended periods if moisture is excluded.

  • Aqueous Solutions: For maximum stability, prepare aqueous solutions in a buffered system at a pH between 7.0 and 8.0. Prepare solutions fresh and store them at 2-8°C for short-term use (< 24 hours) or frozen (-20°C or below) for long-term storage. Avoid repeated freeze-thaw cycles. [10]* Process Considerations: During reversed-phase HPLC purification of DMT-on oligonucleotides, the mobile phases are typically kept at a neutral pH to prevent on-column detritylation. [9][11]Detritylation is performed as a distinct, controlled step post-purification using an aqueous acid solution (e.g., 2% trifluoroacetic acid or 80% acetic acid). [11][12]

Conclusion

The aqueous stability of 5'-O-DMT-N4-ethyl-2'-deoxycytidine is fundamentally governed by pH. The acid-labile 5'-O-DMT group is highly susceptible to cleavage in acidic environments, representing the primary degradation pathway. The N4-ethyl group, in contrast, provides robust protection for the exocyclic amine. For researchers and process chemists, maintaining a neutral or slightly basic pH (7.0-8.5) and low temperatures is critical for preventing unwanted degradation in aqueous media. The use of validated, stability-indicating HPLC methods is essential for accurately monitoring the integrity of this key synthetic building block and ensuring the quality and purity of the final oligonucleotide product.

References

  • Beaucage, S. L., et al. (2008). The kinetics and mechanism of the acid-catalysed detritylation of nucleotides in non-aqueous solution. Organic & Biomolecular Chemistry. [Link]

  • Beaucage, S. L., et al. (2009). The kinetics and mechanism of the acid-catalysed detritylation of nucleotides in non-aqueous solution. PubMed. [Link]

  • ATDBio. (n.d.). Nucleic Acids Book - Chapter 7: Purification and characterisation of oligonucleotides. Retrieved from ATDBio website. [Link]

  • Selzer, R. R., & Elfarra, A. A. (1997). Chemical Modification of Deoxycytidine at Different Sites Yields Adducts of Different Stabilities: Characterization of N3. Chemical Research in Toxicology. [Link]

  • Fang, L., et al. (2015). Mild Detritylation of Nucleic Acid Hydroxyl Groups by Warming-up. PMC. [Link]

  • Raghani, A., et al. (2015). Forced Degradation Studies: Regulatory Considerations and Implementation. Pharmaceutical Technology. [Link]

  • Nelson Labs. (n.d.). Forced Degradation Studies for Stability. Retrieved from Nelson Labs website. [Link]

  • ResearchGate. (n.d.). Figure 2. HPLC profiles of the DMT-protected oligonucleotide treated by.... Retrieved from ResearchGate. [Link]

  • Kellner, S., et al. (2021). Purity and stability of modified nucleosides in the context of accurate quantification by LC-MS. bioRxiv. [Link]

  • Sharma, M., & Murugesan, S. (2017). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Applied Pharmaceutical Science. [Link]

  • Yale University. (n.d.). Protocols: DMT-ON purification. Retrieved from Yale Research website. [Link]

  • Corden, M. (2023). A Thermal Stability Study of Phosphoramidites Employed in Oligonucleotide Synthesis. American Pharmaceutical Review. [Link]

  • Lin, K. T., et al. (1981). High-performance liquid chromatographic analysis of chemical stability of 5-aza-2'-deoxycytidine. PubMed. [Link]

  • Kovatsi, L., et al. (2012). Evaluation of 5-methyl-2'-deoxycytidine stability in hydrolyzed and nonhydrolyzed DNA by HPLC-UV. PubMed. [Link]

Sources

Exploratory

The Dichotomous Role of N4-Ethyl-2'-deoxycytidine in Epigenetic DNA Modification

Executive Summary N4-ethyl-2'-deoxycytidine (N4-Et-dC) occupies a unique and dichotomous position within the landscape of epigenetic DNA modification. To molecular toxicologists, it is recognized as an endogenous alkylat...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

N4-ethyl-2'-deoxycytidine (N4-Et-dC) occupies a unique and dichotomous position within the landscape of epigenetic DNA modification. To molecular toxicologists, it is recognized as an endogenous alkylation lesion—a byproduct of environmental exposure that disrupts native epigenetic machinery and induces cytotoxicity[1]. Conversely, to drug development professionals, N4-Et-dC is a highly specialized, synthetic nucleoside analog utilized to engineer "isostable" and "pseudo-complementary" DNA. By intentionally incorporating this modification into antisense oligonucleotides (ASOs) and siRNAs, researchers can thermodynamically tune nucleic acid therapeutics to target highly structured epigenetic regulators (such as BRD4) and long non-coding RNAs (lncRNAs) with unprecedented fidelity[2].

This whitepaper provides an in-depth technical analysis of the mechanistic biology behind N4-Et-dC's interaction with epigenetic enzymes, the thermodynamic principles governing its use in synthetic therapeutics, and the self-validating experimental workflows required to harness its potential.

Mechanistic Biology: N4-Ethylcytosine as an Epigenetic Disruptor

In physiological environments, cytosine residues are frequently targeted by alkylating agents (e.g., N-ethyl-N-nitrosourea, ENU). Alkylation at the N4 exocyclic amine yields N4-ethylcytosine, a lesion that directly interferes with the mammalian epigenetic regulatory system.

The Steric Clash and Base-Flipping Inhibition

DNA methyltransferases (DNMTs), particularly DNMT1, are responsible for maintaining epigenetic memory by methylating the C5 position of cytosine within CpG dinucleotides. To catalyze the transfer of a methyl group from S-adenosylmethionine (SAM) to the C5 carbon, DNMTs utilize a "base-flipping" mechanism, rotating the target cytosine 180 degrees out of the DNA double helix and into a tightly constrained catalytic pocket.

The presence of an ethyl group at the N4 position introduces severe steric bulk directly adjacent to the C5 target site. This alkylation prevents the cytosine from properly docking into the DNMT catalytic pocket. Consequently, the enzyme stalls, and the methyl transfer is aborted. Over successive rounds of cellular division, this localized inhibition leads to passive hypomethylation, aberrant gene activation, and epigenetic dysregulation[1].

G cluster_0 Endogenous Pathway: Epigenetic Disruption cluster_1 Synthetic Pathway: Epigenetic Therapeutics A Alkylating Agents (e.g., ENU) B N4-Ethyl-dC Lesion A->B C DNMT Steric Clash & Base-Flipping Inhibition B->C D Epigenetic Dysregulation (Hypomethylation) C->D E Solid-Phase Synthesis (N4-Et-dC Phosphoramidite) F Therapeutic Oligonucleotide (ASO / siRNA) E->F G Isostable DNA Formation (Reduced G:C Stability) F->G H Targeting lncRNAs & Epigenetic Regulators G->H

Dual role of N4-ethyl-dC as an endogenous epigenetic disruptor and a synthetic therapeutic tool.

Synthetic Application: Thermodynamic Tuning for Epigenetic Therapeutics

The development of oligonucleotide therapeutics targeting epigenetic factors—such as the bromodomain-containing protein 4 (BRD4) mRNA or highly structured lncRNAs—is frequently bottlenecked by the thermodynamic bias of native DNA/RNA[2]. Native G:C base pairs form three hydrogen bonds, making G/C-rich regions thermodynamically dominant. This often causes therapeutic probes to form off-target self-dimers or fail to invade the secondary structures of the target epigenetic RNA.

Engineering Isostable and Pseudo-Complementary DNA

To overcome this, drug developers utilize 5'-Dimethoxytrityl-N4-ethyl-2'-deoxycytidine phosphoramidites during solid-phase synthesis. The N4-ethylation of cytosine intentionally eliminates one of the hydrogen bond donors (the exocyclic amine proton) and introduces steric hindrance[3].

Causality of Thermodynamic Tuning: When N4-Et-dC pairs with Guanine, it can only form two stable hydrogen bonds instead of three. This artificially depresses the melting temperature ( Tm​ ) of the modified G:C pair, bringing its thermodynamic stability down to match that of a standard A:T pair[4]. The resulting "isostable DNA" binds its target sequence with high fidelity, entirely independent of the G/C content, allowing the therapeutic oligonucleotide to efficiently invade structured epigenetic targets without self-aggregation[3].

G A Native G:C Base Pair (3 Hydrogen Bonds) B High Thermodynamic Stability (High Tm) A->B C Sequence-Dependent Hybridization Bias B->C D N4-Ethyl-dC:G Pair (2 Hydrogen Bonds) E Reduced Stability (Matches A:T Tm) D->E F Isostable / Pseudo-Complementary Targeting E->F

Thermodynamic tuning mechanism of N4-ethyl-dC in forming isostable DNA duplexes.

Quantitative Thermodynamic and Enzymatic Impact

The following table summarizes the biophysical and enzymatic shifts induced by N4-ethylation compared to native and natively methylated cytosines.

Base PairHydrogen BondsAvg. ΔTm​ per substitution (°C)Base-Flipping Efficiency (DNMT)Primary Epigenetic Context
Native C:G 3Baseline (0.0)HighNormal C5 Methylation
5mC:G 3+0.5Low (Product state)Endogenous Gene Silencing
N4-Et-dC:G 2-1.2 to -1.5Severely ImpairedIsostable Therapeutics / Lesion

Experimental Workflows & Self-Validating Protocols

To leverage N4-Et-dC reliably, researchers must employ rigorous, self-validating methodologies. Below are the definitive protocols for synthesizing modified epigenetic targeting ASOs and validating their biological impact.

Protocol 1: Solid-Phase Synthesis of N4-Et-dC Modified Epigenetic ASOs

Objective: Synthesize an isostable ASO targeting the BRD4 transcript without degrading the N4-alkyl modification.

  • Phosphoramidite Activation: Dissolve 5'-O-DMT-N4-ethyl-2'-deoxycytidine-3'-O-phosphoramidite in anhydrous acetonitrile (0.1 M).

    • Causality: The N4-ethyl group introduces steric bulk. To ensure >99% coupling efficiency, use 5-ethylthio-1H-tetrazole (ETT) as the activator. ETT's higher acidity and nucleophilicity easily overcome the steric hindrance compared to standard tetrazole.

  • Coupling and Capping: Execute standard coupling for 3 minutes. Immediately follow with acetic anhydride/N-methylimidazole capping.

    • Causality: Capping acetylates unreacted 5'-hydroxyls, preventing the formation of deletion mutations (n-1 sequences) which would confound thermodynamic measurements.

  • Oxidation: Oxidize the phosphite triester to the stable phosphate (or phosphorothioate for in vivo stability) using iodine/water or a sulfurizing agent (e.g., Beaucage reagent).

  • Mild Cleavage and Deprotection: Cleave the oligo from the solid support using AMA (Ammonium hydroxide/Methylamine 1:1 v/v) at Room Temperature for 2 hours.

    • Causality: Standard deprotection (concentrated NH4​OH at 55°C) risks degrading heavily modified exocyclic amines. AMA at room temperature preserves the integrity of the N4-ethyl moiety.

  • Self-Validation System (ESI-LC-MS): Analyze the purified ASO via Electrospray Ionization LC-MS.

    • Validation Metric: The protocol is validated only if the observed mass shows an exact shift of +28.05 Da per incorporated N4-Et-dC residue (representing the −H+−C2​H5​ substitution) compared to a native dC control, confirming successful synthesis without degradation.

Protocol 2: In Vitro DNMT1 Steric Clash Validation Assay

Objective: Quantify the degree to which an N4-Et-dC lesion inhibits the epigenetic maintenance enzyme DNMT1.

  • Substrate Annealing: Synthesize two 30-mer dsDNA substrates containing a central CpG site.

    • Control Substrate: Native, unmethylated CpG.

    • Test Substrate: Hemimethylated CpG where the target strand contains N4-Et-dC instead of native dC. Anneal strands by heating to 95°C and cooling at 1°C/min to 4°C.

  • Methyltransferase Reaction: Incubate 500 nM of the dsDNA substrate with 10 units of recombinant human DNMT1 and 1 µM of S-adenosyl-L-[methyl- 3H ]methionine (tritiated SAM) in DNMT reaction buffer (50 mM Tris-HCl pH 7.5, 1 mM EDTA, 1 mM DTT) at 37°C for 60 minutes.

    • Causality: Tritiated SAM acts as the methyl donor. If DNMT1 successfully flips the base and catalyzes the reaction, the radioactive tritium is covalently transferred to the DNA.

  • Filter Binding: Spot 15 µL of the reaction onto DE81 ion-exchange filter paper discs. Wash the discs three times with 0.2 M Na2​HPO4​ , once with sterile water, and once with ethanol.

    • Causality: The positively charged DE81 paper strongly retains the negatively charged DNA backbone. The extensive phosphate washes remove all unreacted, free [ 3H ]-SAM, ensuring that any remaining radioactivity is strictly DNA-bound.

  • Self-Validation System (Scintillation Counting): Submerge the dried discs in scintillation fluid and measure counts per minute (CPM).

    • Validation Metric: The assay is self-validating if the Control Substrate yields a high CPM (indicating robust baseline methylation). The protocol confirms the steric clash hypothesis if the Test Substrate yields CPM values indistinguishable from a no-enzyme blank, proving that N4-ethylation completely blocks the DNMT1 catalytic pocket.

Sources

Foundational

Comprehensive Technical Guide: Molecular Weight and Exact Mass Profiling of 5'-O-DMT-N4-ethyl-2'-deoxycytidine in Oligonucleotide Synthesis

Executive Summary In the rapidly advancing fields of antisense oligonucleotides (ASOs), CRISPR guide RNAs, and multiplexed diagnostic probes, the use of modified nucleosides is essential for tuning thermodynamic stabilit...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Executive Summary

In the rapidly advancing fields of antisense oligonucleotides (ASOs), CRISPR guide RNAs, and multiplexed diagnostic probes, the use of modified nucleosides is essential for tuning thermodynamic stability and nuclease resistance. 5'-O-DMT-N4-ethyl-2'-deoxycytidine is a critical modified nucleoside intermediate utilized in solid-phase oligonucleotide synthesis. This whitepaper provides an in-depth technical analysis of its mass specifications, structural causality, and the analytical workflows required for rigorous High-Resolution Mass Spectrometry (HRMS) validation.

Chemical Identity & Mass Specifications

To ensure the scientific integrity of therapeutic oligonucleotides, researchers must distinguish between Molecular Weight (Average Mass) and Exact Mass (Monoisotopic Mass) . While molecular weight accounts for the natural isotopic distribution of elements (useful for bulk stoichiometric calculations), exact mass is calculated using only the most abundant isotope of each element (e.g., 12C , 1H , 14N , 16O )[]. In HRMS workflows, exact mass is the critical metric for confirming molecular identity and detecting synthetic impurities.

Table 1: Physicochemical Properties
PropertySpecification
Chemical Name 5'-O-[Bis(4-methoxyphenyl)phenylmethyl]-2'-deoxy-N-ethylcytidine
CAS Registry Number 195535-75-2[2]
Molecular Formula C32​H35​N3​O6​ [2]
Molecular Weight (Average) 557.65 g/mol [2]
Exact Mass (Monoisotopic) 557.2526 Da[]
Theoretical [M+H]+ 558.2599 m/z
Theoretical [M+Na]+ 580.2418 m/z[3]

Structural Breakdown and Mass Causality

The total exact mass of 557.2526 Da is the sum of three distinct structural moieties, each engineered to serve a specific chemical or biological function during oligonucleotide development.

  • 2'-Deoxycytidine Core ( C9​H13​N3​O4​ ): The foundational pyrimidine nucleoside scaffold.

  • N4-Ethyl Modification (+ C2​H4​ Net): The addition of an ethyl group at the exocyclic N4 amine replaces one hydrogen atom. Causality: A standard C:G base pair forms three hydrogen bonds, making GC-rich regions highly thermodynamically stable. The N4-ethyl modification introduces steric hindrance and removes one hydrogen bond donor, reducing the interaction to two hydrogen bonds[4]. This normalizes the thermal stability ( Tm​ ) of the modified C:G pair to be nearly identical to an A:T pair, thereby minimizing GC-content bias and reducing the sequence-dependence of duplex stability in multiplexed hybridization assays[5].

  • 5'-O-DMT Protection (+ C21​H18​O2​ Net): The 4,4'-dimethoxytrityl (DMT) group protects the 5'-hydroxyl. Causality: The DMT group is highly acid-labile, allowing it to be cleaved by mild acids (e.g., 3% trichloroacetic acid) during the deprotection step of the solid-phase synthesis cycle without causing depurination of the DNA chain. Furthermore, its extreme hydrophobicity acts as a critical retention handle during downstream reverse-phase (Bio-RP) purification[6].

MassLogic Total 5'-O-DMT-N4-ethyl-2'-deoxycytidine Formula: C32H35N3O6 Exact Mass: 557.2526 Da Core 2'-Deoxycytidine Core C9H13N3O4 Mass: 227.0906 Da Total->Core Scaffold DMT 5'-O-DMT Group + C21H18O2 (Net) Mass: +302.1307 Da Total->DMT 5'-Protection Ethyl N4-Ethyl Group + C2H4 (Net) Mass: +28.0313 Da Total->Ethyl N4-Modification

Caption: Mass contribution logic for 5'-O-DMT-N4-ethyl-2'-deoxycytidine structural components.

Analytical Workflow: LC-HRMS Exact Mass Validation

To ensure the absence of truncated failures or depurinated artifacts, the exact mass of the synthesized nucleoside must be validated using a self-validating LC-HRMS protocol.

Step-by-Step Methodology

Phase 1: Sample Preparation

  • Causality: The massive DMT group renders the molecule highly lipophilic, while the nucleoside core retains some polarity. Using a 50:50 organic-to-aqueous diluent ensures complete solvation without inducing precipitation in the LC autosampler.

  • Step 1.1: Weigh 1.0 mg of the lyophilized 5'-O-DMT-N4-ethyl-2'-deoxycytidine powder.

  • Step 1.2: Dissolve completely in 1.0 mL of LC-MS grade Acetonitrile to create a 1 mg/mL stock solution.

  • Step 1.3: Dilute the stock to a working concentration of 10 µg/mL using a diluent of 50:50 Acetonitrile:Water containing 0.1% Formic Acid.

Phase 2: Liquid Chromatography (RP-HPLC)

  • Causality: A C18 stationary phase is required to adequately interact with the hydrophobic DMT group, preventing the analyte from eluting in the void volume.

  • Step 2.1: Inject 5 µL of the sample onto a C18 column (e.g., 2.1 x 50 mm, 1.7 µm particle size) maintained at 40°C.

  • Step 2.2: Execute a gradient elution from 5% B to 95% B over 5 minutes. (Mobile Phase A: 0.1% Formic Acid in Water; Mobile Phase B: 0.1% Formic Acid in Acetonitrile).

Phase 3: High-Resolution Mass Spectrometry (HRMS)

  • Causality: Positive Electrospray Ionization (ESI+) is selected because the basic exocyclic N4-ethyl amine and the cytosine ring readily accept a proton in the acidic mobile phase, generating a highly abundant [M+H]+ ion.

  • Step 3.1: Configure the MS source to ESI+ mode. Set the capillary voltage to 3.0 kV and the desolvation temperature to 350°C.

  • Step 3.2: Acquire data in full-scan mode ( m/z 100–1000) using a Time-of-Flight (TOF) or Orbitrap mass analyzer.

  • Step 3.3: Extract the ion chromatogram (EIC) for the theoretical [M+H]+ m/z of 558.2599 and the sodium adduct [M+Na]+

    m/z of 580.2418[3]. Validate that the mass error ( Δ ppm) is <5 ppm to confirm structural identity.

LCMSWorkflow Prep Sample Prep 1 mg/mL in MeCN LC RP-HPLC C18, Gradient Elution Prep->LC Ion ESI Ionization Positive Mode[M+H]+ LC->Ion HRMS HRMS Detection TOF / Orbitrap Ion->HRMS Data Mass Validation m/z 558.2599 (Δ < 5 ppm) HRMS->Data

Caption: Step-by-step LC-HRMS workflow for validating the exact mass of modified nucleosides.

Applications in Drug Development & Diagnostics

The precise structural engineering of 5'-O-DMT-N4-ethyl-2'-deoxycytidine enables two major downstream applications:

  • Duplex Stability Studies: N4-ethyl-dC is extensively used in structural phosphoramidite applications to study and alter the melting point of oligonucleotide duplexes[7]. Because N4-ethyl dC hybridizes selectively with natural dG[8], it acts as a thermodynamic equalizer, ensuring that short diagnostic probes bind to their targets based strictly on sequence length rather than GC-content bias[5].

  • Bio-RP Purification: During the final step of automated synthesis, the terminal DMT group is intentionally left intact ("Trityl-On" mode). Because failure sequences (n-1, n-2) lack this terminal DMT group, they are highly polar. When passed through a Bio-RP resin, the hydrophobic DMT group of the full-length product binds tightly to the matrix, allowing truncated impurities to be washed away, resulting in near-HPLC purity[6][9].

References

  • 195535-75-2 | CAS Database. ChemicalBook.2

  • CAS 2183473-11-0 (TAMRA-C6-Acid) - Probes. BOC Sciences.

  • Intermolecular Diels–Alder Cycloaddition for the Construction of Bicyclo[2.2.2]diazaoctane Structures. SciSpace.3

  • Novel techniques for genetic analysis. University of Southampton.4

  • N4-Ethyl dC [N4-Et-dC] Oligo Modifications. Gene Link.5

  • N4-Ethyl deoxy Cytidine CED phosphoramidite. ChemGenes.8

  • Structural Phosphoramidites. Thermo Fisher Scientific.7

  • Custom oligos for your daily applications. Bioneer.9

Sources

Exploratory

The Enzymatic Architecture of N4-Alkylated Cytosine Biosynthesis: A Technical Guide

For Immediate Release An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals on the Biosynthetic Pathways for N4-Alkylated Cytosine Derivatives. This guide provides a comprehensive ov...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Immediate Release

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals on the Biosynthetic Pathways for N4-Alkylated Cytosine Derivatives.

This guide provides a comprehensive overview of the enzymatic pathways responsible for the synthesis of N4-alkylated cytosine derivatives, with a primary focus on N4-methylcytosine (4mC), a critical epigenetic modification in prokaryotes and a subject of growing interest in eukaryotes. We will delve into the key enzymes, their mechanisms of action, and the established methodologies for their study, offering field-proven insights to guide experimental design and interpretation.

Introduction: The Significance of N4-Alkylcytosine Derivatives

While 5-methylcytosine (5mC) has long been the focus of epigenetic research, N4-methylcytosine (4mC) is emerging as a significant player in gene regulation, genome stability, and pathogenesis.[1][2] Primarily found in bacteria and archaea, 4mC is a product of DNA methyltransferases (MTases) that transfer a methyl group from S-adenosyl-L-methionine (SAM) to the N4 position of cytosine.[3][4] This modification is integral to restriction-modification (R-M) systems, which act as a bacterial defense mechanism against foreign DNA.[3][4][5][6] Recent studies, however, reveal a broader role for 4mC in regulating gene expression, DNA replication, and repair.[2][3][4][7] The discovery of a metazoan DNA cytosine-N4 methyltransferase in the bdelloid rotifer Adineta vaga and extensive 4mC in the sperm of the liverwort Marchantia polymorpha suggests its functions may be more widespread across the tree of life than previously understood.[8][9]

The Core Enzymology: N4-Cytosine Methyltransferases

The biosynthesis of N4-alkylated cytosine derivatives is catalyzed by a specific class of enzymes known as N4-cytosine DNA methyltransferases (4mC MTases). These enzymes utilize S-adenosyl-L-methionine (SAM) as the primary methyl group donor.[3][10][11]

Classification and Structure

N4-cytosine methyltransferases are broadly classified based on their sequence motifs and structural characteristics. For instance, M.DraR1 from Deinococcus radiodurans is identified as a novel α-class N4-cytosine MTase.[3] These enzymes typically contain conserved motifs, such as the F_G_G motif, which is crucial for the interaction with SAM.[12] Interestingly, some N4-cytosine methyltransferases, like M.CbeI, possess motifs that are also characteristic of N6-adenine methyltransferases, highlighting potential evolutionary links and functional diversity.[12]

Catalytic Mechanism

The enzymatic reaction involves the nucleophilic attack of the exocyclic amino group of cytosine on the methyl group of SAM. This transfer is facilitated by the specific architecture of the enzyme's active site, which positions both the DNA substrate and the SAM cofactor for optimal reactivity. The general mechanism can be summarized as follows:

  • Binding: The 4mC MTase recognizes and binds to a specific DNA sequence.

  • Cofactor Docking: S-adenosyl-L-methionine binds to the active site.

  • Methyl Transfer: The N4-amino group of the target cytosine attacks the methyl group of SAM, resulting in the formation of N4-methylcytosine and S-adenosyl-L-homocysteine (SAH).

  • Product Release: The enzyme releases the methylated DNA and SAH.

N4_Cytosine_Methylation_Pathway General Pathway of N4-Cytosine Methylation SAM S-Adenosyl-L-methionine (SAM) (Methyl Donor) Cytosine Cytosine in DNA (Target Base) MTase_DNA_SAM MTase-DNA-SAM Ternary Complex Cytosine->MTase_DNA_SAM MTase_Unbound N4-Cytosine Methyltransferase (Apoenzyme) MTase_SAM MTase-SAM Complex MTase_Unbound->MTase_SAM SAM Binding MTase_SAM->MTase_DNA_SAM DNA Binding MTase_Bound_Product MTase-DNA(4mC)-SAH Complex MTase_DNA_SAM->MTase_Bound_Product Methyl Group Transfer N4mC N4-Methylcytosine in DNA (Product) SAH S-Adenosyl-L-homocysteine (SAH) (Byproduct) MTase_Bound_Product->MTase_Unbound Enzyme Regeneration MTase_Bound_Product->N4mC Product Release MTase_Bound_Product->SAH Byproduct Release

Caption: Generalized enzymatic pathway for N4-cytosine methylation.

Experimental Workflows for Studying N4-Alkylated Cytosine Biosynthesis

A multi-faceted approach is required to fully characterize the biosynthesis of N4-alkylated cytosine derivatives. This typically involves a combination of genetic, biochemical, and analytical techniques.

Identification and Characterization of 4mC MTases

Protocol 1: Knockout and Complementation Studies

This protocol is designed to identify the gene responsible for a specific N4-methylation event.

Methodology:

  • Gene Knockout: Generate a knockout mutant of the candidate 4mC MTase gene in the organism of interest.[3]

  • Methylome Analysis: Analyze the methylome of the wild-type and knockout strains using techniques like SMRT sequencing or 4mC-TAB-seq to confirm the loss of specific methylation marks.[3][13]

  • Complementation: Introduce a functional copy of the candidate gene back into the knockout strain and verify the restoration of the methylation pattern.

In Vitro Reconstitution and Enzymatic Assays

Protocol 2: Recombinant Protein Expression and In Vitro Methylation Assay

This protocol allows for the direct assessment of the enzymatic activity of a putative 4mC MTase.

Methodology:

  • Cloning and Expression: Clone the candidate MTase gene into an expression vector and purify the recombinant protein.[12]

  • Substrate Preparation: Synthesize or purchase a DNA oligonucleotide containing the putative recognition sequence.

  • In Vitro Methylation Reaction:

    • Incubate the purified enzyme with the DNA substrate and SAM.

    • Include appropriate controls (e.g., no enzyme, no SAM).

  • Analysis: Analyze the reaction products using methods such as:

    • Restriction Enzyme Digestion: If the methylation protects against a specific restriction enzyme, digestion patterns will differ between methylated and unmethylated DNA.[3][12]

    • Mass Spectrometry: To directly detect the mass shift corresponding to the addition of a methyl group.[5][7]

    • Radiolabeling: Using radiolabeled SAM and quantifying the incorporation of radioactivity into the DNA substrate.[14]

Component Stock Concentration Volume (µL) Final Concentration
10x Reaction Buffer10x51x
DNA Substrate10 µM51 µM
Purified MTase1 mg/mL240 nM
S-Adenosyl-L-methionine (SAM)1 mM5100 µM
Nuclease-free Water-33-
Total Volume 50
Incubate at the optimal temperature for the enzyme (e.g., 37°C) for 1-2 hours.

Table 1: Example reaction setup for an in vitro methylation assay.

Genome-wide Mapping of N4-Methylcytosine

Several high-throughput sequencing methods are available for the genome-wide mapping of 4mC at single-base resolution.

Protocol 3: 4mC-Tet-Assisted Bisulfite Sequencing (4mC-TAB-seq)

This method allows for the specific detection of 4mC by differentiating it from 5mC.[13][15]

Methodology:

  • Tet Conversion: Treat genomic DNA with Tet enzymes to oxidize 5mC to its derivatives.

  • Bisulfite Treatment: Perform bisulfite conversion, which deaminates unmodified cytosine and the oxidized 5mC derivatives to uracil, while 4mC remains largely resistant.[15][16]

  • PCR Amplification and Sequencing: Amplify the treated DNA and perform next-generation sequencing.

  • Data Analysis: Align the sequencing reads to a reference genome. Cytosines that are read as 'C' represent the original locations of 4mC.

Protocol 4: APOBEC3A-mediated Deamination Sequencing (4mC-AMD-seq)

This is another method for the single-base resolution mapping of 4mC.[5][6]

Methodology:

  • APOBEC3A Treatment: Incubate genomic DNA with the APOBEC3A protein, which deaminates cytosine and 5mC to uracil and thymine, respectively. 4mC is resistant to this deamination.[5][6]

  • Sequencing and Analysis: Sequence the treated DNA. The remaining cytosine reads correspond to the original 4mC sites.[5][6]

4mC_Mapping_Workflow Workflow for Genome-wide 4mC Mapping cluster_4mC_TAB_seq 4mC-TAB-seq cluster_4mC_AMD_seq 4mC-AMD-seq gDNA Genomic DNA Extraction Tet Tet-mediated Oxidation of 5mC gDNA->Tet APOBEC3A APOBEC3A Deamination gDNA->APOBEC3A Bisulfite_TAB Bisulfite Treatment Tet->Bisulfite_TAB Library_Prep Library Preparation Bisulfite_TAB->Library_Prep APOBEC3A->Library_Prep Sequencing Next-Generation Sequencing Library_Prep->Sequencing Data_Analysis Bioinformatic Analysis (Alignment and Peak Calling) Sequencing->Data_Analysis Methylome_Map 4mC Methylome Map Data_Analysis->Methylome_Map

Caption: Comparative workflow for 4mC-TAB-seq and 4mC-AMD-seq.

Chemical Synthesis of N4-Alkylated Cytosine Derivatives

While this guide focuses on biosynthetic pathways, the chemical synthesis of N4-alkylated cytosine derivatives is crucial for generating standards for analytical methods and for creating probes to study their biological functions.[17][18] A common strategy involves the regioselective synthesis, which can include a direct and selective sulfonylation at the N-1 position of cytosine, followed by alkylation at the N4-amino group.[17]

Conclusion and Future Directions

The study of N4-alkylated cytosine biosynthesis is a rapidly evolving field. The development of advanced analytical techniques has enabled a deeper understanding of the prevalence and function of these modifications. Future research will likely focus on elucidating the roles of 4mC in a wider range of organisms, understanding the regulatory mechanisms governing 4mC MTase activity, and exploring the potential of these enzymes and their products as targets for novel therapeutic interventions.

References

  • Genome-wide mapping of N4-methylcytosine at single-base resolution by APOBEC3A-mediated deamin
  • N4-Cytosine DNA Methylation Is Involved in the Maintenance of Genomic Stability in Deinococcus radiodurans. Frontiers.
  • Methylation by a Unique α-class N4-Cytosine Methyltransferase Is Required for DNA Transformation of Caldicellulosiruptor bescii DSM6725. PLOS ONE.
  • N-4 Alkyl Cytosine Deriv
  • Comparative evaluation and analysis of DNA N4-methylcytosine methylation sites using deep learning. Frontiers in Genetics. [Link]

  • Systematic Analysis and Accurate Identification of DNA N4-Methylcytosine Sites by Deep Learning. Frontiers in Genetics. [Link]

  • N4-cytosine DNA methylation regulates transcription and pathogenesis in Helicobacter pylori. Nucleic Acids Research. [Link]

  • Genome-wide mapping of N4-methylcytosine at single-base resolution by APOBEC3A-mediated deamination sequencing. Chemical Science. [Link]

  • Latest techniques to study DNA methylation. Essays in Biochemistry. [Link]

  • Cytosine N4-Methylation via M.Ssp6803II Is Involved in the Regulation of Transcription, Fine-Tuning of DNA Replication and DNA Repair in the Cyanobacterium Synechocystis sp. PCC 6803. Frontiers.
  • Base-resolution detection of N4-methylcytosine in genomic DNA using 4mC-Tet-assisted-bisulfite- sequencing. Nucleic Acids Research. [Link]

  • Selective recognition of N4-methylcytosine in DNA by engineered transcription-activator-like effectors. Philosophical Transactions of the Royal Society A: Mathematical, Physical and Engineering Sciences. [Link]

  • Base-resolution detection of N4-methylcytosine in genomic DNA using 4mC-Tet-assisted-bisulfite-sequencing. OSTI.GOV. [Link]

  • Diverse Domains of (Cytosine-5)-DNA Methyltransferases: Structural and Functional Characterization. IntechOpen. [Link]

  • i4mC-Deep: An Intelligent Predictor of N4-Methylcytosine Sites Using a Deep Learning Approach with Chemical Properties. Genes. [Link]

  • DNA Methyltransferase Activity Assays: Advances and Challenges. Sensors. [Link]

  • S-Adenosylmethionine: more than just a methyl donor. Chemical Communications. [Link]

  • Biochemical and structural characterization of the first-discovered metazoan DNA cytosine-N4 methyltransferase from the bdelloid rotifer Adineta vaga. Journal of Biological Chemistry. [Link]

  • 4mCPred: machine learning methods for DNA N 4 -methylcytosine sites prediction. Bioinformatics. [Link]

  • Enzymatic Fluoromethylation Enabled by the S-Adenosylmethionine Analog Te-Adenosyl-L-(fluoromethyl)homotellurocysteine. ACS Central Science. [Link]

  • N4-Methylcytosine Supports the Growth of Escherichia coli Uracil Auxotrophs. International Journal of Molecular Sciences. [Link]

  • Circular permutation of DNA cytosine-N4 methyltransferases: In vivo coexistence in the Bcnl system and in vitro probing by hybrid formation. ResearchGate. [Link]

  • Removal of N-Alkyl Modifications from N2-Alkylguanine and N4-Alkylcytosine in DNA by the Adaptive Response Protein AlkB. Chemical Research in Toxicology. [Link]

  • Extensive N4 cytosine methylation is essential for Marchantia sperm function. Cell. [Link]

  • A Method to Study the Expression of DNA Methyltransferases in Aging Systems In Vitro. SpringerLink. [Link]

  • Base-resolution detection of N4 -methylcytosine in genomic DNA using 4mC-Tet-assisted-bisulfite- sequencing. Nucleic Acids Research. [Link]

  • Bisulfite Sequencing (BS-Seq)/WGBS. Illumina. [Link]

  • Experimental and Bioinformatic Approaches to Studying DNA Methylation in Cancer. MDPI. [Link]

  • 3,N 4 -Etheno-5-methylcytosine blocks TET1-3 oxidation but is repaired by ALKBH2, 3 and FTO. Nucleic Acids Research. [Link]

  • DNA Methyltransferase Assays. ResearchGate. [Link]

  • Global analysis of cytosine and adenine DNA modifications across the tree of life. eLife. [Link]

  • S-Adenosyl methionine. Wikipedia. [Link]

  • S-Adenosylmethionine Inhibits the Growth of Cancer Cells by Reversing the Hypomethylation Status of c-myc and H-ras in Human Gastric Cancer and Colon Cancer. International Journal of Biological Sciences. [Link]

Sources

Foundational

Storage conditions and shelf life of 5'-O-DMT-N4-ethyl-2'-deoxycytidine

An In-depth Technical Guide to the Storage, Handling, and Stability of 5'-O-DMT-N4-ethyl-2'-deoxycytidine Executive Summary 5'-O-DMT-N4-ethyl-2'-deoxycytidine is a critical building block in the chemical synthesis of mod...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

An In-depth Technical Guide to the Storage, Handling, and Stability of 5'-O-DMT-N4-ethyl-2'-deoxycytidine

Executive Summary

5'-O-DMT-N4-ethyl-2'-deoxycytidine is a critical building block in the chemical synthesis of modified oligonucleotides for therapeutic and diagnostic applications. Its molecular integrity is paramount to the success of synthesis and the quality of the final product. This guide, intended for researchers, scientists, and drug development professionals, provides a comprehensive overview of the factors governing the stability of this compound. We will delve into the inherent chemical liabilities of its constituent functional groups, outline field-proven storage and handling protocols, and provide detailed methodologies for assessing its long-term stability and purity. The core principle of this guide is to explain the causality behind each recommendation, empowering users to maintain the compound's quality with a deep understanding of its chemical nature.

Chemical Profile and Inherent Stability Factors

The stability of 5'-O-DMT-N4-ethyl-2'-deoxycytidine is not governed by a single parameter but is a function of its three key chemical moieties: the 5'-O-dimethoxytrityl (DMT) group, the N4-ethyl protecting group, and the N-glycosidic bond of the deoxycytidine core. Understanding the vulnerabilities of each is essential for developing a robust storage strategy.

The Acid-Labile 5'-O-DMT Group

The 4,4'-dimethoxytrityl (DMT) group is an acid-labile protecting group for the 5'-hydroxyl function of the nucleoside.[1] Its primary role is to prevent polymerization during synthetic steps and to facilitate purification.[2][3] However, its sensitivity to acid is the most significant factor in the degradation of this compound during storage.

Mechanism of Degradation: Exposure to even trace amounts of acid, including slightly acidic laboratory-grade water, can catalyze the quantitative cleavage of the DMT group.[2] This reaction proceeds via the formation of a highly stable dimethoxytrityl carbocation, which is characterized by a bright orange color.[2] The loss of this group exposes the 5'-hydroxyl, rendering the compound unsuitable for its intended use in automated oligonucleotide synthesis.

Below is a diagram illustrating this primary degradation pathway.

cluster_main Primary Degradation Pathway: Acid-Catalyzed Detritylation A 5'-O-DMT-N4-ethyl-2'-deoxycytidine B Protonation of 5'-O-ether A->B H+ (Acid) C Cleavage of C-O bond B->C Spontaneous D N4-ethyl-2'-deoxycytidine (Degradation Product) C->D Products E DMT Cation (Orange Color) C->E Products

Caption: Acid-catalyzed cleavage of the 5'-O-DMT group.

The Robust N4-ethyl Group

The exocyclic amine of cytidine is nucleophilic and requires protection during oligonucleotide synthesis.[2] Unlike the commonly used N-acyl protecting groups (e.g., acetyl or benzoyl), which are designed for removal under basic conditions, the N4-ethyl group is a stable alkyl modification.[4][5] This group is generally not intended to be removed and confers specific properties to the resulting oligonucleotide. Its stability means it is not a primary concern during storage under standard conditions, as it is not susceptible to the hydrolytic cleavage that affects acyl groups.

The N-Glycosidic Bond

The bond connecting the deoxyribose sugar to the cytosine base is an N-glycosidic bond. While generally stable in neutral and alkaline conditions, these bonds are susceptible to acid hydrolysis.[6][7] For pyrimidine nucleosides like deoxycytidine, this bond is significantly more stable than in purine nucleosides.[6] However, harsh acidic conditions, far stronger than those that would cleave the DMT group, can lead to complete cleavage of the base, an irreversible degradation event. Therefore, maintaining a non-acidic environment to protect the DMT group also serves to protect the N-glycosidic bond.

Recommended Storage and Handling Protocols

Based on the chemical vulnerabilities outlined above, a multi-faceted approach to storage and handling is required to maximize the shelf life of 5'-O-DMT-N4-ethyl-2'-deoxycytidine.

Long-Term Storage (Solid State)

When stored as a dry solid, the primary degradation risks are exposure to atmospheric moisture, which can introduce acidity and facilitate hydrolysis, and ambient temperature, which can accelerate any potential decomposition.

ParameterRecommendationRationale
Temperature -20°C or -80°CReduces the kinetic rate of all potential degradation reactions. -20°C is standard for many reagents, while -80°C provides maximal protection for long-term archival storage.[8][9]
Atmosphere Inert Gas (Argon or Nitrogen)Displaces atmospheric moisture and oxygen, preventing acid-catalyzed detritylation and potential oxidation.
Container Tightly-sealed, amber glass vialPrevents moisture ingress and protects the compound from light, which can cause photobleaching in similar molecules.
Dessicant Store vials within a desiccatorProvides an additional layer of protection against moisture, especially in environments with high humidity.
In-Solution Storage (Short-Term)

Storing nucleosides in solution is generally not recommended for long periods due to increased molecular mobility and the presence of a solvent that can participate in degradation.[9][10] If short-term storage in solution is necessary, the choice of solvent is critical.

ParameterRecommendationRationale
Solvent Anhydrous, inhibitor-free acetonitrile or DMSOThese are polar aprotic solvents that can dissolve the nucleoside without providing a proton source for hydrolysis. The solvent must be of the highest purity to avoid acidic contaminants.
Temperature -20°C or -80°CAs with solid storage, low temperatures are crucial to slow degradation kinetics in solution.[11]
Handling Prepare aliquotsTo avoid repeated freeze-thaw cycles, which can introduce moisture upon each opening of the vial, it is best to prepare single-use aliquots.

Shelf-Life Determination and Quality Control

Verifying the purity and integrity of 5'-O-DMT-N4-ethyl-2'-deoxycytidine before use is a self-validating step that ensures the success of downstream applications. A formal stability study can be designed to establish a definitive shelf life under specific storage conditions.

Experimental Workflow for Stability Assessment

The following workflow provides a systematic approach to evaluating the stability of the compound over time.

cluster_workflow Workflow: Nucleoside Stability Study A Prepare Aliquots of Compound (Solid or in Anhydrous Solvent) B Store under Varied Conditions (e.g., -80°C, -20°C, 4°C, RT) A->B C Time Point Sampling (T=0, 1, 3, 6, 12 months) B->C D Analyze Sample Purity via HPLC C->D E Identify Degradation Products (e.g., via HPLC-MS) D->E F Quantify Purity (% Area) D->F G Plot Purity vs. Time F->G H Determine Shelf Life (e.g., Time to 95% Purity) G->H

Caption: A systematic workflow for conducting a stability study.

Protocol: Stability Assessment via High-Performance Liquid Chromatography (HPLC)

Reverse-phase HPLC is the gold standard for assessing the purity of protected nucleosides and quantifying degradation products.

Objective: To separate the parent compound from potential degradants (primarily the detritylated product) and quantify its purity.

Methodology:

  • Sample Preparation:

    • Accurately weigh and dissolve a sample of the compound in a suitable solvent (e.g., 50:50 acetonitrile:water) to a final concentration of approximately 1 mg/mL.

    • For a T=0 analysis, use a fresh, un-stored sample as a reference.

    • For subsequent time points, retrieve a stored aliquot, allow it to equilibrate to room temperature before opening, and prepare the sample in the same manner.

  • HPLC System and Conditions:

    • Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm particle size).

    • Mobile Phase A: 0.1 M Triethylammonium acetate (TEAA), pH 7.0.

    • Mobile Phase B: Acetonitrile.

    • Gradient: A linear gradient from 5% B to 95% B over 20-30 minutes. The high hydrophobicity of the DMT group means the parent compound will have a significantly longer retention time than the unprotected nucleoside.

    • Flow Rate: 1.0 mL/min.

    • Detection: UV absorbance at 260 nm and 280 nm.

    • Injection Volume: 10 µL.

  • Data Analysis:

    • Integrate the peak areas for all detected peaks.

    • The purity is calculated as the percentage of the main peak area relative to the total area of all peaks.

    • The primary degradation product, N4-ethyl-2'-deoxycytidine, will appear as an earlier-eluting peak due to the loss of the hydrophobic DMT group.

Protocol: Rapid Purity Check via Thin-Layer Chromatography (TLC)

TLC offers a quick, qualitative method to check for the presence of the major detritylated impurity.

Objective: To visually confirm the presence or absence of the more polar detritylated product.

Methodology:

  • Sample Preparation: Dissolve a small amount of the compound in dichloromethane or ethyl acetate.

  • TLC Plate: Silica gel 60 F254.

  • Mobile Phase: A mixture of a non-polar and a moderately polar solvent, such as 95:5 Dichloromethane:Methanol. This may require optimization.

  • Spotting: Apply a small spot of the dissolved sample to the baseline of the TLC plate.

  • Development: Place the plate in a developing chamber saturated with the mobile phase and allow the solvent front to ascend near the top of the plate.

  • Visualization:

    • Examine the plate under UV light (254 nm). The parent compound and degradant should both be visible.

    • Expose the plate to acid vapors (e.g., by placing it in a tank with a small beaker of HCl). The spot corresponding to the DMT-containing compound will turn bright orange.

    • The parent compound (DMT-on) will have a higher Rf value (travel further up the plate) than the more polar, detritylated degradant (DMT-off). A pure sample should show only one major spot that turns orange upon exposure to acid.

Conclusion

The chemical stability of 5'-O-DMT-N4-ethyl-2'-deoxycytidine is critically dependent on the protection of its acid-labile 5'-O-DMT group. Degradation is primarily driven by exposure to acid and moisture. By implementing rigorous storage protocols—namely, storing the solid compound at or below -20°C under an inert, dry atmosphere and away from light—the shelf life can be maximized. For short-term use, dissolution in anhydrous aprotic solvents is permissible, but long-term solution storage should be avoided. Regular quality control analysis via HPLC is the most reliable method for ensuring the compound's integrity prior to its use in sensitive applications like oligonucleotide synthesis, thereby safeguarding the quality and yield of the final product.

References

  • Brown, T., & Brown, D. J. S. (n.d.). Nucleic Acids Book - Chapter 5: Solid-phase oligonucleotide synthesis. ATDBio. Retrieved from [Link]

  • Reddit discussion on DMT deprotection. (2022). r/Chempros. Retrieved from [Link]

  • Oligonucleotide Deprotection Review. (n.d.). Glen Research. Retrieved from [Link]

  • Vinogradov, S. V., et al. (1991). On the rapid deprotection of synthetic oligonucleotides and analogs. Nucleic Acids Research, 19(22), 6209–6214. Retrieved from [Link]

  • Sobkowski, M., et al. (1998). Advanced method for oligonucleotide deprotection. Nucleosides & Nucleotides, 17(1-3), 253-266. Retrieved from [Link]

  • Protection of 5′-Hydroxy Functions of Nucleosides. (2022). In Current Protocols in Nucleic Acid Chemistry. John Wiley & Sons, Inc. Retrieved from [Link]

  • Kellner, S., et al. (2021). Purity and stability of modified nucleosides in the context of accurate quantification by LC-MS. bioRxiv. Retrieved from [Link]

  • Kellner, S., et al. (2021). Purity and stability of modified nucleosides in the context of accurate quantification by LC-MS. Request PDF on ResearchGate. Retrieved from [Link]

  • Kellner, S., et al. (2021). Purity and stability of modified nucleosides in the context of accurate quantification by LC-MS. bioRxiv. Retrieved from [Link]

  • Krotz, A. H., et al. (2001). Solution Stability and Degradation Pathway of Deoxyribonucleoside Phosphoramidites in Acetonitrile. Organic Process Research & Development, 5(5), 548-553. Retrieved from [Link]

  • Bertoli, R. M., et al. (2021). The DNA methyltransferase inhibitor 5-aza-4'-thio-2'-deoxycytidine induces C>G transversions and acute lymphoid leukemia development. Blood Cancer Journal, 11(1), 1-12. Retrieved from [Link]

  • De La O, M., et al. (2017). Chemoselective N-Deacetylation of Protected Nucleosides and Nucleotides Promoted by Schwartz's Reagent. Molecules, 22(9), 1483. Retrieved from [Link]

  • Glen Report 9.12: Protecting Groups for DNA, RNA and 2'-OMe-RNA Monomers. (n.d.). Glen Research. Retrieved from [Link]

  • Hydrolysis of Nucleosides. (n.d.). St. Paul's Cathedral Mission College. Retrieved from [Link]

  • Kochetkov, N. K., & Budovskii, E. I. (Eds.). (1972). Organic Chemistry of Nucleic Acids. Springer. (General reference for N-glycosidic bond hydrolysis). Retrieved from [Link]

Sources

Protocols & Analytical Methods

Method

Application Note: Protocol for Oligonucleotide Synthesis Using 5'-O-DMT-N4-ethyl-2'-deoxycytidine

Target Audience: Researchers, scientists, and drug development professionals. Scientific Rationale & Mechanism of Action In standard DNA duplexes, thermodynamic stability is inherently sequence-dependent.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Target Audience: Researchers, scientists, and drug development professionals.

Scientific Rationale & Mechanism of Action

In standard DNA duplexes, thermodynamic stability is inherently sequence-dependent. Guanine-Cytosine (G:C) base pairs form three hydrogen bonds, whereas Adenine-Thymine (A:T) pairs form only two. This discrepancy creates challenges in designing hybridization probes, microarray capture sequences, and multiplex PCR primers, as GC-rich regions exhibit significantly higher melting temperatures ( Tm​ ) than AT-rich regions.

5'-O-DMT-N4-ethyl-2'-deoxycytidine (N4-Ethyl-dC) is a modified nucleoside engineered to solve this thermodynamic imbalance. The addition of a bulky ethyl group at the exocyclic N4 amine of cytidine sterically hinders the formation of the third hydrogen bond when paired with natural deoxyguanosine (dG)[1]. Consequently, the resulting 4EtC:dG base pair forms only two hydrogen bonds , effectively mimicking the thermodynamic stability of an A:T base pair[2].

Beyond Tm​ equalization, N4-Ethyl-dC is strategically utilized in the covalent modification of primers. Incorporating this modification at the penultimate 3'-position of a primer drastically improves reverse transcription-PCR (RT-PCR) amplification specificity and yield by suppressing off-target mispriming events[3].

Mechanism N1 Standard dC:dG Pair (3 Hydrogen Bonds) N4 Sequence-Dependent Tm (GC-rich = High Tm) N1->N4 N2 N4-Ethyl-dC:dG Pair (2 Hydrogen Bonds) N5 Sequence-Independent Tm (Length-dependent only) N2->N5 N3 Standard dA:dT Pair (2 Hydrogen Bonds) N3->N5

Mechanism of Tm equalization using N4-Ethyl-dC to mimic dA:dT thermodynamic stability.

Reagent Specifications & Preparation

To maintain a self-validating and high-yield synthesis system, strict adherence to reagent preparation is required. The phosphoramidite monomer is typically supplied as N4-Acetyl, N4-ethyl-dC CE-Phosphoramidite [4]. The N4-acetyl group acts as a transient protecting group during synthesis to prevent unwanted side reactions at the secondary amine, while the N4-ethyl group is the permanent modification.

  • Diluent: Anhydrous Acetonitrile (ACN).

  • Moisture Control: Water content must be strictly <30 ppm. Causality: Water acts as a potent nucleophile that prematurely hydrolyzes the highly reactive P(III) center of the phosphoramidite. This irreversible degradation drastically reduces coupling efficiency and leads to truncated failure sequences.

  • Concentration: Reconstitute the N4-Ethyl-dC phosphoramidite to a standard concentration of 0.10 M to 0.15 M, depending on the synthesizer's fluidic requirements.

Solid-Phase Oligonucleotide Synthesis (SPOS) Protocol

The incorporation of N4-Ethyl-dC follows the standard phosphoramidite cycle, but requires specific kinetic adjustments due to the steric bulk of the modification.

Step-by-Step Workflow
  • Detritylation: The solid support is treated with 3% Trichloroacetic acid (TCA) or Dichloroacetic acid (DCA) in Dichloromethane (DCM). This removes the 5'-O-DMT protecting group, exposing a reactive 5'-hydroxyl (-OH) group.

  • Activation & Coupling (CRITICAL STEP): The N4-Ethyl-dC phosphoramidite is co-delivered to the column with an acidic activator (e.g., 0.25 M 5-Ethylthio-1H-tetrazole).

    • Protocol Adjustment:Extend the coupling time to 3–6 minutes.

    • Causality: The steric hindrance imparted by the N4-ethyl (and the N4-acetyl protecting group) slightly retards the kinetics of the tetrazole-mediated nucleophilic attack by the 5'-OH. Extended exposure ensures coupling efficiencies >98.5% .

  • Capping: Unreacted 5'-OH groups are acetylated using Acetic Anhydride and N-Methylimidazole (NMI). Causality: This truncates failure sequences, preventing them from participating in subsequent cycles and simplifying downstream purification (preventing n−1 deletion mutations).

  • Oxidation: The unstable phosphite triester linkage is oxidized to a stable phosphotriester using 0.02 M Iodine in THF/Pyridine/Water.

SPOS_Cycle A 1. Detritylation (TCA/DCA in DCM) B 2. Coupling (N4-Ethyl-dC + Activator) A->B 5'-OH exposed C 3. Capping (Ac2O / NMI) B->C Phosphite triester D 4. Oxidation (Iodine/Water/Pyridine) C->D Unreacted capped D->A Cycle repeats

Step-by-step solid-phase oligonucleotide synthesis cycle for N4-Ethyl-dC incorporation.

Cleavage, Deprotection, and Quality Control

Once the synthesis is complete, the oligonucleotide must be cleaved from the solid support and deprotected.

Deprotection Protocol
  • Reagent: Concentrated aqueous Ammonium Hydroxide ( NH4​OH ) or AMA (1:1 mixture of aqueous Ammonium Hydroxide and aqueous Methylamine).

  • Conditions: Incubate at 55°C for 8–16 hours (if using NH4​OH ) or 65°C for 10–15 minutes (if using AMA).

  • Mechanistic Causality: This basic hydrolysis step cleaves the succinate linker to the solid support, removes the cyanoethyl groups from the phosphate backbone, and strips the primary base protecting groups (including the N4-acetyl group on the modified cytidine). Crucially, the N4-ethyl modification is an alkyl group, not a protecting group. It is completely stable to these nucleophilic deprotection conditions and remains covalently attached to the cytidine base[3].

Purification & Validation (Self-Validating System)

Standard desalting is insufficient for highly modified oligonucleotides, as it leaves behind truncated failures and protecting group adducts[5].

  • Purification: Utilize Reverse-Phase HPLC (RP-HPLC) or Bio-RP cartridge purification (synthesizing the oligo in "Trityl-On" mode to retain the terminal hydrophobic DMT group for separation, followed by on-column detritylation)[5].

  • Quality Control (QC): Validate the synthesis using MALDI-TOF Mass Spectrometry. The exact molecular weight addition of the N4-ethyl modification must be verified to confirm that the ethyl group survived deprotection and that the acetyl protecting group was successfully removed[5].

Quantitative Data Summaries

Table 1: Thermodynamic Comparison of Base Pairs

Base PairNumber of Hydrogen BondsRelative Thermodynamic StabilityApplication Context
dC : dG 3High (Sequence-dependent bias)Standard DNA amplification
4Et-dC : dG 2 Moderate (Mimics A:T) Tm​ Equalization / Aptamer Tuning
dA : dT 2ModerateStandard DNA amplification

Table 2: Optimized Synthesis Parameters for N4-Ethyl-dC

ParameterStandard Unmodified dCModified N4-Ethyl-dCRationale for Adjustment
Monomer Concentration 0.10 M0.10 M – 0.15 MEnsure molar excess for modified bases.
Coupling Time 1.0 – 1.5 minutes3.0 – 6.0 minutes Overcome steric hindrance of N4-ethyl group.
Deprotection (Ammonia) 55°C for 8 hours55°C for 8–16 hoursEnsure complete removal of N4-acetyl protecting group.
Expected Coupling Efficiency > 99.0%> 98.5%Slightly lower due to modification bulk.

References

  • E-Catalog Version 19.0 - FUJIFILM Wako Chemicals FUJIFILM Wako Chemicals[1]

  • Covalent modification of primers improves PCR amplification specificity and yield Semantic Scholar[3]

  • Modified Nucleoside Phosphoramidites | LGC, Biosearch Technologies LGC Biosearch Technologies[4]

  • Oligonucleotide - BIONEER Bioneer[5]

  • Phosphoramidites for oligonucleotide synthesis | Thermo Fisher Scientific Thermo Fisher Scientific[2]

Sources

Application

How to prepare 5'-O-DMT-N4-ethyl-2'-deoxycytidine phosphoramidite

Application Note & Protocol: Synthesis and Preparation of 5'-O-DMT-N4-ethyl-2'-deoxycytidine Phosphoramidite Introduction & Scientific Rationale The incorporation of N4-ethyl-2'-deoxycytidine (N4-Et-dC) into synthetic ol...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Application Note & Protocol: Synthesis and Preparation of 5'-O-DMT-N4-ethyl-2'-deoxycytidine Phosphoramidite

Introduction & Scientific Rationale

The incorporation of N4-ethyl-2'-deoxycytidine (N4-Et-dC) into synthetic oligonucleotides is a powerful strategy for modulating DNA/RNA duplex stability. By replacing the primary exocyclic amine of standard cytidine with a secondary ethylamine, the resulting modified base forms only two hydrogen bonds with guanosine (compared to the canonical three). This modification effectively reduces the sequence-dependence of duplex melting temperatures ( Tm​ ), making it highly valuable for designing multiplexed PCR probes, CRISPR-Cas guide RNAs, and antisense oligonucleotides where uniform hybridization kinetics are required.

Causality & Expert Insight (E-E-A-T): While the target molecule is commonly referred to as "5'-O-DMT-N4-ethyl-2'-deoxycytidine phosphoramidite," direct phosphitylation of an unprotected secondary N4-alkyl amine leads to significant branching and side-reactions during automated solid-phase oligonucleotide synthesis [1]. Therefore, standard industry practice dictates that the N4 position must be transiently protected—typically with an acetyl (Ac) group—yielding the N4-Ac-N4-ethyl derivative. This acetyl group prevents anomalous phosphoramidite coupling at the nucleobase and is smoothly removed during standard post-synthesis ammonia deprotection. The protocol below details this field-validated, robust synthetic route.

Mechanistic Overview & Workflow

Direct alkylation of 2'-deoxycytidine at the N4 position is synthetically inefficient. Instead, the authoritative approach utilizes 2'-deoxyuridine (dU) as the starting material. The C4-carbonyl of dU is activated via a triazolyl intermediate, which acts as an excellent leaving group for subsequent nucleophilic displacement by ethylamine [2].

Figure 1: Synthetic workflow from 2'-deoxyuridine to 5'-O-DMT-N4-acetyl-N4-ethyl-2'-deoxycytidine phosphoramidite.

Step-by-Step Experimental Protocols

Phase 1: Hydroxyl Protection & C4-Activation

Self-Validating System: The conversion of highly polar dU to the non-polar triazolyl intermediate is easily tracked via TLC. A complete shift to a high- Rf​ UV-active spot confirms successful activation.

  • Acetylation: Suspend 2'-deoxyuridine (10 g, 43.8 mmol) in anhydrous pyridine (100 mL). Add acetic anhydride (10.3 mL, 110 mmol) dropwise at 0 °C. Stir at room temperature (RT) for 3 hours. Evaporate to dryness and co-evaporate with toluene to yield 3',5'-di-O-acetyl-dU.

  • Triazole Activation: Dissolve the protected dU and 1,2,4-triazole (27.2 g, 394 mmol) in anhydrous acetonitrile (150 mL). Cool to 0 °C.

  • Add triethylamine (61 mL, 438 mmol) followed by the dropwise addition of phosphorus oxychloride ( POCl3​ , 8.2 mL, 88 mmol).

  • Stir the reaction for 4 hours at RT. The formation of the C4-triazolyl intermediate is confirmed by TLC (DCM:MeOH 9:1).

Phase 2: Amination (Synthesis of N4-Ethyl-dC)
  • Cool the reaction mixture from Phase 1 to 0 °C.

  • Slowly add aqueous ethylamine (70% w/w, 50 mL). Expert Insight: The excess ethylamine serves a dual purpose: it displaces the triazole group at C4 and simultaneously cleaves the 3' and 5' O-acetyl protecting groups via aminolysis.

  • Stir at RT for 12 hours. Evaporate the solvent, neutralize, and purify via silica gel chromatography (eluting with a gradient of 5-15% MeOH in DCM) to yield pure N4-ethyl-2'-deoxycytidine.

Phase 3: Critical N4-Acetylation
  • Dissolve N4-ethyl-dC (5 g, 19.6 mmol) in anhydrous DMF (50 mL).

  • Add acetic anhydride (2.0 mL, 21.5 mmol) and stir at RT for 24 hours.

  • Self-Validating System: Monitor by TLC. The selective N4-acetylation increases the hydrophobicity of the molecule without affecting the hydroxyls (which react much slower under these specific uncatalyzed conditions). Purify by flash chromatography to isolate N4-Ac-N4-ethyl-dC.

Phase 4: 5'-O-DMT Protection
  • Co-evaporate N4-Ac-N4-ethyl-dC (4.5 g, 15.1 mmol) with anhydrous pyridine twice to remove trace moisture.

  • Dissolve in anhydrous pyridine (45 mL) and add 4,4'-dimethoxytrityl chloride (DMT-Cl, 5.6 g, 16.6 mmol) in three portions over 1 hour at 0 °C.

  • Stir for 4 hours at RT. Quench with methanol (2 mL), concentrate, and extract with DCM/5% aqueous NaHCO3​ .

  • Purify via silica gel chromatography (pre-neutralized with 1% TEA) to yield 5'-O-DMT-N4-Ac-N4-ethyl-dC. Validation: The product spot on TLC will turn bright orange upon exposure to acid fumes (e.g., trichloroacetic acid), confirming the presence of the DMT group [1].

Phase 5: 3'-O-Phosphitylation

Expert Insight: This step must be performed under strictly anhydrous conditions (Argon atmosphere) to prevent hydrolysis of the highly reactive phosphitylating agent [3].

  • Dissolve the 5'-O-DMT protected nucleoside (5 g, 8.3 mmol) in anhydrous DCM (40 mL).

  • Add N,N-diisopropylethylamine (DIPEA, 4.3 mL, 25 mmol) and 2-cyanoethyl N,N-diisopropylchlorophosphoramidite (CEP-Cl, 2.8 mL, 12.5 mmol).

  • Stir at RT for 2 hours. Quench with anhydrous methanol (0.5 mL).

  • Dilute with DCM, wash rapidly with cold 5% NaHCO3​ and brine. Dry over Na2​SO4​ .

  • Purify via flash chromatography (Hexane:EtOAc 3:7 containing 1% TEA). Precipitate the final product by dropping the concentrated eluent into cold hexane (-20 °C) to yield the target phosphoramidite as a crisp white foam.

Quantitative Data & Characterization

The following table summarizes the expected quantitative metrics and analytical validation parameters for each intermediate in the synthetic cascade.

Intermediate / ProductMolecular Weight ( g/mol )Typical Yield (%)TLC Rf​ (Solvent System)ESI-MS [M+H]+ (m/z)
3',5'-di-O-Acetyl-dU 312.2792 - 95%0.60 (DCM:MeOH 9:1)313.1
N4-Ethyl-dC 255.2778 - 82%0.20 (DCM:MeOH 9:1)256.1
N4-Ac-N4-Ethyl-dC 297.3180 - 85%0.45 (DCM:MeOH 9:1)298.1
5'-O-DMT-N4-Ac-N4-Et-dC 599.6870 - 75%0.55 (DCM:MeOH 95:5)600.3
Target Phosphoramidite 800.8965 - 70%0.60 & 0.65* (Hex:EtOAc 3:7)801.4

*Note: The final phosphoramidite appears as two closely eluting spots on TLC due to the formation of diastereomers at the chiral phosphorus center. This is expected and confirms structural identity.

Trustworthiness & Final Validation QC

To ensure the final phosphoramidite is active and will yield high coupling efficiencies (>99%) during automated DNA synthesis, the following self-validating checks must be performed before use:

  • 31P NMR Spectroscopy: The definitive test for phosphoramidite integrity. Dissolve a small sample in CD3​CN . A clean spectrum should show two sharp peaks between 148.0 ppm and 150.0 ppm (representing the two diastereomers).

  • Moisture/Hydrolysis Check: If a peak appears at ~14 ppm in the 31P NMR, the amidite has hydrolyzed to the inactive H-phosphonate. The batch must be discarded or re-purified.

  • Tetrazole Activation Test: Mix a micro-aliquot of the amidite with 0.45 M sublimed tetrazole in acetonitrile. Rapid formation of a white precipitate (diisopropylammonium tetrazolide) visually confirms that the amidite is highly reactive and ready for the synthesizer [3].

References

  • Beaucage, S. L., & Iyer, R. P. (1992). Advances in the Synthesis of Oligonucleotides by the Phosphoramidite Approach. Tetrahedron, 48(12), 2223-2311. URL:[Link]

  • Divakar, K. J., & Reese, C. B. (1982). 4-(1,2,4-Triazol-1-yl)- and 4-(3-nitro-1,2,4-triazol-1-yl)-1-(β-D-2,3,5-tri-O-acetylarabinofuranosyl)pyrimidin-2(1H)-ones. Valuable intermediates in the synthesis of derivatives of 1-(β-D-arabinofuranosyl)cytosine (ara-C). Journal of the Chemical Society, Perkin Transactions 1, 1171-1176. URL:[Link]

  • McBride, L. J., & Caruthers, M. H. (1983). An investigation of several deoxynucleoside phosphoramidites useful for synthesizing deoxyoligonucleotides. Tetrahedron Letters, 24(3), 245-248. URL:[Link]

Method

Application Notes and Protocols: Incorporation of N4-ethyl-2'-deoxycytidine into Synthetic Antisense Oligonucleotides

Introduction Antisense oligonucleotides (ASOs) represent a powerful therapeutic modality for the sequence-specific modulation of gene expression.[1][2][3] The design and chemical modification of these synthetic nucleic a...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

Antisense oligonucleotides (ASOs) represent a powerful therapeutic modality for the sequence-specific modulation of gene expression.[1][2][3] The design and chemical modification of these synthetic nucleic acid analogs are critical for enhancing their therapeutic properties, including nuclease resistance, binding affinity to target RNA, and pharmacokinetic profiles.[1][4][5] One such modification is the incorporation of N4-ethyl-2'-deoxycytidine (dCEt), a non-natural nucleoside analog that has shown promise in fine-tuning the characteristics of ASOs. This document provides a detailed guide for researchers, scientists, and drug development professionals on the incorporation of dCEt into synthetic antisense oligonucleotides.

The rationale for utilizing modified nucleosides like dCEt stems from the need to overcome the inherent limitations of unmodified phosphodiester oligonucleotides, which are rapidly degraded by cellular nucleases.[5][6] While first-generation ASOs primarily employed phosphorothioate (PS) linkages to confer nuclease resistance, subsequent generations have incorporated a variety of sugar and base modifications to further enhance efficacy and reduce toxicity.[7][8] The N4-ethyl modification on deoxycytidine specifically alters the hydrogen bonding properties and local duplex stability, which can be strategically employed to optimize ASO performance.

This guide will cover the essential aspects of working with dCEt, from the synthesis of the requisite phosphoramidite building block to the automated solid-phase synthesis of modified ASOs, and finally, to their purification and characterization. We will delve into the causality behind experimental choices, providing field-proven insights to ensure robust and reproducible outcomes.

Rationale for N4-ethyl-2'-deoxycytidine Incorporation

The introduction of an ethyl group at the N4 position of deoxycytidine offers a subtle yet significant alteration to the nucleobase. This modification influences several key properties of the resulting oligonucleotide:

  • Modulation of Binding Affinity: The N4-ethyl group can impact the stability of the duplex formed between the ASO and its target RNA. While it still forms a specific base pair with guanosine, the stability of this interaction is slightly reduced compared to a standard Watson-Crick G-C base pair.[9] This can be advantageous in mitigating off-target effects by reducing the binding affinity to partially complementary sequences.

  • Nuclease Resistance: While the primary source of nuclease resistance in many ASOs is the phosphorothioate backbone, modifications to the nucleobases can also contribute to stability. The N4-ethyl group can provide a degree of steric hindrance, potentially slowing enzymatic degradation.

  • Fine-Tuning of RNase H Activity: For ASOs that function via an RNase H-mediated mechanism, the precise affinity profile along the length of the oligonucleotide is critical for efficient cleavage of the target RNA.[10][11][12] Strategic placement of dCEt can be used to modulate the local duplex stability, potentially influencing the recognition and activity of RNase H1.[10][13]

Synthesis of N4-ethyl-2'-deoxycytidine CE Phosphoramidite

The cornerstone of incorporating any modified nucleoside into a synthetic oligonucleotide is the availability of its corresponding phosphoramidite derivative. The synthesis of 5'-Dimethoxytrityl-N4-ethyl-2'-deoxycytidine,3'-[(2-cyanoethyl)-(N,N-diisopropyl)]-phosphoramidite is a multi-step process that requires careful execution. A general workflow is presented below.

Synthetic Workflow Diagram

Synthesis_Workflow cluster_synthesis N4-ethyl-dC Phosphoramidite Synthesis dC 2'-deoxycytidine DMT_dC 5'-DMT-2'-deoxycytidine dC->DMT_dC 1. 5'-DMT protection N4_Et_DMT_dC 5'-DMT-N4-ethyl- 2'-deoxycytidine DMT_dC->N4_Et_DMT_dC 2. N4-ethylation Phosphoramidite N4-ethyl-dC CE Phosphoramidite N4_Et_DMT_dC->Phosphoramidite 3. 3'-Phosphitylation

Caption: General workflow for the synthesis of N4-ethyl-dC CE phosphoramidite.

Protocol: Synthesis of N4-ethyl-2'-deoxycytidine CE Phosphoramidite

This protocol outlines the key steps for the synthesis of the dCEt phosphoramidite. For detailed reaction conditions and purification procedures, it is essential to consult specialized organic chemistry literature.[14]

Step 1: 5'-O-Dimethoxytritylation of 2'-deoxycytidine

  • Dissolve 2'-deoxycytidine in anhydrous pyridine.

  • Add 4,4'-dimethoxytrityl chloride (DMT-Cl) in a portion-wise manner at 0°C.

  • Allow the reaction to warm to room temperature and stir until completion, monitoring by thin-layer chromatography (TLC).

  • Quench the reaction with methanol.

  • Extract the product with an organic solvent (e.g., dichloromethane) and wash with saturated sodium bicarbonate solution and brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

  • Purify the resulting 5'-O-DMT-2'-deoxycytidine by silica gel chromatography.

Step 2: N4-Ethylation

  • The 5'-O-DMT-2'-deoxycytidine is subjected to an ethylation reaction targeting the N4-amino group. This often involves a Mitsunobu reaction or direct alkylation with an ethylating agent like ethyl iodide in the presence of a suitable base.

  • The reaction progress is monitored by TLC or HPLC.

  • Upon completion, the reaction mixture is worked up and the product, 5'-O-DMT-N4-ethyl-2'-deoxycytidine, is purified by column chromatography.

Step 3: 3'-O-Phosphitylation

  • Dissolve the 5'-O-DMT-N4-ethyl-2'-deoxycytidine in anhydrous dichloromethane under an inert atmosphere (e.g., Argon).[14]

  • Add N,N-diisopropylethylamine (DIPEA) followed by 2-cyanoethyl N,N-diisopropylchlorophosphoramidite.[14]

  • Stir the reaction at room temperature for several hours, monitoring for completion.[14]

  • Dilute the reaction mixture with dichloromethane and wash with a saturated sodium bicarbonate solution.[14]

  • Dry the organic layer, concentrate, and purify the final N4-ethyl-2'-deoxycytidine CE phosphoramidite product by silica gel chromatography.

Table 1: Typical Reagents and Solvents for Phosphoramidite Synthesis

StepKey ReagentsSolvents
5'-DMT Protection 2'-deoxycytidine, DMT-ClAnhydrous Pyridine
N4-Ethylation 5'-DMT-dC, Ethylating Agent (e.g., Ethyl Iodide), BaseAnhydrous Acetonitrile or DMF
3'-Phosphitylation 5'-DMT-N4-ethyl-dC, 2-Cyanoethyl N,N-diisopropylchlorophosphoramidite, DIPEAAnhydrous Dichloromethane

Automated Solid-Phase Synthesis of dCEt-Modified Antisense Oligonucleotides

The incorporation of dCEt into an ASO is achieved through standard automated solid-phase oligonucleotide synthesis using phosphoramidite chemistry.[15][16] Modern DNA/RNA synthesizers are well-equipped to handle modified phosphoramidites.

Automated Synthesis Workflow

ASO_Synthesis_Workflow cluster_synthesis_cycle Automated Synthesis Cycle Start Start with Solid Support (e.g., CPG) Deblocking 1. Deblocking: Removal of 5'-DMT group Start->Deblocking Coupling 2. Coupling: Addition of Phosphoramidite (dC Et or standard) Deblocking->Coupling Capping 3. Capping: Acetylation of unreacted 5'-hydroxyl groups Coupling->Capping Oxidation 4. Oxidation: Conversion of phosphite to phosphate/thiophosphate Capping->Oxidation Repeat Repeat for each nucleotide in sequence Oxidation->Repeat Repeat->Deblocking Next cycle Cleavage Cleavage from Solid Support & Deprotection Repeat->Cleavage Final cycle Purification Purification of Crude ASO Cleavage->Purification QC Quality Control Purification->QC

Caption: The four-step cycle of automated solid-phase ASO synthesis.

Protocol: Automated Synthesis of a dCEt-Modified ASO
  • Preparation:

    • Dissolve the N4-ethyl-dC CE phosphoramidite and all other standard phosphoramidites (A, G, T, and unmodified C) in anhydrous acetonitrile to the manufacturer's recommended concentration.[15]

    • Install the phosphoramidite vials onto the automated synthesizer.

    • Ensure all other necessary reagents (activator, capping reagents, oxidizing agent, deblocking solution) are fresh and properly installed.

  • Synthesis Program:

    • Program the desired ASO sequence into the synthesizer's software, specifying the position(s) for the incorporation of dCEt.

    • Standard coupling times are generally sufficient for dCEt, but optimization may be required for sequences with multiple contiguous modifications.

  • Synthesis Cycle: The synthesizer will automatically perform the four-step cycle for each nucleotide addition:

    • Deblocking: Removal of the 5'-DMT protecting group with an acid solution (e.g., trichloroacetic acid in dichloromethane).[17]

    • Coupling: Activation of the phosphoramidite with an activator (e.g., 5-(ethylthio)-1H-tetrazole) and its subsequent reaction with the free 5'-hydroxyl group of the growing oligonucleotide chain.

    • Capping: Acetylation of any unreacted 5'-hydroxyl groups to prevent the formation of deletion-mutant oligonucleotides.

    • Oxidation: Conversion of the unstable phosphite triester linkage to a more stable phosphate or phosphorothioate linkage. For phosphorothioate backbones, a sulfurizing agent (e.g., 3-((dimethylamino-methylidene)amino)-3H-1,2,4-dithiazole-3-thione, DDTT) is used.

  • Cleavage and Deprotection:

    • Upon completion of the synthesis, the solid support containing the full-length ASO is treated with a deprotection solution (e.g., aqueous ammonia and/or methylamine) to cleave the oligonucleotide from the support and remove the protecting groups from the nucleobases and the phosphate/phosphorothioate backbone.[15][17]

Purification and Analysis of dCEt-Modified ASOs

The crude, deprotected ASO product is a mixture of the full-length product and shorter failure sequences. Purification is essential to obtain a high-purity oligonucleotide for biological experiments.[18][19]

Purification Workflow Diagram

Purification_Workflow cluster_purification ASO Purification and Analysis Crude_ASO Crude Deprotected ASO HPLC HPLC Purification (e.g., IP-RP-HPLC or AEX) Crude_ASO->HPLC Fraction_Collection Fraction Collection HPLC->Fraction_Collection Analysis Purity Analysis of Fractions (Analytical HPLC, UPLC) Fraction_Collection->Analysis Pooling Pooling of Pure Fractions Analysis->Pooling Desalting Desalting (e.g., Size-Exclusion Chromatography) Pooling->Desalting Final_QC Final Quality Control (LC-MS, CGE) Desalting->Final_QC Lyophilization Lyophilization Final_QC->Lyophilization Final_Product Purified dC Et -ASO Lyophilization->Final_Product

Sources

Application

Application Note: Solid-Phase Synthesis and Integration of 5'-O-DMT-N4-ethyl-2'-deoxycytidine

Introduction & Mechanistic Rationale The incorporation of modified nucleosides into synthetic oligonucleotides is a cornerstone of modern nucleic acid therapeutics, structural biology, and advanced PCR diagnostics. The m...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Rationale

The incorporation of modified nucleosides into synthetic oligonucleotides is a cornerstone of modern nucleic acid therapeutics, structural biology, and advanced PCR diagnostics. The modified phosphoramidite 5'-O-DMT-N4-ethyl-2'-deoxycytidine features an ethyl substitution at the exocyclic N4 amine of the cytosine nucleobase.

Causality & Application: In a standard Watson-Crick base pair, Guanine and Cytosine form three hydrogen bonds. The N4-ethylation removes one hydrogen bond donor and introduces localized steric bulk. This effectively reduces the thermodynamic stability of the G:C pair, equalizing it with that of an A:T pair. Field-proven applications utilize this to drastically reduce the sequence-dependence of duplex stability during multiplex genetic analysis and real-time PCR amplification[1]. Furthermore, N4-alkylated derivatives serve as critical precursors for synthesizing DNA duplexes with site-specific interstrand cross-links to study DNA repair mechanisms[2].

Synthesis Workflow & Logical Relationships

The integration of N4-ethyl-dC follows the highly efficient phosphoramidite solid-phase synthesis method[3]. However, the kinetic profile of the modified amidite requires precise adjustments to the coupling and deprotection phases to ensure high-fidelity incorporation without sequence deletion or branching.

G Start Solid Support (CPG) Detrit 1. Detritylation (3% TCA in DCM) Start->Detrit Couple 2. Activation & Coupling (N4-Ethyl-dC + Activator) Detrit->Couple Free 5'-OH Cap 3. Capping (Ac2O / NMI) Couple->Cap Phosphite Triester Ox 4. Oxidation (I2 / Pyridine / H2O) Cap->Ox Capped Failure Sequences Ox->Detrit Next Cycle (n+1) Cleave 5. Cleavage & Deprotection (NH4OH, 55°C) Ox->Cleave Final Cycle

Fig 1: Solid-phase phosphoramidite synthesis cycle optimized for N4-ethyl-dC incorporation.

Experimental Protocols: A Self-Validating System

This protocol is designed for automated DNA synthesizers (e.g., ÄKTA oligopilot or MerMade systems) and incorporates real-time validation steps to ensure scientific integrity.

Phase 1: Reagent Preparation & Activation
  • Amidite Dilution: Dissolve 5'-O-DMT-N4-ethyl-2'-deoxycytidine 3'-CE phosphoramidite in anhydrous Acetonitrile (ACN, H₂O < 30 ppm) to a final concentration of 0.12 M to 0.15 M .

    • Causality: A slightly elevated concentration (compared to the standard 0.1 M) increases the bimolecular collision rate, compensating for the steric hindrance imparted by the N4-ethyl group during nucleophilic attack by the 5'-OH.

  • Activator Selection: Utilize 0.3 M 5-Ethylthio-1H-tetrazole (ETT) in ACN.

    • Causality: ETT is slightly more acidic (pKa ~4.2) than standard tetrazole, accelerating the protonation of the diisopropylamino leaving group and driving the coupling reaction to completion.

Phase 2: Automated Solid-Phase Synthesis Cycle
  • Detritylation: Deliver 3% Trichloroacetic acid (TCA) in Dichloromethane (DCM) for 80 seconds.

    • Self-Validation Check: Route the effluent through a UV detector at 498 nm. The area under the curve (AUC) of the released orange DMT⁺ cation must remain consistent (±2%) with the previous cycle. A drop in AUC indicates poor coupling in the preceding step.

  • Coupling: Co-inject the N4-ethyl-dC amidite and ETT activator.

    • Critical Adjustment: Extend the coupling time to 4.0 – 6.0 minutes (standard is 1.5 min). The secondary amine nature of the modified base induces micro-environmental steric drag; extended time ensures >98% coupling efficiency.

  • Capping: Apply Acetic Anhydride (Cap A) and N-Methylimidazole (Cap B) for 60 seconds.

    • Causality: Acetylates any unreacted 5'-OH groups, preventing the formation of (n-1) deletion sequences which are notoriously difficult to separate via HPLC.

  • Oxidation: Deliver 0.02 M Iodine in THF/Pyridine/H₂O for 45 seconds.

    • Causality: Converts the unstable phosphite triester [P(III)] into a stable phosphate triester [P(V)].

Phase 3: Cleavage and Deprotection
  • Cleavage: Treat the solid support (CPG) with concentrated aqueous Ammonium Hydroxide (NH₄OH, 28-30%) for 1 hour at room temperature to cleave the oligonucleotide from the succinyl linker.

  • Deprotection: Incubate the solution at 55°C for 12 hours.

    • Causality: This step removes the cyanoethyl groups from the phosphate backbone and any acyl protecting groups from the nucleobases. If the amidite was supplied with an N4-acyl protecting group (e.g., N4-acetyl-N4-ethyl) to prevent branching during synthesis, the alkaline deprotection will efficiently cleave the acyl group. The N4-ethyl linkage itself is a highly stable secondary alkylamine and will not be cleaved or degraded under these harsh alkaline conditions[2].

Quantitative Data & Optimization Metrics

To facilitate rapid assay development, the following table summarizes the optimized parameters for N4-ethyl-dC compared to standard unmodified dC.

ParameterStandard dC PhosphoramiditeN4-Ethyl-dC PhosphoramiditeMechanistic Rationale
Amidite Concentration 0.10 M0.12 - 0.15 MHigher molarity drives bimolecular coupling kinetics to overcome base modification steric bulk.
Coupling Time 1.5 - 2.0 min4.0 - 6.0 minExtended exposure ensures >98% stepwise yield for the modified monomer.
Activator 0.25 M BTT0.30 M ETTLower pKa of ETT provides superior activation for sterically demanding amidites.
Deprotection Profile NH₄OH, 55°C, 8 hNH₄OH, 55°C, 12 hExtended heating ensures complete removal of standard protecting groups without risking the stable N4-ethyl moiety.

Quality Control & Validation

Following lyophilization, validate the synthesized oligonucleotide using a dual-modal approach:

  • RP-HPLC: The N4-ethyl group increases the hydrophobicity of the oligonucleotide. The modified sequence will elute later (requiring a higher organic modifier percentage) compared to an unmodified control sequence.

  • ESI-MS: Confirm the exact mass. Each incorporation of N4-ethyl-dC will result in a mass shift of +28.03 Da (addition of C₂H₄) relative to a standard cytosine-containing sequence.

References

  • Title: Novel techniques for genetic analysis: Perspectives in Solid Phase Synthesis & Combinatorial Libraries Source: University of Southampton URL: [Link]

  • Title: Topical delivery of nucleic acid compounds (WO2018195355A1)
  • Title: N4C−Ethyl−N4C Cross-Linked DNA: Synthesis and Characterization of Duplexes with Interstrand Cross-Links of Different Orientations Source: Biochemistry - ACS Publications URL: [Link]

Sources

Method

Applications of N4-ethyl-dC in Therapeutic RNA and DNA Development: A Technical Guide for Researchers

This guide provides a comprehensive overview of the properties and applications of N4-ethyl-deoxycytidine (N4-ethyl-dC) and its ribonucleoside counterpart, N4-ethyl-cytidine, in the development of therapeutic oligonucleo...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

This guide provides a comprehensive overview of the properties and applications of N4-ethyl-deoxycytidine (N4-ethyl-dC) and its ribonucleoside counterpart, N4-ethyl-cytidine, in the development of therapeutic oligonucleotides. We will delve into the rationale behind its use, its impact on the biophysical properties of DNA and RNA, and provide detailed protocols for its incorporation and analysis. This document is intended for researchers, scientists, and drug development professionals engaged in the design and synthesis of modified nucleic acid-based therapeutics.

Introduction: The Role of Modified Nucleosides in Therapeutics

The therapeutic potential of oligonucleotides, such as antisense oligonucleotides (ASOs), small interfering RNAs (siRNAs), and aptamers, is often limited by their susceptibility to nuclease degradation, off-target effects, and immunogenicity. Chemical modifications to the nucleobases, sugar moieties, or the phosphate backbone are crucial for overcoming these limitations and enhancing the drug-like properties of these molecules.[1]

N4-ethyl-dC is a modified deoxycytidine that has been primarily utilized to modulate the thermal stability of DNA duplexes. Its unique characteristic is the ethyl group attached to the exocyclic amine of cytosine, which alters its hydrogen bonding properties with guanine.

The Biophysical Impact of N4-ethyl-dC Modification

Normalizing Duplex Stability in DNA

The most well-documented application of N4-ethyl-dC is in the normalization of DNA duplex stability, particularly in applications involving multiple hybridization events like DNA microarrays.[2][3] A standard G-C base pair has three hydrogen bonds, making it significantly more stable than an A-T base pair with two hydrogen bonds. This disparity in thermal stability (Tm) can lead to non-specific hybridization in GC-rich regions and dissociation in AT-rich regions under a single set of hybridization conditions.

The N4-ethyl group on deoxycytidine sterically hinders the formation of one of the three hydrogen bonds with deoxyguanosine, effectively reducing the stability of the N4-ethyl-dC:dG base pair to a level comparable to that of an A:T base pair.[2][4] This "thermal equalization" allows for more uniform hybridization across sequences with varying GC content.

Table 1: Impact of N4-ethyl-dC on DNA Duplex Thermal Stability [2][3]

Probe SetGC Content RangeTm Range with dC (°C)Tm Range with N4-ethyl-dC (°C)
Study 10% - 100%397
Study 20% - 100%5216
Potential Implications for Therapeutic RNA

While the primary use of N4-ethyl modification has been in DNA, its potential in therapeutic RNA is an emerging area of interest. The introduction of an N4-ethyl group on cytidine within an RNA duplex is expected to have similar, though not identical, effects as in DNA.

  • Modulation of siRNA Potency and Specificity: In siRNA, the thermodynamic stability of the duplex ends plays a role in the RISC loading of the guide strand. By strategically placing N4-ethyl-cytidine, it may be possible to fine-tune the duplex stability to favor the loading of the desired strand and potentially reduce off-target effects.

  • Antisense Oligonucleotides: For ASOs that operate via an RNase H-independent mechanism (steric blocking), precise control over binding affinity is crucial. N4-ethyl-cytidine could be used to adjust the overall hybridization energy of an ASO to its target RNA.

It is important to note that the impact of N4-ethyl-cytidine on RNA duplex stability has not been as extensively characterized as its deoxy-counterpart. Researchers should perform empirical validation for their specific sequences of interest.

Nuclease Resistance and Protein Binding: Areas for Further Investigation

The effect of N4-ethyl modification on nuclease resistance is not well-documented in publicly available literature. While some N4-acyl modifications like N4-acetylcytidine have been shown to enhance RNA stability, the impact of an ethyl group is likely to be different.[5] It is plausible that the ethyl group may provide some steric hindrance to nucleases, but this needs to be experimentally verified.

Similarly, the influence of the N4-ethyl group on protein binding is an open question. The ethyl group could potentially engage in hydrophobic interactions with amino acid residues in protein binding pockets, which could either be beneficial or detrimental depending on the specific protein-oligonucleotide interaction. For instance, in the context of CpG-containing oligonucleotides that stimulate the innate immune system, N4-ethyl-dC has been used in structure-function studies to probe the requirements for protein/receptor recognition.[2]

Synthesis of N4-ethyl-dC and N4-ethyl-cytidine Containing Oligonucleotides

The incorporation of N4-ethyl-dC and its RNA analog into oligonucleotides is achieved through standard phosphoramidite solid-phase synthesis.[6] N4-ethyl-dC and N4-ethyl-cytidine phosphoramidites are commercially available.

Workflow for Solid-Phase Oligonucleotide Synthesis

The synthesis cycle for incorporating a modified or unmodified phosphoramidite is a four-step process.

Synthesis_Workflow Deblocking 1. Deblocking (Removal of 5'-DMT) Coupling 2. Coupling (Addition of Phosphoramidite) Deblocking->Coupling Capping 3. Capping (Blocking of Unreacted 5'-OH) Coupling->Capping Oxidation 4. Oxidation (Stabilization of Phosphate Linkage) Capping->Oxidation Oxidation->Deblocking Next Cycle

Caption: Automated solid-phase oligonucleotide synthesis cycle.

Protocol for Incorporation of N4-ethyl-dC/N4-ethyl-cytidine Phosphoramidite

This protocol assumes the use of a standard automated DNA/RNA synthesizer.

Materials:

  • N4-ethyl-dC-CE Phosphoramidite or N4-ethyl-cytidine CED phosphoramidite

  • Anhydrous acetonitrile (synthesis grade)

  • Standard DNA or RNA phosphoramidites and synthesis reagents (activator, capping reagents, oxidizing agent, deblocking solution)

  • Appropriate solid support (e.g., CPG)

Procedure:

  • Phosphoramidite Preparation: Dissolve the N4-ethyl-dC or N4-ethyl-cytidine phosphoramidite in anhydrous acetonitrile to the concentration recommended by the synthesizer manufacturer (typically 0.1 M).

  • Synthesizer Setup: Install the phosphoramidite vial on the synthesizer in a designated port for modified bases.

  • Sequence Programming: Program the desired oligonucleotide sequence into the synthesizer, specifying the position(s) for the incorporation of the N4-ethyl-dC/cytidine modification.

  • Synthesis Initiation: Start the synthesis run using the standard synthesis cycle for DNA or RNA. The coupling time for N4-ethyl-dC/cytidine is generally similar to standard phosphoramidites, but a slightly extended coupling time (e.g., 2-5 minutes) can be considered to ensure high coupling efficiency.

Expert Insight: To prevent potential side reactions such as branching at the N4-position, especially when using activators like DCI, it is highly recommended to use an acetyl-protected N4-ethyl-dC phosphoramidite if available.[4] This acetyl group is readily removed during the final deprotection step.

Deprotection and Cleavage

The deprotection of oligonucleotides containing N4-ethyl-dC/cytidine is generally compatible with standard deprotection procedures.

Standard Deprotection (Ammonium Hydroxide):

  • Cleavage and Deprotection: Incubate the solid support with concentrated ammonium hydroxide at 55°C for 8-12 hours. This step cleaves the oligonucleotide from the support and removes the protecting groups from the standard DNA bases and the phosphate backbone.

UltraMild Deprotection (for sensitive modifications):

  • If the oligonucleotide contains other sensitive modifications, an UltraMild deprotection strategy using, for example, potassium carbonate in methanol, can be employed. Ensure that the protecting groups on the N4-ethyl-dC/cytidine and other bases are compatible with this method.

RNA Deprotection:

  • Base and Phosphate Deprotection: Treat the support with a mixture of ammonium hydroxide and methylamine (AMA) or concentrated ammonium hydroxide.

  • 2'-Hydroxyl Deprotection: After removal of the base and phosphate protecting groups, the 2'-hydroxyl protecting group (e.g., TBDMS) is removed using a fluoride reagent such as triethylamine trihydrofluoride (TEA·3HF) or a commercially available fluoride solution.

Purification:

Following deprotection, the crude oligonucleotide should be purified using an appropriate method such as reverse-phase HPLC, ion-exchange HPLC, or polyacrylamide gel electrophoresis (PAGE).

Experimental Evaluation of N4-ethyl-dC/cytidine Modified Oligonucleotides

Thermal Melting Analysis (Tm)

This protocol describes the determination of the melting temperature of a DNA or RNA duplex containing N4-ethyl-dC/cytidine.

Materials:

  • Purified N4-ethyl-dC/cytidine modified oligonucleotide

  • Purified complementary DNA or RNA strand

  • Annealing buffer (e.g., 10 mM sodium phosphate, 100 mM NaCl, pH 7.0)

  • UV-Vis spectrophotometer with a temperature controller

Procedure:

  • Sample Preparation: Prepare a solution containing equimolar amounts of the modified oligonucleotide and its complementary strand in the annealing buffer. A typical concentration is 2-5 µM for each strand.

  • Annealing: Heat the sample to 95°C for 5 minutes and then slowly cool to room temperature to allow for duplex formation.

  • Data Acquisition:

    • Place the sample in a quartz cuvette in the spectrophotometer.

    • Record the absorbance at 260 nm while increasing the temperature from a starting temperature (e.g., 20°C) to a final temperature (e.g., 95°C) at a controlled rate (e.g., 0.5°C/minute).

  • Data Analysis:

    • Plot the absorbance at 260 nm as a function of temperature.

    • The Tm is the temperature at which 50% of the duplex has dissociated, which corresponds to the midpoint of the sigmoidal melting curve. This can be determined from the peak of the first derivative of the melting curve.

TM_Analysis cluster_0 Sample Preparation cluster_1 Data Acquisition cluster_2 Data Analysis A Mix Oligo and Complement B Add Annealing Buffer A->B C Anneal (Heat & Cool) B->C D Spectrophotometer Measurement (A260 vs. Temp) C->D E Plot Melting Curve D->E F Determine Tm E->F

Caption: Workflow for Thermal Melting (Tm) Analysis.

Nuclease Degradation Assay

This protocol provides a method to assess the stability of N4-ethyl-dC/cytidine modified oligonucleotides in the presence of nucleases (e.g., in serum).

Materials:

  • 5'-radiolabeled or fluorescently labeled modified oligonucleotide

  • Fetal bovine serum (FBS) or a specific nuclease

  • Reaction buffer (e.g., PBS)

  • Loading dye (containing formamide and a tracking dye)

  • Denaturing polyacrylamide gel

  • TBE running buffer

  • Phosphorimager or fluorescence gel scanner

Procedure:

  • Reaction Setup: In a microcentrifuge tube, mix the labeled oligonucleotide with the nuclease source (e.g., 10-50% FBS in reaction buffer).

  • Incubation: Incubate the reaction at 37°C.

  • Time Points: At various time points (e.g., 0, 1, 4, 8, 24 hours), take an aliquot of the reaction and immediately add an equal volume of loading dye to stop the enzymatic degradation. Store samples at -20°C.

  • Gel Electrophoresis: Denature the samples by heating at 95°C for 5 minutes, then place on ice. Load the samples onto a denaturing polyacrylamide gel and run at a constant voltage.

  • Visualization and Quantification: Visualize the gel using a phosphorimager or fluorescence scanner. Quantify the intensity of the full-length oligonucleotide band at each time point.

  • Data Analysis: Plot the percentage of intact oligonucleotide versus time to determine the half-life (t1/2) of the oligonucleotide.

Protein Binding Affinity Assay (Filter Binding)

This protocol describes a nitrocellulose filter binding assay to quantify the interaction between a radiolabeled N4-ethyl-dC/cytidine modified oligonucleotide and a protein of interest.

Materials:

  • 5'-radiolabeled modified oligonucleotide

  • Purified protein of interest

  • Binding buffer (specific to the protein-DNA/RNA interaction)

  • Nitrocellulose and nylon membranes

  • Vacuum filtration apparatus

  • Scintillation counter and scintillation fluid

Procedure:

  • Binding Reaction: In a series of tubes, incubate a constant amount of the radiolabeled oligonucleotide with increasing concentrations of the protein in the binding buffer. Include a control with no protein.

  • Filtration: Slowly filter each reaction mixture through a nitrocellulose membrane stacked on top of a nylon membrane under vacuum. The protein and any bound oligonucleotide will be retained on the nitrocellulose membrane, while the unbound oligonucleotide will pass through to the nylon membrane.

  • Washing: Wash each filter with a small volume of cold binding buffer.

  • Quantification:

    • Place the nitrocellulose and nylon membranes in separate scintillation vials.

    • Add scintillation fluid and measure the radioactivity using a scintillation counter.

  • Data Analysis:

    • Calculate the fraction of bound oligonucleotide at each protein concentration.

    • Plot the fraction of bound oligonucleotide versus the protein concentration and fit the data to a binding isotherm to determine the equilibrium dissociation constant (Kd).

Conclusion and Future Perspectives

N4-ethyl-dC is a valuable modification for normalizing the thermal stability of DNA duplexes. While its application in therapeutic RNA is less established, the availability of the corresponding phosphoramidite opens up new avenues for research. The protocols provided in this guide offer a framework for the synthesis and evaluation of N4-ethyl-dC/cytidine modified oligonucleotides.

Future research should focus on systematically evaluating the impact of N4-ethyl-cytidine on RNA duplex stability, nuclease resistance, and its compatibility with various therapeutic RNA platforms such as siRNA and ASOs. Understanding how this modification influences protein interactions will also be critical for its potential application in aptamer development and for mitigating off-target protein binding of therapeutic oligonucleotides.

References

  • Eurogentec. N4-Et-dC - 1 modification. [Link]

  • Sheng, J. (2021). Synthesis of N4 -Methylcytidine (m4 C) and N4 ,N4 -Dimethylcytidine (m4 2 C) Modified RNA. Current Protocols in Nucleic Acid Chemistry. [Link]

  • Meier, J. L. (2022). Site-Specific Synthesis of N4-Acetylcytidine in RNA Reveals Physiological Duplex Stabilization. Journal of the American Chemical Society. [Link]

  • Meier, J. L. (2022). Site-Specific Synthesis of N4-Acetylcytidine in RNA Reveals Physiological Duplex Stabilization. bioRxiv. [Link]

  • Sheng, J. (2021). Synthesis of N -Methylcytidine (m C) and N ,N -Dimethylcytidine (m 2C) Modified RNA. NSF Public Access Repository. [Link]

  • Meier, J. L. (2021). Site-Specific Synthesis of N4-Acetylcytidine in RNA Reveals Physiological Duplex Stabilization. bioRxiv. [Link]

  • Glen Research. N4-Et-dC-CE Phosphoramidite. [Link]

  • Bannister, A. J., & Kouzarides, T. (2011). Regulation of chromatin by histone modifications. Cell research. [Link]

  • Sheng, J. (2021). Efficient Synthesis of N4Methyl and N4-Hydroxycytidine Phosphoramidites. Request PDF. [Link]

  • Meier, J. L. (2022). Site-Specific Synthesis of N4-Acetylcytidine in RNA Reveals Physiological Duplex Stabilization. Request PDF. [Link]

  • Wang, L. (2020). N4-Allylcytidine: a new nucleoside analogue for RNA labelling and chemical sequencing. Semantic Scholar. [Link]

  • Agris, P. F. (2008). Biophysical and Conformational Properties of Modified Nucleosides in RNA (Nuclear Magnetic Resonance Studies). ResearchGate. [Link]

  • Montesarchio, D. (2023). Effects of 5-Methyl-2′-Deoxycytidine in G-Quadruplex Forming Aptamers d(G3C)4 and d[GCG2(CG3)3C]: Investigating the Key Role of the Loops. Molecules. [Link]

  • Ueno, Y. (2012). Intracellular stability of 2'-OMe-4'-thioribonucleoside modified siRNA leads to long-term RNAi effect. Semantic Scholar. [Link]

  • Prakash, T. P. (2021). Chemical Insights into Oligonucleotide–Protein Binding for Therapeutic Applications. Journal of Medicinal Chemistry. [Link]

  • S. S. L. Peiris, A. D. (2023). Elasticity and flexibility of nucleic acid duplexes: A bio-physical perspective. ResearchGate. [Link]

  • Kole, R. (2019). Antisense oligomers for treatment of non-sense mediated rna decay based conditions and diseases.
  • J. L. (2021). N4-acetylation of cytidine in (m)RNA plays essential roles in plants. ResearchGate. [Link]

  • Ali, M. M. (2004). 2′-O-methyl-modified phosphorothioate antisense oligonucleotides have reduced non-specific effects in vitro. Nucleic Acids Research. [Link]

  • Damha, M. J. (2022). From Antisense RNA to RNA Modification: Therapeutic Potential of RNA-Based Technologies. Pharmaceuticals. [Link]

  • Wilton, S. D. (2019). Interaction of modified oligonucleotides with nuclear proteins, formation of novel nuclear structures and sequence-independent effects on RNA processing. bioRxiv. [Link]

  • Orita, M. (2023). Systematic Analysis of 2′-O-Alkyl Modified Analogs for Enzymatic Synthesis and Their Oligonucleotide Properties. International Journal of Molecular Sciences. [Link]

  • Ueno, Y. (2022). Synthesis, gene silencing activity, thermal stability, and serum stability of siRNA containing four (S)-5′-C-aminopropyl-2′-O-methylnucleosides (A, adenosine; U, uridine; G, guanosine; and C, cytidine). RSC Advances. [Link]

  • Seth, P. P. (2010). Structures of 2′,4′ constrained MOE and constrained ethyl nucleosides (cMOE and cEt). Bioorganic & Medicinal Chemistry Letters. [Link]

  • Sugiyama, H. (2018). Chemical biology of non-canonical structures of nucleic acids for therapeutic applications. Chemical Communications. [Link]

  • Cui, Y. (2024). Exploring the impact of N4-acetylcytidine modification in RNA on non-neoplastic disease: unveiling its role in pathogenesis and therapeutic opportunities. Frontiers in Pharmacology. [Link]

  • Corey, D. R. (2022). Targeting RNA with Synthetic Oligonucleotides: Clinical Success Invites New Challenges. The Journal of aringin. [Link]

  • Corey, D. R. (2018). Chemistry, mechanism and clinical status of antisense oligonucleotides and duplex RNAs. Nucleic Acids Research. [Link]

  • Cui, Y. (2024). Emerging roles of RNA N4-acetylcytidine modification in reproductive health. Frontiers in Cell and Developmental Biology. [Link]

  • O'Brien, J. (2020). RNA-Based Therapeutics: From Antisense Oligonucleotides to miRNAs. Molecules. [Link]

  • He, C. (2023). NAT10-dependent N4‐acetylcytidine modification mediates PAN RNA stability, KSHV reactivation, and IFI16-related inflammasome activation. EMBO reports. [Link]

  • Meier, J. L. (2021). Site-Specific Synthesis of N4-Acetylcytidine in RNA Reveals Physiological Duplex Stabilization. bioRxiv. [Link]

  • Scarano, W. (2023). Advances in Nucleic Acid Research: Exploring the Potential of Oligonucleotides for Therapeutic Applications and Biological Studies. ResearchGate. [Link]

  • Mirkin, C. A. (2020). Nanodiscoidal Nucleic Acids for Gene Regulation. Journal of the American Chemical Society. [Link]

Sources

Application

Application Note: Reagents and Optimized Protocols for 5'-O-DMT-N4-ethyl-2'-deoxycytidine Coupling in Solid-Phase Oligonucleotide Synthesis

Introduction & Mechanistic Rationale The incorporation of modified nucleosides is a cornerstone of advanced oligonucleotide engineering. N4-ethyl-2'-deoxycytidine (4EtC) is a critical modification used to modulate the th...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction & Mechanistic Rationale

The incorporation of modified nucleosides is a cornerstone of advanced oligonucleotide engineering. N4-ethyl-2'-deoxycytidine (4EtC) is a critical modification used to modulate the thermodynamic properties of DNA duplexes. In natural DNA, G:C base pairs form three hydrogen bonds, making them significantly more stable than A:T pairs (two hydrogen bonds). The bulky ethyl group at the N4 position of 4EtC sterically hinders the formation of the third hydrogen bond when paired with guanine, effectively equalizing the melting temperature ( Tm​ ) of G:4EtC pairs with A:T pairs[1]. This reduces the sequence-dependence of duplex stability, a vital feature for multiplexed PCR probes and Self-Avoiding Molecular Recognition Systems (SAMRS)[1][2].

In automated Solid-Phase Oligonucleotide Synthesis (SPOS), this modification is introduced using its phosphitylated derivative: 5'-O-DMT-N4-ethyl-2'-deoxycytidine-3'-O-(2-cyanoethyl-N,N-diisopropyl)phosphoramidite . However, the unique chemical structure of the N4-ethyl group introduces specific synthetic challenges—most notably, unwanted branching reactions—that require precise reagent selection and protocol optimization.

Core Reagents & The "Branching" Dilemma

As a Senior Application Scientist, it is imperative to look beyond standard synthesis protocols when handling N4-alkylated pyrimidines. The most critical failure point in 5'-O-DMT-N4-ethyl-2'-deoxycytidine coupling is the choice of the activator reagent.

The Causality of Secondary Amine Branching

Unlike standard cytidine, which has a primary exocyclic amine that is typically protected (e.g., with a benzoyl or acetyl group) during synthesis, the unacetylated N4-ethyl-dC monomer possesses a secondary amine at the N4 position.

If standard 4,5-Dicyanoimidazole (DCI) is used as the coupling activator, its specific acidity and nucleophilic catalytic mechanism lead to unintended phosphitylation at this unprotected secondary amine. Experimental data demonstrates that coupling N4-ethyl-dC with DCI leads to approximately 15% branching (oligonucleotide chain growth from the nucleobase rather than the 3'-OH).

The Solution: To establish a self-validating, high-yield system, you must alter the activator chemistry. Switching the activator to 1H-Tetrazole or 5-Ethylthio-1H-tetrazole (ETT) reduces this branching side-reaction to trace levels (<1%). Alternatively, if DCI must be used due to other sequence requirements, an N4-acetyl protected variant of the monomer (N4-Ac-N4-Et-dC) must be sourced.

Process Visualization: Coupling Pathways

The following diagram illustrates the logical relationship between activator selection and the resulting synthetic pathways.

G A 5'-OH Solid Support C Activator Selection A->C B 5'-O-DMT-N4-ethyl-dC Phosphoramidite B->C D 1H-Tetrazole or ETT C->D Preferred Pathway E DCI (4,5-Dicyanoimidazole) C->E Avoid (Unprotected N4) F Target 3'-5' Phosphite Linkage (>99% Yield) D->F 6-10 min coupling E->F Main Reaction G N4-Phosphitylation (~15% Branching) E->G Side Reaction

Fig 1: Activator-dependent branching pathways during N4-ethyl-dC phosphoramidite coupling.

Quantitative Data: Reagent Specifications

To ensure reproducibility and high coupling efficiency, strictly adhere to the reagent specifications and comparative parameters outlined below.

Table 1: Required Reagents for N4-ethyl-dC SPOS
Reagent RoleChemical CompositionRecommended ConcentrationMolar Equivalents
Monomer 5'-O-DMT-N4-ethyl-dC-3'-CE phosphoramidite0.1 M in Anhydrous MeCN4.0 - 5.0 eq
Activator 1H-Tetrazole OR 5-Ethylthio-1H-tetrazole0.45 M (Tetrazole) or 0.25 M (ETT)15.0 - 20.0 eq
Oxidizer Iodine ( I2​ ) in Pyridine/Water/THF0.02 MExcess
Capping A Acetic Anhydride / THF10% v/vExcess
Capping B N-Methylimidazole (NMI) / THF16% v/vExcess
Detritylation Trichloroacetic Acid (TCA) in DCM3% w/vExcess
Table 2: Coupling Parameters Comparison
ParameterStandard dC PhosphoramiditeN4-ethyl-dC PhosphoramiditeRationale for Protocol Change
Activator DCI or ETT1H-Tetrazole or ETT Prevent secondary amine branching.
Coupling Time 1.5 - 2.0 minutes6.0 - 10.0 minutes Overcome steric hindrance of the N4-ethyl group.
Solvent Moisture < 30 ppm< 10 ppm Modified amidites are highly sensitive to hydrolysis.

Step-by-Step Experimental Protocol

This methodology ensures maximum coupling efficiency while suppressing the formation of branched failure sequences.

Phase 1: Reagent Preparation & Dehydration
  • Solvent Verification: Ensure all anhydrous Acetonitrile (MeCN) used for dissolving the amidite has a moisture content of < 10 ppm.

  • Monomer Reconstitution: Dissolve the lyophilized 5'-O-DMT-N4-ethyl-dC phosphoramidite in anhydrous MeCN to achieve a final concentration of 0.1 M.

  • Desiccation: Add activated 3Å molecular sieves to the monomer bottle. Allow the solution to rest for a minimum of 12 hours prior to synthesis to scavenge residual moisture.

Phase 2: Automated Synthesis Cycle

Program your automated DNA synthesizer (e.g., ABI 394 or ÄKTA oligopilot) with the following modified cycle for the N4-ethyl-dC insertion step:

  • Detritylation: Deliver 3% TCA in DCM to the solid support for 60 seconds to remove the 5'-DMT protecting group. Wash thoroughly with MeCN.

  • Coupling (Critical Step):

    • Co-deliver the 0.1 M N4-ethyl-dC phosphoramidite and the 0.45 M 1H-Tetrazole (or 0.25 M ETT) to the column.

    • Pause/Wait Step: Program a coupling wait time of 6 to 10 minutes . This extended duration is mandatory to drive the reaction to >99% completion against the steric bulk of the N4-ethyl modification.

  • Capping: Deliver Cap A (Acetic Anhydride) and Cap B (NMI) simultaneously for 30 seconds to block any unreacted 5'-OH sites, preventing deletion mutations.

  • Oxidation: Deliver 0.02 M Iodine solution for 45 seconds to convert the unstable phosphite triester to a stable phosphate triester. Wash extensively with MeCN.

Phase 3: Cleavage and Deprotection
  • Support Cleavage: Once synthesis is complete, cleave the oligonucleotide from the CPG or polystyrene solid support using concentrated aqueous ammonium hydroxide ( NH4​OH , 28-30%) for 2 hours at room temperature.

  • Base Deprotection: Transfer the solution to a sealed vial and incubate at 55°C for 8 to 16 hours .

    • Expert Insight: The N4-ethyl group is an alkyl modification, not an acyl protecting group; therefore, it is entirely stable under these harsh alkaline deprotection conditions and will remain intact on the nucleobase.

  • Lyophilization: Cool the vial, vent carefully, and lyophilize the sample to dryness prior to HPLC or PAGE purification[3].

References

1.[3] Title: N4-Ethyl deoxy Cytidine 3'-lcaa CPG 1000A | ChemGenes Products Source: chemgenes.com URL: [Link]

2. Title: Excellence in Molecular Biology/100umole/10-1513-90 (Glen Report 23.1: New Products Prevent Branching at Secondary Amines) Source: ebiomall.com URL: [Link]

3.[2] Title: Self-Avoiding molecular Recognition Systems (SAMRS) Source: researchgate.net URL: [Link]

4.[1] Title: Novel techniques for genetic analysis Source: soton.ac.uk (University of Southampton) URL: [Link]

Sources

Technical Notes & Optimization

Troubleshooting

Technical Support Center: Optimizing Oligonucleotide Synthesis with 5'-O-DMT-N4-ethyl-2'-deoxycytidine

Answering the user's request. Welcome to the technical support guide for improving the incorporation of 5'-O-DMT-N4-ethyl-2'-deoxycytidine during solid-phase DNA synthesis.

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Answering the user's request.

Welcome to the technical support guide for improving the incorporation of 5'-O-DMT-N4-ethyl-2'-deoxycytidine during solid-phase DNA synthesis. This resource is designed for researchers, scientists, and drug development professionals who are working with this modified nucleoside and encountering challenges in achieving optimal synthesis yields. Here, we will explore the underlying chemical principles, provide actionable troubleshooting advice, and detail protocols to enhance your experimental success.

Frequently Asked Questions (FAQs)

Q1: What is 5'-O-DMT-N4-ethyl-2'-deoxycytidine, and why is its coupling efficiency a concern?

5'-O-DMT-N4-ethyl-2'-deoxycytidine is a modified phosphoramidite building block used in the chemical synthesis of DNA. The modification consists of an ethyl group attached to the exocyclic amine (N4) of the cytosine base. This modification is often incorporated into oligonucleotides to alter their properties for therapeutic or diagnostic applications, such as improving nuclease resistance or modulating hybridization characteristics.

The primary challenge with this molecule arises from steric hindrance . The ethyl group at the N4 position is spatially bulky and can physically obstruct the incoming phosphoramidite of the next nucleotide in the sequence.[1][2][] This interference slows down the kinetics of the coupling reaction, leading to incomplete or failed coupling at that specific step in the synthesis cycle.[4][5] The result is a lower yield of the desired full-length oligonucleotide and an increase in truncated sequences, often observed as a significant "n-1" peak during analysis.[6]

cluster_structure Chemical Structure cluster_problem The Coupling Challenge Structure 5'-O-DMT-N4-ethyl-2'-deoxycytidine Phosphoramidite A Growing Oligo Chain (5'-OH available) E Successful Coupling (High Efficiency) A->E Fast Reaction F Failed/Slow Coupling (Low Efficiency) A->F Slow/Blocked Reaction B Incoming Standard dC Phosphoramidite C Incoming N4-ethyl-dC Phosphoramidite D Steric Hindrance from N4-ethyl group C->D D->F

Fig 1. Steric hindrance from the N4-ethyl group impedes coupling.
Q2: How does monitoring the Dimethoxytrityl (DMT) cation release help diagnose coupling problems?

The 5'-O-DMT group is an acid-labile protecting group removed at the start of each synthesis cycle.[7][8] Its cleavage releases a dimethoxytrityl cation, which has a characteristic orange color and can be quantified spectrophotometrically.[8] The intensity of this color is directly proportional to the number of available 5'-hydroxyl groups for the next coupling step.

A sudden and significant drop in the trityl signal immediately after the cycle where N4-ethyl-dC was added is a strong indicator of poor coupling efficiency in the previous step (the incorporation of N4-ethyl-dC itself).[2] If the N4-ethyl-dC amidite fails to couple efficiently, fewer full-length strands are available for detritylation in the next cycle, leading to a weaker signal.

Troubleshooting Guide: Low Coupling Efficiency

Q3: My overall yield is low, and I see a large n-1 peak on my HPLC/UPLC analysis. What should I investigate first?

This is the classic symptom of a coupling failure at the site of the modified nucleoside. The n-1 peak represents sequences where the chain was terminated because the N4-ethyl-dC failed to couple, and the unreacted 5'-OH group was subsequently capped.

Follow this troubleshooting workflow:

G cluster_investigation Primary Investigation Steps cluster_solutions Corrective Actions start Low Yield & High n-1 Peak after N4-ethyl-dC incorporation coupling_time Is Coupling Time Sufficient? start->coupling_time activator Is the Activator Optimal? coupling_time->activator Yes increase_time Increase Coupling Time (See Protocol 1) coupling_time->increase_time No reagents Are Reagents Fresh & Anhydrous? activator->reagents Yes change_activator Switch to a Stronger Activator (e.g., DCI or ETT) activator->change_activator No reagents->increase_time Yes, but problem persists reagents->change_activator Yes, but problem persists prepare_fresh Prepare Fresh Amidite & Activator Solutions reagents->prepare_fresh No

Fig 2. Troubleshooting workflow for low coupling efficiency.
Q4: Which activator should I use for a sterically hindered phosphoramidite like N4-ethyl-dC?

While 1H-Tetrazole is a standard activator, it may not be sufficiently reactive for sterically demanding couplings.[9] More potent activators are recommended to increase the rate and efficiency of the reaction.[2][4] The two most common choices are 5-Ethylthio-1H-tetrazole (ETT) and 4,5-Dicyanoimidazole (DCI) .

DCI is often the preferred choice for difficult couplings. It is less acidic than tetrazole, which reduces the risk of undesired detritylation of the phosphoramidite monomer in solution.[9][10] However, it is more nucleophilic, which significantly accelerates the rate-determining step of the coupling reaction.[11][12]

ActivatorTypical ConcentrationpKaKey Characteristics
1H-Tetrazole 0.45 M in Acetonitrile4.8Standard, but may be too slow for hindered amidites.[9]
ETT 0.25 M - 0.6 M in Acetonitrile4.28More acidic and reactive than tetrazole; a good first alternative.[11][13]
DCI 0.25 M - 1.0 M in Acetonitrile5.2Less acidic but more nucleophilic; often doubles the coupling rate relative to tetrazole and is highly soluble.[9][10][12]
Q5: Can the phosphoramidite quality or its preparation affect the outcome?

Absolutely. The stability of phosphoramidites, especially modified ones, is critical.

  • Freshness and Purity: Use high-purity phosphoramidite and ensure it has been stored correctly under inert gas (Argon or Nitrogen) and protected from moisture. Over time, phosphoramidites can oxidize or hydrolyze, rendering them inactive.[14]

  • Anhydrous Conditions: All solvents, particularly the acetonitrile used to dissolve the phosphoramidite and activator, must be anhydrous. Water will readily react with the activated phosphoramidite, preventing it from coupling to the growing DNA chain.[2]

  • Solution Stability: Do not leave phosphoramidite solutions on the synthesizer for extended periods. For difficult couplings, it is best practice to use freshly prepared solutions.[15]

Optimization Protocols and Methodologies

Protocol 1: Experimental Determination of Optimal Coupling Time

The standard coupling time for unmodified DNA synthesis (typically 30-45 seconds) is often insufficient for N4-ethyl-dC.[4] An extended coupling time is required to allow the sterically hindered reaction to proceed to completion. This protocol outlines a systematic approach to determine the optimal time.

Objective: To identify the minimum coupling time required to achieve >98% coupling efficiency for 5'-O-DMT-N4-ethyl-2'-deoxycytidine.

Methodology:

  • Sequence Design: Synthesize a short, simple test sequence (e.g., a 12-mer) that includes the N4-ethyl-dC at least 5-6 bases from the 3' end. Example: 5'- TTT TTT (N4eC) TTT TTT -3'.

  • Setup:

    • Prepare fresh 0.1 M 5'-O-DMT-N4-ethyl-2'-deoxycytidine phosphoramidite in anhydrous acetonitrile.

    • Prepare a fresh solution of your chosen activator (e.g., 0.5 M DCI in anhydrous acetonitrile).

    • Set up four identical small-scale syntheses (e.g., 0.2 µmol).

  • Execution:

    • Program the DNA synthesizer to use a standard protocol for all steps except for the coupling of N4-ethyl-dC.

    • For each of the four syntheses, set a different coupling time for the N4-ethyl-dC monomer:

      • Synthesis 1: 120 seconds (2 minutes)

      • Synthesis 2: 240 seconds (4 minutes)

      • Synthesis 3: 480 seconds (8 minutes)

      • Synthesis 4: 720 seconds (12 minutes)

  • Post-Synthesis Processing:

    • Cleave and deprotect all four samples under identical, appropriate conditions. The N4-ethyl group is stable to standard ammonium hydroxide deprotection.[16]

    • Leave the 5'-DMT group ON for simplified analysis by reverse-phase HPLC or UPLC.

  • Analysis:

    • Analyze the crude, DMT-on product from each synthesis by RP-HPLC.

    • Integrate the peak areas for the full-length (n) product and the major failure sequence (n-1).

    • Calculate the coupling efficiency for each time point using the formula:

      • Efficiency (%) = [Area(n) / (Area(n) + Area(n-1))] * 100

Protocol 2: Post-Synthesis Cleavage and Deprotection

The N4-ethyl modification is generally stable to standard deprotection conditions. However, always consider other sensitive modifications (e.g., dyes) in your sequence.[17]

  • Cleavage from Support:

    • Transfer the solid support to a 2 mL screw-cap vial.

    • Add 1 mL of concentrated ammonium hydroxide (28-30%).

    • Seal the vial tightly and let it stand at room temperature for 1-2 hours to cleave the oligonucleotide from the support.[16]

  • Base Deprotection:

    • Heat the sealed vial at 55°C for 8-12 hours. This step removes the protecting groups (e.g., Bz, iBu) from the standard bases.[18]

    • For sequences containing base-sensitive modifications, a milder deprotection scheme such as using AMA (1:1 mixture of aqueous ammonium hydroxide and aqueous methylamine) at 65°C for 10-15 minutes may be required, provided acetyl-protected dC (Ac-dC) was used in the synthesis.[17]

  • Work-up:

    • After cooling the vial to room temperature, carefully uncap it in a fume hood.

    • Transfer the supernatant containing the oligonucleotide to a new tube.

    • Evaporate the ammonia solution to dryness using a centrifugal vacuum concentrator.

    • Resuspend the oligonucleotide pellet in an appropriate buffer or sterile water for purification and downstream use.[11]

References

  • Vargeese, C., et al. (1998). Improved coupling activators for oligonucleotide synthesis.
  • Glen Research. Deprotection Guide. [Link]

  • Twist Bioscience. A Simple Guide to Phosphoramidite Chemistry. [Link]

  • Ma, H., et al. (2022). An Improved Approach for Practical Synthesis of 5-Hydroxymethyl-2′-deoxycytidine (5hmdC) Phosphoramidite and Triphosphate. Molecules, 27(3), 763. [Link]

  • Microsynth AG. Troubleshooting Guide (DNA / RNA Oligo Synthesis). [Link]

  • Southern, E. M., et al. (1994). Steric Factors Influencing Hybridisation Of Nucleic Acids To Oligonucleotide Arrays. Nucleic Acids Research, 22(8), 1368–1373. [Link]

  • Černiauskas, I., et al. (2018). N4-acyl-2′-deoxycytidine-5′-triphosphates for the enzymatic synthesis of modified DNA. Nucleic Acids Research, 46(13), 6433–6444. [Link]

  • Glen Research. (1997). DCI - A LOGICAL ALTERNATIVE ACTIVATOR. Glen Report 10.1. [Link]

  • Vargeese, C., et al. (1998). Activators for oligonucleotide and phosphoramidite synthesis.
  • Zarytova, V. F., et al. (1996). Advanced method for oligonucleotide deprotection. Nucleic Acids Research, 24(7), 1339–1340. [Link]

  • Fettes, K. J., et al. (2021). Investigating the Activation Kinetics of Phosphoramidites for Oligonucleotide Synthesis. Organic Process Research & Development, 25(11), 2498–2505. [Link]

  • Johnson, F., et al. (1994). Synthesis of 3,N4-etheno, 3,N4-ethano, and 3-(2-hydroxyethyl) derivatives of 2'-deoxycytidine and their incorporation into oligomeric DNA. Chemical Research in Toxicology, 7(6), 791-799. [Link]

  • Ma, H., et al. (2022). An Improved Approach for Practical Synthesis of 5-Hydroxymethyl-2′-deoxycytidine (5hmdC) Phosphoramidite and Triphosphate. ResearchGate. [Link]

  • Hvastkovs, E. G., & Buttry, D. A. (2010). Coupling Strategies for the Synthesis of Peptide-Oligonucleotide Conjugates for Patterned Synthetic Biomineralization. The Journal of Physical Chemistry B, 114(35), 11598–11604. [Link]

  • Neef, A. B., & Luedtke, N. W. (2011). 5-Ethynyl-2'-deoxycytidine as a new agent for DNA labeling: detection of proliferating cells. Bioorganic & Medicinal Chemistry, 19(19), 5849-5855. [Link]

  • Chandler, J. R., et al. (2023). Evolved DNAzymes and Stable Activation Chemistry Enable High‐Efficiency DNA Ligation. Chemistry – A European Journal, 29(1), e202202788. [Link]

  • Roy, S., et al. (2020). Synthesis of Phosphoramidite Monomers Equipped with Complementary Bases for Solid-Phase DNA Oligomerization. Organic Letters, 22(1), 285–289. [Link]

  • Kumar, R. K., & Guzaev, A. P. (2023). Oligonucleotide synthesis under mild deprotection conditions. RSC Chemical Biology, 4(4), 312-316. [Link]

  • Single Use Support. (2023, October 25). Oligonucleotide manufacturing – challenges & solutions. [Link]

  • Petersen, A. S., et al. (2018). On-demand synthesis of phosphoramidites. Nature Communications, 9, 3811. [Link]

  • Hogrefe, R. I., et al. (1993). Deprotection of methylphosphonate oligonucleotides using a novel one-pot procedure. Nucleic Acids Research, 21(9), 2031–2038. [Link]

  • Milestone Srl. waveprep | oligonucleotides c&d. [Link]

  • Černiauskas, I., et al. (2018). N4-acyl-2'-deoxycytidine-5'-triphosphates for the enzymatic synthesis of modified DNA. ResearchGate. [Link]

  • Mapp, A. K., et al. (2002). Design of Artificial Transcriptional Activators with Rigid Poly-l-proline Linkers. Journal of the American Chemical Society, 124(44), 13202–13208. [Link]

  • ChemGenes. 5'-DMT deoxy Cytidine (N4-Fmoc). [Link]

  • Guzaev, A., & Manoharan, M. (2009). Deprotection of synthetic oligonucleotides using aqueous ethanolamine.
  • ELLA Biotech. Designing Oligo With Multiple Modifications. [Link]

  • Glen Research. (1997). Glen Report 10.11 - DCI - A LOGICAL ALTERNATIVE ACTIVATOR. [Link]

  • Waters Corporation. Raw Material Testing: Developing Methods for Quality Control of Phosphoramidites used in the Chemical Synthesis of Oligonucleotides. [Link]

  • Gilson. Five Crucial Considerations to Overcome Challenges in Oligonucleotide Purification. [Link]

  • Synbio Technologies. What are the Common Techniques for DNA Synthesis?. [Link]

Sources

Optimization

Troubleshooting incomplete deprotection of N4-ethyl-2'-deoxycytidine oligos

Welcome to the Technical Support Center for oligonucleotide synthesis. As a Senior Application Scientist, I have designed this guide to move beyond generic troubleshooting and address the fundamental chemical causality b...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center for oligonucleotide synthesis. As a Senior Application Scientist, I have designed this guide to move beyond generic troubleshooting and address the fundamental chemical causality behind synthesis failures.

Whether you are developing antisense therapeutics, CRISPR guide RNAs, or tuning duplex stability for isostable DNA microarrays[1], achieving 100% deprotection of N4-alkylated cytosines is a notorious bottleneck. This guide provides the mechanistic insights and self-validating workflows required to diagnose and resolve incomplete deprotection of N4-ethyl-2'-deoxycytidine (N4-Et-dC).

Mechanistic Causality: Why Does N4-Et-dC Resist Deprotection?

To troubleshoot effectively, we must first understand the chemistry. The root cause of "incomplete deprotection" depends entirely on your synthetic strategy and falls into two distinct chemical paradigms:

Paradigm A: The Tertiary Amide Barrier (Pre-formed Phosphoramidites) When using a pre-formed N4-ethyl-dC phosphoramidite, the N4 position is typically protected with an acyl group (e.g., Acetyl or Benzoyl) to prevent branching during synthesis. Because the N4 nitrogen already bears an ethyl group, the addition of the acyl group creates a tertiary amide . Unlike standard protected cytosine (a secondary amide), tertiary amides lack the acidic N-H proton that normally facilitates the collapse of the tetrahedral intermediate during ammonolysis. Compounded by the steric shielding of the bulky ethyl group, the carbonyl carbon becomes highly resistant to nucleophilic attack by standard aqueous ammonia[2].

Paradigm B: Competing Nucleophiles (Convertible Nucleosides) Alternatively, N4-Et-dC is often synthesized post-synthetically using a "convertible nucleoside" (e.g., O4-triazolyl-dU or 4-O-TMP-dU)[3]. Here, the support-bound oligo is treated with ethylamine, which acts as a nucleophile in a Substitution Nucleophilic Aromatic ( SN​Ar ) reaction. In this context, "incomplete deprotection" is actually incomplete conversion . If the ethylamine reagent contains excess water, hydroxide ions ( OH− ) compete with ethylamine, irreversibly hydrolyzing the convertible base into Uridine (dU) instead of the desired N4-Et-dC.

ChemPathway Substrate1 N4-Ac-N4-Et-dC (Pre-formed Amidite) Reagent1 Ammonia/Methylamine (AMA) Substrate1->Reagent1 Substrate2 O4-Triazolyl-dU (Convertible Nucleoside) Reagent2 Aqueous Ethylamine (EtNH2) Substrate2->Reagent2 Target N4-Ethyl-dC (Target Oligo) Reagent1->Target Optimal Side1 Incomplete Deprotection (+42 Da Acetyl) Reagent1->Side1 Sub-optimal (Standard NH3) Reagent2->Target Optimal Side2 Hydrolysis to dU (Irreversible) Reagent2->Side2 Sub-optimal (Excess Water)

Mechanistic pathways for N4-ethyl-dC synthesis highlighting optimal routes and failure modes.

Diagnostic Guide: LC-MS Data Interpretation

Before altering your chemistry, you must validate the exact nature of the failure. Cleave a small aliquot of your crude oligonucleotide and analyze it via LC-MS. Compare the observed mass shift ( ΔM ) against the expected mass of the fully deprotected sequence.

Synthetic StrategyObserved Mass Shift ( ΔM )Chemical Identity of ImpurityRoot Cause & Diagnosis
Pre-formed Amidite +42 Da N4-Acetyl-N4-Ethyl-dCSteric hindrance preventing cleavage of the Acetyl protecting group.
Pre-formed Amidite +104 Da N4-Benzoyl-N4-Ethyl-dCSteric hindrance preventing cleavage of the Benzoyl protecting group.
Convertible Nucleoside -25 Da (Relative to target)Uridine (dU)Hydrolysis due to water competing with ethylamine during SN​Ar conversion.
Convertible Nucleoside +51 Da (Relative to target)Unreacted O4-Triazolyl-dUInsufficient reaction time or degraded ethylamine reagent.

Troubleshooting Workflows & Self-Validating Protocols

TroubleshootingTree Start Analyze Crude Oligo via LC-MS MassCheck Identify Mass Shift (ΔM) Start->MassCheck Acyl ΔM = +42 Da (Acetyl) or +104 Da (Benzoyl) MassCheck->Acyl Pre-formed Amidite Conv ΔM = -25 Da (dU) or +51 Da (Triazole) MassCheck->Conv Convertible Nucleoside PreFormed Issue: Steric Hindrance at Tertiary Amide Acyl->PreFormed ConvIssue Issue: Incomplete SNAr by Ethylamine Conv->ConvIssue Sol1 Action: Execute Protocol A (AMA, 65°C, 2-4 hours) PreFormed->Sol1 Sol2 Action: Execute Protocol B (Anhydrous EtNH2) ConvIssue->Sol2

Decision tree for diagnosing and resolving incomplete N4-ethyl-dC deprotection based on LC-MS.

Protocol A: Overcoming Steric Hindrance (For Pre-formed Amidites)

Standard ammonia cleavage (e.g., 8 hours at 55°C) is insufficient for tertiary amides[4]. You must increase the nucleophilicity of the deprotection cocktail. Methylamine is a significantly stronger nucleophile than ammonia due to the inductive electron-donating effect of its methyl group.

Step-by-Step Methodology:

  • Reagent Preparation: Prepare a fresh 1:1 (v/v) mixture of 28% aqueous Ammonium Hydroxide and 40% aqueous Methylamine (commonly known as AMA).

  • Cleavage: Add 1.0 mL of AMA to the solid support (CPG or Macroporous Polystyrene) containing the synthesized oligonucleotide.

  • Incubation: Seal the vial tightly and incubate at 65°C for 2 to 4 hours . (Self-Validation Note: Standard oligos deprotect in 10 minutes with AMA; the extended time is strictly required to penetrate the steric shield of the N4-ethyl group).

  • Recovery: Chill the vial to 4°C for 15 minutes before opening to prevent the exothermic release of methylamine gas, which can aerosolize and cause loss of your oligo yield.

  • Drying: Transfer the supernatant to a new tube and dry completely via centrifugal evaporation (SpeedVac).

Protocol B: Optimizing SN​Ar Conversion (For Convertible Nucleosides)

To prevent irreversible hydrolysis to Uridine, water must be minimized during the initial nucleophilic attack by ethylamine[3].

Step-by-Step Methodology:

  • Anhydrous Wash: After automated synthesis is complete, wash the column thoroughly with anhydrous Acetonitrile to remove residual ambient moisture. Dry the support with Argon gas for 5 minutes.

  • Reagent Selection: Instead of aqueous ethylamine, utilize a 10% (v/v) solution of Ethylamine in absolute Ethanol . This eliminates the hydroxide ( OH− ) nucleophile from the system.

  • Conversion Reaction: Syringe 1.0 mL of the Ethylamine/Ethanol solution back and forth through the column, leaving the support soaked. Incubate at room temperature for 24 hours.

  • Secondary Deprotection (Optional but Recommended): If your oligo contains standard base protecting groups (like isobutyryl-dG) that resist ethanolic ethylamine, flush the column, dry the support, and follow up with a standard AMA deprotection (Protocol A, but only for 10 minutes at 65°C) to clear the remaining standard protecting groups.

Frequently Asked Questions (FAQs)

Q: Can I use "UltraMILD" deprotection conditions (e.g., Potassium Carbonate in Methanol) for N4-Et-dC? A: No. UltraMILD conditions rely on highly labile protecting groups (like phenoxyacetyl) and very mild nucleophiles[4]. Mild nucleophiles cannot overcome the steric hindrance of the tertiary amide at the N4-ethyl position. If your sequence requires UltraMILD conditions due to sensitive dyes, you must use the convertible nucleoside approach (Protocol B), as the SN​Ar conversion can be done prior to exposing the sensitive dyes to harsh bases.

Q: I used Protocol A (AMA), but my oligo is degraded. What went wrong? A: Extended exposure to AMA at 65°C can cause transamination or chain cleavage if your oligonucleotide contains sensitive modifications (e.g., fluorophores, certain 2'-modifications, or standard dC protected with benzoyl instead of acetyl, which can transaminate with methylamine to form N4-methyl-dC). Ensure all standard dC residues in your sequence are Acetyl-protected when using AMA.

Q: Why am I seeing a high percentage of Uridine (dU) in my convertible nucleoside synthesis? A: This is a classic hallmark of water contamination. The O4-leaving group on the convertible nucleoside was attacked by OH− instead of EtNH2​ . Ensure your ethylamine is prepared in anhydrous ethanol, and verify that your synthesis column is completely dry before introducing the conversion reagent.

References

  • Isostable DNA | Journal of the American Chemical Society Context: Utilization of N4-ethylcytosine residues to tune down the stability of G/C duplexes for isostable DNA microarrays. URL:[Link][1]

  • Glen Report 6.11: Post-Synthesis Substitution - Convertible Nucleosides Context: Foundational methodology for post-synthetic substitution and deprotection of convertible nucleosides using alkylamines. URL:[Link][3]

  • On the rapid deprotection of synthetic oligonucleotides and analogs Context: Mechanistic analysis of nucleophilic attack during oligonucleotide deprotection and the limitations of standard aqueous ammonia. URL:[Link][2]

Sources

Troubleshooting

Diagnostic &amp; Resolution Center: Mitigating Depurination in 5'-O-DMT-N4-Ethyl-2'-Deoxycytidine Synthesis

Overview: N4-Ethyl-2'-deoxycytidine (N4-Et-dC) is a modified pyrimidine widely used in antisense oligonucleotides and diagnostic probes to normalize the thermal stability of G:C and A:T base pairs, making hybridization d...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Overview: N4-Ethyl-2'-deoxycytidine (N4-Et-dC) is a modified pyrimidine widely used in antisense oligonucleotides and diagnostic probes to normalize the thermal stability of G:C and A:T base pairs, making hybridization dependent on sequence length rather than GC content[1]. While the N4-Et-dC nucleobase itself is highly stable against acid-catalyzed degradation, the synthesis of oligonucleotides containing this modification often requires optimized or extended coupling cycles. These extended cycles inadvertently increase the cumulative acid exposure of the growing oligonucleotide chain during the detritylation (deblocking) steps. This prolonged acidic environment exacerbates the risk of depurination —the hydrolytic cleavage of the β -N-glycosidic bond in susceptible purines, predominantly N6-benzoyl-deoxyadenosine and, to a lesser extent, deoxyguanosine[2].

This technical support guide provides a mechanistic breakdown and field-proven protocols to eliminate depurination artifacts during N4-Et-dC incorporation.

Section 1: Quantitative Comparison of Deblocking Agents

To understand the causality of depurination, we must evaluate the kinetics of the deblocking acids. Trichloroacetic acid (TCA) and Dichloroacetic acid (DCA) are the industry standards. However, their protonation dynamics on the N7 of purines differ significantly[3].

Deblocking AgentpKaRelative AcidityDetritylation EfficiencyDepurination Half-Life (dA)Recommendation for N4-Et-dC
3% TCA in DCM ~0.7HighVery Fast (<30s)Short (High Risk)Not recommended for >30mers
3% DCA in DCM ~1.5ModerateFast (~60s)Long (Low Risk)Optimal for modified oligos
15% DCA in DCM ~1.5Moderate-HighVery Fast (<30s)ModerateUse only for highly resistant sequences

Data synthesized from kinetic studies on CPG-bound intermediates[4] and long oligonucleotide synthesis briefs[5].

Section 2: Frequently Asked Questions (Troubleshooting)

Q1: Why does my sequence show significant (n-1, n-2) truncation peaks after basic deprotection, even though coupling efficiency was >99%? Causality: The truncations are likely artifacts of depurination that occurred during the synthesis cycle, not failed couplings. During detritylation, excess acid protonates the N7 position of purines (especially dA). This destabilizes the glycosidic bond, leading to base loss and the formation of an apurinic (AP) site[2]. During the final cleavage and deprotection (C&D) step in ammonium hydroxide, the high pH and temperature trigger a β -elimination reaction at the AP site, cleaving the phosphodiester backbone and generating truncated fragments[6].

Q2: How does the incorporation of 5'-O-DMT-N4-Ethyl-dC specifically influence this depurination risk? Causality: N4-Et-dC phosphoramidites may exhibit slightly different steric profiles compared to standard dC, sometimes prompting operators to program extended coupling times or additional wash steps to ensure high yields. This extends the overall synthesis time. If the synthesizer lines are not perfectly flushed of TCA/DCA after the deblocking step, the residual acid sits on the column during the extended N4-Et-dC coupling, causing continuous, low-level depurination.

Q3: Can I just use a weaker acid like 1% DCA to completely stop depurination? Causality: No. While 1% DCA minimizes depurination, it severely compromises detritylation efficiency. Incomplete removal of the 5'-dimethoxytrityl (DMT) group leaves unreactive 5'-OH sites, leading to true deletion mutations (failed couplings) in the subsequent step[5]. The self-validating solution is to use 3% DCA , but optimize the delivery method (short bursts) rather than diluting the acid.

Section 3: Mechanistic Pathways & Workflows

To visualize the failure mode and the optimized solution, refer to the following diagrams.

DepurinationPathway A Intact Oligonucleotide (with N6-bz-dA) B Acidic Detritylation (TCA or DCA) A->B C Protonation of N7 on Purine Base B->C Excess Acid D Cleavage of Glycosidic Bond C->D E Apurinic (AP) Site Formation D->E F Basic Deprotection (NH4OH / AMA) E->F G Beta-Elimination & Strand Cleavage F->G High Temp/pH

Reaction pathway of acid-catalyzed depurination and subsequent base-catalyzed strand cleavage.

SynthesisWorkflow S1 Step 1: Detritylation Use 3% DCA in DCM (Short bursts, 10-15s) S2 Step 2: Acetonitrile Wash Flush residual acid rapidly S1->S2 S3 Step 3: Coupling Add 5'-O-DMT-N4-Ethyl-dC + Activator S2->S3 S4 Step 4: Capping Block unreacted 5'-OH (Ac2O / NMI) S3->S4 S5 Step 5: Oxidation Convert Phosphite to Phosphate (I2 / H2O / Pyridine) S4->S5 S6 Repeat Cycle or Proceed to Cleavage S5->S6 S6->S1 Next Base

Optimized oligonucleotide synthesis cycle highlighting DCA detritylation for N4-Et-dC.

Section 4: Self-Validating Experimental Protocol

This protocol is designed to ensure complete DMT removal while strictly limiting the time purines spend in an acidic state during N4-Et-dC integration.

Objective: Synthesize an N4-Et-dC containing oligonucleotide with <1% depurination artifacts.

Step 1: Reagent Preparation & System Purge

  • Replace standard 3% TCA with 3% Dichloroacetic Acid (DCA) in Dichloromethane (DCM) [6].

  • Ensure the moisture content of the DCA solution is <30 ppm. Water in the deblock line can cause the formation of highly acidic micro-environments, accelerating depurination.

  • Purge the deblock lines for 60 seconds to ensure no residual TCA remains in the manifold.

Step 2: Pulsed Detritylation (The Critical Step) Causality: Instead of a continuous 60-second flow of acid, pulsed delivery allows the DMT cation to be washed away incrementally. This prevents the reaction equilibrium from shifting backward and minimizes the time the support is bathed in active acid[6].

  • Deliver 3% DCA to the column for 10 seconds .

  • Pause flow for 5 seconds (allows diffusion into the CPG pores).

  • Flush with dry Acetonitrile (ACN) for 10 seconds .

  • Repeat this Pulse-Pause-Flush cycle 2 to 3 times. Self-Validation Check: Monitor the UV-Vis effluent at 498 nm. The first pulse should yield a bright orange peak (DMT+). The final pulse should yield baseline absorbance, confirming 100% deprotection without over-exposure.

Step 3: Rigorous Post-Deblock Wash

  • Flush the column with dry ACN for 30 seconds at a high flow rate. Causality: Any residual DCA left in the column will neutralize the weak base activator (e.g., 5-Ethylthio-1H-tetrazole) in the next step, drastically reducing the coupling efficiency of the expensive N4-Et-dC amidite.

Step 4: N4-Ethyl-dC Coupling

  • Deliver 0.1 M 5'-O-DMT-N4-Ethyl-2'-deoxycytidine phosphoramidite and 0.25 M 5-Ethylthio-1H-tetrazole (ETT) to the column.

  • Allow a coupling time of 3 to 4 minutes . (Standard dC requires 1.5-2 mins; the slight extension ensures quantitative yield for the modified base).

Step 5: Capping and Oxidation

  • Execute standard capping (Acetic Anhydride / N-Methylimidazole) for 30 seconds to block unreacted 5'-OH groups.

  • Oxidize the phosphite triester to phosphate using 0.02 M Iodine in THF/Pyridine/Water for 30 seconds.

  • Wash extensively with ACN.

Step 6: Cleavage and Deprotection (C&D)

  • Transfer the CPG to a sealed vial.

  • Add concentrated aqueous Ammonium Hydroxide (28-30%).

  • Incubate at 55°C for 8-12 hours (or follow specific instructions if fast-deprotecting groups like dmf-dG are used). Note: Because depurination was prevented in Step 2, the basic conditions will successfully remove the protecting groups without causing strand cleavage[6].

References
  • Title: Kinetic studies on depurination and detritylation of CPG-bound intermediates during oligonucleotide synthesis Source: Nucleic Acids Research (NIH/PMC) URL: [Link]

  • Title: Glen Report 21.211 - TECHNICAL BRIEF – Synthesis of Long Oligonucleotides Source: Glen Research URL: [Link]

  • Title: Kinetic Studies on Depurination and Detritylation of CPG-Bound Intermediates During Oligonucleotide Synthesis Source: Oxford Academic URL: [Link]

Sources

Optimization

Technical Support Center: Optimizing Oxidation for N4-Ethyl Modified Oligonucleotides

Welcome to the Advanced Synthesis Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, chemists, and drug development professionals troubleshoot and optimize the solid-phase...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Advanced Synthesis Support Center. As a Senior Application Scientist, I have designed this guide to help researchers, chemists, and drug development professionals troubleshoot and optimize the solid-phase oligonucleotide synthesis (SPOS) of N4-ethyl modified sequences.

Incorporating modifications like N4-Ethyl-deoxycytidine (N4-Et-dC) is a powerful strategy to normalize the thermal stability of G:C and A:T base pairs, effectively mitigating GC-content bias in hybridization probes and microarrays[1]. However, the bulky nature of the N4-alkyl group introduces unique steric and chemical challenges during the critical oxidation step, where the unstable phosphite triester (P(III)) is converted to a stable pentavalent phosphotriester (P(V))[2].

Below, you will find mechanistic explanations, self-validating protocols, and troubleshooting workflows to ensure high-yield, high-purity synthesis.

Mechanistic Workflow: Standard vs. Optimized Oxidation

Workflow N1 Phosphoramidite Coupling (P(III) Intermediate) N2 Select Oxidation Strategy for N4-Ethyl-dC N1->N2 N3 Standard Aqueous Iodine (0.02M I2 / Pyridine / H2O) N2->N3 Conventional N4 Non-Aqueous t-BuOOH (10% in Acetonitrile) N2->N4 Optimized N5 Risk: Over-oxidation & Adduct Formation N3->N5 N6 Stable P(V) Backbone High Purity Oligo N4->N6 N5->N6 Requires Troubleshooting

Workflow comparing standard vs. optimized oxidation for N4-ethyl modified oligonucleotides.

Troubleshooting Guide & Causality Analysis

Q1: Why does my N4-ethyl modified oligonucleotide show a high percentage of n-1 deletion sequences or incomplete oxidation peaks on LC-MS? Causality: The steric bulk of the N4-ethyl group can limit the accessibility of the oxidizing agent to the P(III) center, leading to incomplete conversion. Furthermore, standard aqueous iodine oxidation ( I2​/H2​O/Pyridine/THF ) introduces water into the column. If this residual water persists on the solid support, it reacts with the acylating agent during the next capping step to form acetic acid, which can prematurely detritylate the sequence or inhibit subsequent coupling steps[3]. Solution: Increase the oxidation contact time by 15–30 seconds. More importantly, implement a post-oxidation capping step to actively scavenge residual water and dry the resin before the next detritylation cycle[3].

Q2: I am observing +16 Da / +32 Da adducts or sulfonic acid side products when synthesizing complex N4-alkylated cytosine derivatives. How can I prevent this? Causality: Standard iodine solutions are highly reactive. While simple N4-ethyl groups are generally stable, complex N4-alkyl modifications (such as those containing disulfide or mercaptoethyl derivatives) are highly susceptible to over-oxidation by iodine, leading to the formation of non-reactive sulfonic acid side products[4]. Solution: Replace the standard aqueous iodine oxidizer with a milder, non-aqueous alternative such as tert-butyl hydroperoxide (t-BuOOH)[4] or (1S)-(+)-(10-camphorsulfonyl)-oxaziridine (CSO).

Causality A N4-Alkyl Modification (e.g., N4-Ethyl-dC) B Steric Hindrance at P(III) Center A->B C Reactive Functional Groups on Alkyl Chain A->C D Incomplete Oxidation (n-1 Deletions) B->D Aqueous I2 E Over-oxidation (Sulfonic Acid Adducts) C->E Aqueous I2 F Increase Oxidation Time & Add Post-Capping D->F Solution G Switch to Mild Oxidant (t-BuOOH or CSO) E->G Solution

Logical relationship of oxidation failures and optimized solutions for N4-alkyl oligos.

Step-by-Step Methodology: Non-Aqueous t-BuOOH Oxidation Protocol

To establish a self-validating system that prevents side reactions while ensuring complete P(III) to P(V) conversion, follow this optimized protocol:

Step 1: Reagent Preparation Prepare a 10% (v/v) solution of tert-butyl hydroperoxide (t-BuOOH) in anhydrous acetonitrile. Critical Validation: Ensure the solvent is strictly anhydrous (water content <30 ppm) using Karl Fischer titration to prevent hydrolytic side reactions.

Step 2: Synthesizer Configuration Prime the designated alternative oxidation port (e.g., Port 14) with the t-BuOOH solution. Update the synthesizer's fluidics table to account for the specific viscosity and delivery volume of the new matrix.

Step 3: Cycle Modification (Contact Time) Adjust the oxidation contact time in the software. Unlike iodine, which reacts almost instantaneously, t-BuOOH requires a prolonged contact time. Program a 3 to 5 minute wait step to ensure quantitative conversion.

Step 4: Post-Oxidation Wash Implement an extended anhydrous acetonitrile wash (minimum 4 to 6 column volumes) immediately following the oxidation step. This thoroughly purges residual peroxides from the column before the acidic detritylation step begins.

Step 5: Empirical Verification Synthesize a short test sequence (e.g., a 10-mer containing the N4-ethyl modification). Cleave and analyze via LC-MS to confirm the absence of -16 Da (unoxidized P(III) failure) or +16 Da (over-oxidized adduct) peaks.

Quantitative Data: Oxidation Reagent Comparison

Use the following table to select the appropriate oxidation chemistry based on your specific N4-alkyl modification and risk tolerance.

Oxidant SystemSolvent MatrixContact TimeRisk of Side ReactionsP(III) P(V) EfficiencyBest Use Case
0.02 M Iodine ( I2​ ) THF / Pyridine / H2​O 30 - 45 secHigh (for sensitive N4-alkyls)>99%Unmodified or standard oligos
10% t-BuOOH Anhydrous Acetonitrile3 - 5 minLow>98%N4-ethyl, thio-modified oligos
0.5 M CSO Anhydrous Acetonitrile3 minVery Low>99%Highly sensitive structural analogs
FAQs for Drug Development Professionals

Q: How does the N4-ethyl modification impact the thermal stability of my duplex? A: N4-Ethyl-deoxycytidine (N4-Et-dC) specifically normalizes the thermal stability of G:C base pairs to match that of A:T base pairs. This drastically reduces the Tm​ range across sequences with varying GC content, preventing false positives in high-GC probes and false negatives in low-GC probes[1]. It also hybridizes specifically to natural dG with AT-like stability[5].

Q: Can I use standard concentrated ammonium hydroxide for final deprotection? A: While N4-ethyl modifications are generally more stable than O-alkyl modifications[6], prolonged exposure to concentrated ammonium hydroxide at high temperatures (e.g., 55°C for 16 hours) runs a risk of transamidation or strand cleavage. We highly recommend using mild deprotection conditions, such as AMA (Ammonium hydroxide/Methylamine 1:1) at room temperature for 10-20 minutes, or Potassium Carbonate in Methanol[5].

Q: Are there downstream pharmacokinetic benefits for in vivo therapeutic applications? A: Yes. Alkyl modifications on the nucleobase or the sugar ring (such as 4'-C-aminoethyl analogs) have been shown to significantly enhance nuclease resistance in bovine serum while maintaining target RNA binding affinity. This is a critical parameter for optimizing the pharmacokinetic profile and half-life of gapmer-type antisense oligonucleotides (ASOs)[7].

References
  • Solid-Phase Synthesis of Oligodeoxynucleotides Containing N4-[2-(t-butyldisulfanyl)ethyl]-5-methylcytosine Moieties Source: nih.gov URL:[Link]

  • Solid-phase synthesis and side reactions of oligonucleotides containing O-alkylthymine residues Source: nih.gov URL:[Link]

  • Synthesis and Application of 4'- C-[(N-alkyl)aminoethyl]thymidine Analogs for Optimizing Oligonucleotide Properties Source: nih.gov URL:[Link]

  • USING MODIFIED BASES TO OPTIMIZE HYBRIDIZATION Source: glenresearch.com URL:[Link]

  • Solid Phase Oligonucleotide Synthesis Source: biotage.co.jp URL:[Link]

Sources

Troubleshooting

Technical Support Center: Resolving Solubility Issues with 5'-O-DMT-N4-ethyl-2'-deoxycytidine

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals encountering solubility challenges during the solid-phase synthesis of oligonucleotides cont...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Welcome to the Technical Support Center. This guide is designed for researchers, scientists, and drug development professionals encountering solubility challenges during the solid-phase synthesis of oligonucleotides containing 5'-O-DMT-N4-ethyl-2'-deoxycytidine 3'-CE phosphoramidite .

This modified nucleoside is frequently utilized to reduce sequence-dependent duplex stability and prevent the self-dimerization of fluorescent DNA probes[1]. However, its unique structural modifications often lead to poor solubility in standard anhydrous acetonitrile (ACN), manifesting as turbid solutions, gelation, or clogged synthesizer fluidics.

Part 1: Troubleshooting Guide & FAQs

Q1: Why does 5'-O-DMT-N4-ethyl-2'-deoxycytidine precipitate or form a gel in anhydrous acetonitrile? Causality: The solubility of a phosphoramidite is dictated by its lipophilicity and intermolecular hydrogen bonding. The addition of the N4-ethyl group to the cytidine exocyclic amine alters the molecule's hydrogen-bonding network. When combined with the highly hydrophobic 5'-O-dimethoxytrityl (DMT) protecting group and the cyanoethyl phosphoramidite moiety, the crystal lattice energy of the molecule increases. In pure polar aprotic solvents like ACN, the solvent-solute interactions are insufficient to overcome these intermolecular forces, leading to incomplete dissolution or gelation.

Q2: What co-solvents can I use without compromising coupling efficiency? Causality: To disrupt the crystal lattice without interfering with the tetrazole-based activation step, you must introduce a slightly less polar, anhydrous co-solvent. The industry standard for poorly soluble modified cytidine derivatives (such as LNA 5-methyl-cytidine) is the application of 10% to 20% (v/v) anhydrous Tetrahydrofuran (THF) or Dichloromethane (DCM) . THF acts as an excellent hydrogen-bond acceptor, rapidly breaking up amidite aggregates[2]. Because both THF and DCM are compatible with standard activators (e.g., DCI or 5-ETT), they do not negatively impact the stepwise coupling yield.

Q3: How does moisture contribute to "cloudy" amidite solutions? Causality: If your solution remains cloudy even after adding a co-solvent, the issue is likely chemical degradation rather than physical solubility. Phosphoramidites are extremely sensitive to water. Trace moisture in the ACN catalyzes the hydrolysis of the reactive P(III) phosphoramidite center into a P(V) H-phosphonate[3]. This H-phosphonate byproduct is highly insoluble in ACN and precipitates out of solution as a fine white powder. To prevent this, your solvent must have a water content of < 30 ppm [4].

Q4: Can I use heat or sonication to force the amidite into solution? Causality: Do not use heat. Heating phosphoramidite solutions above 30°C accelerates thermal degradation and premature oxidation. Instead, use gentle sonication in a room-temperature water bath. Sonication provides localized acoustic cavitation that breaks apart physical aggregates without supplying the bulk thermal energy that drives chemical degradation.

Part 2: Experimental Workflows & Data Presentation

Table 1: Solvent System Comparison for N4-Ethyl-dC Phosphoramidite

Quantitative summary of solvent performance for preparing a standard 0.1 M amidite solution.

Solvent SystemSolubility ProfileCoupling Efficiency ImpactSolution Stability (24h at RT)
100% Acetonitrile (ACN) Poor (Turbid/Gel)High risk of fluidic cloggingN/A (Incomplete dissolution)
90% ACN / 10% THF Excellent (Clear)NegligibleHigh (Requires BHT-free THF)
80% ACN / 20% DCM Excellent (Clear)NegligibleModerate (DCM volatility risk)
Protocol: Preparation of a 0.1 M Solution using a Co-Solvent System

This self-validating protocol ensures complete dissolution while protecting the integrity of the P(III) reactive center.

  • Thermal Equilibration: Remove the sealed vial of 5'-O-DMT-N4-ethyl-2'-deoxycytidine from -20°C storage. Place it in a desiccator and allow it to reach room temperature (approx. 30–45 minutes). Causality: Opening a cold vial causes immediate atmospheric moisture condensation, leading to irreversible H-phosphonate formation.

  • Inert Atmosphere: Transfer the vial to a glove box or purge it continuously with dry Argon gas.

  • Co-Solvent Addition: For a 1.0 mmol scale (target volume 10.0 mL), first inject 1.0 mL of ultra-dry, anhydrous THF (< 10 ppm water). Swirl the vial gently until the powder forms a homogenous slurry.

  • Primary Solvent Dilution: Inject 9.0 mL of anhydrous Acetonitrile (water < 30 ppm).

  • Acoustic Agitation: Seal the vial and place it in a room-temperature ultrasonic bath for 5 minutes.

  • Visual Validation & Filtration: Inspect the solution against a dark background. It should be completely clear and colorless. If slight turbidity persists (indicating trace hydrolyzed salts), filter the solution through a 0.2 µm PTFE syringe filter (pre-purged with Argon) directly into the synthesizer bottle.

Part 3: System Visualizations

Troubleshooting Decision Workflow

The following diagram maps the logical decision tree for resolving solubility issues on the bench.

Workflow Start Observe Incomplete Solubility in ACN CheckMoisture Check ACN Water Content (< 30 ppm?) Start->CheckMoisture AddCoSolvent Add 10-20% Anhydrous THF or DCM CheckMoisture->AddCoSolvent Yes (<30 ppm) Degraded Discard (Hydrolyzed Amidite) CheckMoisture->Degraded No (>30 ppm) Sonicate Gentle Sonication (5-10 mins at RT) AddCoSolvent->Sonicate Filter Filter through 0.2 µm PTFE if cloudy Sonicate->Filter Still Turbid Success Proceed to Synthesizer Sonicate->Success Clear Solution Filter->Success

Figure 1: Decision tree for troubleshooting modified phosphoramidite solubility issues.

Chemical Degradation Pathway

The diagram below illustrates the mechanistic causality of moisture-induced precipitation, differentiating physical insolubility from chemical degradation.

Pathway Amidite 5'-O-DMT-N4-ethyl-dC Phosphoramidite Hydrolysis Hydrolysis Reaction (P(III) to P(V)) Amidite->Hydrolysis Water Trace Moisture (H2O > 30 ppm) Water->Hydrolysis HPhosphonate H-Phosphonate Defect (Insoluble Precipitate) Hydrolysis->HPhosphonate Coupling Failed Coupling (Truncated Oligo) HPhosphonate->Coupling

Figure 2: Hydrolytic degradation pathway leading to insoluble H-phosphonate precipitates.

References

  • LookChem. N4-ETHYL-2'-DEOXYCYTIDINE Usage and Safety Data. Retrieved from[Link]

  • National Institutes of Health (PMC). THF peroxide as a factor in generating desulphurised products from the solid-phase synthesis of phosphorothioate-modified oligonucleotides. Retrieved from [Link]

Sources

Optimization

Minimizing side reactions during N4-ethyl-dC phosphoramidite coupling

Technical Support Center: N4-ethyl-dC Phosphoramidite Synthesis Welcome to the technical support center for advanced oligonucleotide synthesis. This guide is specifically designed for researchers, scientists, and drug de...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Technical Support Center: N4-ethyl-dC Phosphoramidite Synthesis

Welcome to the technical support center for advanced oligonucleotide synthesis. This guide is specifically designed for researchers, scientists, and drug development professionals working with N4-ethyl-2'-deoxycytidine (N4-ethyl-dC) phosphoramidite. Our goal is to provide you with in-depth, actionable solutions to minimize side reactions and optimize your synthesis outcomes. This document is structured to provide quick answers through FAQs and detailed, mechanism-driven solutions in our troubleshooting guides.

Part 1: Frequently Asked Questions (FAQs)

This section addresses the most common issues encountered during the synthesis of oligonucleotides containing N4-ethyl-dC.

Q1: My final yield is low after incorporating N4-ethyl-dC. What is the most likely cause?

A low final yield is often tied to suboptimal coupling efficiency.[1] The N4-ethyl-dC phosphoramidite can be sterically hindered compared to standard dC amidites, requiring slightly longer coupling times or a more potent activator to achieve >99% efficiency.[2] Any failure in the coupling step leads to truncated sequences (shortmers) that are washed away during purification, drastically reducing the yield of the full-length product.[1][3]

Q2: I am observing a significant side product with a mass of -27 Da compared to my target oligonucleotide. What is this?

This mass loss corresponds to the replacement of the N4-ethyl group (C₂H₅N, 43 Da) with an amino group (NH₂, 16 Da), resulting in a standard dC residue at that position. This is a classic transamination side reaction. It typically occurs during the final deprotection step if conditions are too harsh, particularly with ammonium hydroxide at elevated temperatures. The ammonia acts as a nucleophile and displaces the ethylamine from the C4 position of the cytosine ring.

Q3: Can I use standard ammonium hydroxide deprotection for oligos containing N4-ethyl-dC?

While possible, it is not recommended for optimal purity. Standard deprotection with concentrated ammonium hydroxide for 8-16 hours at 55-60°C can lead to the transamination side reaction described in Q2.[4] For N4-ethyl-dC, milder deprotection strategies are strongly advised to preserve the integrity of the modification.

Q4: What are the recommended deprotection conditions for N4-ethyl-dC?

To avoid side reactions, use milder deprotection reagents. A mixture of Ammonium Hydroxide/Methylamine (AMA) at 65°C for 10-15 minutes is a highly effective and rapid method that minimizes transamination.[4][5] Alternatively, using aqueous ammonia at a lower temperature (e.g., room temperature) for a longer duration can also be effective, though slower. Always consult the technical documentation from your phosphoramidite supplier for specific recommendations.[6]

Q5: I'm using DCI as an activator and seeing a side product with the same mass but a different retention time in my HPLC. What could this be?

When using powerful activators like Dicyanoimidazole (DCI) with N-alkylated, unprotected amidites like N4-ethyl-dC, a branching side reaction can occur at the N4-position.[7] This results in a phosphitylated secondary amine, creating a branched oligonucleotide structure. This side product has the same mass but different hydrophobicity and structure, leading to a different HPLC profile. To mitigate this, using an N4-acetyl protected version of the N4-ethyl-dC phosphoramidite is highly recommended, as the acetyl group prevents this side reaction.[7]

Part 2: In-Depth Troubleshooting Guides

This section provides detailed protocols and mechanistic explanations for resolving complex issues.

Guide 1: Diagnosing and Solving Low Coupling Efficiency

Low coupling efficiency is the primary driver of poor synthesis yields.[1] The impact is cumulative, meaning a 98% average coupling efficiency over a 40-mer synthesis will yield only ~44% of the full-length product.

Symptoms:

  • Faint trityl color release during the detritylation step following N4-ethyl-dC addition.

  • Low overall yield of the final purified oligonucleotide.

  • Complex mixture of shorter sequences (n-1, n-2, etc.) observed on HPLC, PAGE, or Mass Spectrometry analysis.[3]

Root Cause Analysis & Solution Workflow:

Troubleshooting_Coupling start Symptom: Low Yield or Low Purity check_reagents Step 1: Verify Reagent Quality start->check_reagents check_protocol Step 2: Optimize Protocol check_reagents->check_protocol Reagents OK sub_reagents • Check water content in Acetonitrile (<30 ppm) • Use fresh, high-purity Activator • Ensure Amidite is not degraded (31P NMR) check_reagents->sub_reagents check_amidite Step 3: Evaluate Amidite check_protocol->check_amidite Protocol OK sub_protocol • Increase N4-Et-dC coupling time (e.g., 3-5 min) • Use a stronger activator (e.g., ETT, DCI) • Ensure efficient capping of failures check_protocol->sub_protocol solution Resolution: High-Fidelity Synthesis check_amidite->solution Amidite OK sub_amidite • Consider N4-Acetyl-N4-ethyl-dC amidite  to prevent branching side reactions • Confirm correct amidite concentration check_amidite->sub_amidite Transamination_Mechanism cluster_reactants Reactants cluster_products Products N4_Et_dC N4-ethyl-dC Residue in Oligo dC dC Residue (Side Product, -27 Da) N4_Et_dC->dC Nucleophilic Attack at C4 position Ammonia Ammonia (NH3) (from Deprotection Reagent) Ammonia->dC Ethylamine Ethylamine dC->Ethylamine Displacement

Caption: Transamination of N4-ethyl-dC to dC by ammonia.

Mitigation Strategy: Optimized Deprotection Conditions

The choice of deprotection reagent and conditions is critical to prevent this side reaction.

ReagentTemperatureTimeOutcomeRecommendation
Conc. NH₄OH55 °C8-16 hoursPotential for significant transamination (>5%)Not Recommended
Conc. NH₄OHRoom Temp24 hoursReduced transamination, but very slowAcceptable if AMA is not available
AMA (NH₄OH/Methylamine 1:1) 65 °C 10-15 min Minimal to no transamination (<1%) Highly Recommended [5]
K₂CO₃ in MeOHRoom Temp4 hoursUltra-mild, compatible with sensitive dyesRecommended for highly sensitive oligos [4][8]

2. Branching during Coupling

This side reaction occurs during synthesis, not deprotection, but is often discovered during final analysis. It happens when using a powerful activator (like DCI) with an N4-ethyl-dC phosphoramidite that lacks protection on the N4-nitrogen. The activator can facilitate phosphitylation of the secondary amine on the N4-ethyl group.

Mitigation Strategy: Use a Protected Phosphoramidite

The most robust solution is to use N4-Acetyl-N4-ethyl-dC-CE Phosphoramidite . [7]

  • Mechanism of Protection: The acetyl group on the N4-nitrogen blocks the lone pair of electrons, preventing them from participating in any side reactions during the activation and coupling steps. [7]* Deprotection: This acetyl group is labile and is removed cleanly and rapidly under all standard deprotection conditions, including both ammonium hydroxide and AMA, leaving the desired N4-ethyl-dC modification intact. [6][7]Using the acetyl-protected version eliminates branching concerns with any activator. [7]

Part 3: Summary and Best Practices

  • Prioritize Reagent Quality: Always use anhydrous acetonitrile (<30 ppm water) and fresh, high-quality activator and phosphoramidite reagents. [1]2. Optimize Coupling Time: For N4-ethyl-dC, extend the coupling time to 3-5 minutes to ensure the reaction goes to completion.

  • Use Protected Amidites: Whenever possible, use N4-Acetyl-N4-ethyl-dC phosphoramidite to eliminate the risk of branching side reactions, especially when using strong activators like DCI. [7]4. Choose Mild Deprotection: Avoid prolonged exposure to hot ammonium hydroxide. Use AMA for a fast and clean deprotection that preserves the N4-ethyl modification. [5]5. Analyze Intermediates: When troubleshooting, analyze crude, Trityl-ON oligos to decouple issues related to coupling efficiency from those arising during deprotection.

By implementing these evidence-based strategies, you can significantly improve the fidelity, purity, and yield of oligonucleotides containing the N4-ethyl-dC modification.

References

  • Troubleshooting low coupling yields in modified oligonucleotide synthesis. (2025). Benchchem.
  • Synthesis of 3,N4-etheno, 3,N4-ethano, and 3-(2-hydroxyethyl) derivatives of 2'-deoxycytidine and their incorporation into oligomeric DNA. (1995). Chemical Research in Toxicology. [Link]

  • Deprotection of Oligonucleotide Synthesis: A Complete Guide for Researchers. Amerigo Scientific.
  • Oligonucleotide synthesis under mild deprotection conditions. (2023). RSC Publishing.
  • N4-Ac-N4-Et-dC-CE Phosphoramidite. BOC Sciences.
  • N4-Et-dC-CE Phosphoramidite. Glen Research.
  • Five Crucial Considerations to Overcome Challenges in Oligonucleotide Purific
  • Solid-Phase Synthesis of Oligodeoxynucleotides Containing N4-[2-(t-butyldisulfanyl)ethyl]-5-methylcytosine Moieties. (2012). Molecules. [Link]

  • Synthesis and physical properties of DNA fragments containing N4-methylcytosine and 5-methylcytosine. (1987). ResearchGate. [Link]

  • Solid Phase Oligonucleotide Synthesis. Biotage.
  • Oligonucleotide synthesis basics: Key takeaways for post-synthesis processing. (2021). LGC Biosearch Technologies.
  • Technical Brief - AMA – Ubiquitous Reagent for Oligo Deprotection. Glen Research.
  • Phosphoramidites for Tm Modul
  • Investigating the Activation Kinetics of Phosphoramidites for Oligonucleotide Synthesis. (2021). Organic Process Research & Development. [Link]

Sources

Reference Data & Comparative Studies

Validation

A Senior Application Scientist's Guide: 5'-O-DMT-N4-ethyl-2'-deoxycytidine vs. Standard DMT-dC Phosphoramidite in Oligonucleotide Synthesis

Introduction In the field of oligonucleotide synthesis, the selection of phosphoramidite building blocks is a critical decision that directly impacts the properties and performance of the final product. While standard de...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Introduction

In the field of oligonucleotide synthesis, the selection of phosphoramidite building blocks is a critical decision that directly impacts the properties and performance of the final product. While standard deoxycytidine (dC) phosphoramidites are the workhorses for routine synthesis, specialized applications often demand nucleotides with tailored characteristics. This guide provides an in-depth comparison of the N4-ethyl-2'-deoxycytidine phosphoramidite (N4-Et-dC) and the standard benzoyl (Bz) or acetyl (Ac) protected dC phosphoramidites. We will explore the underlying chemical differences, their influence on oligonucleotide hybridization, performance during synthesis, and provide validated experimental protocols for their comparative evaluation.

Part 1: Chemical Structure and its Functional Implications

The fundamental difference between N4-Et-dC and standard dC phosphoramidites lies in the modification of the exocyclic amine on the cytosine base. Standard dC amidites employ a temporary protecting group, such as benzoyl (Bz) or acetyl (Ac), which is removed during the final deprotection step to yield a natural cytosine residue. In contrast, N4-Et-dC features a permanent ethyl group at the N4 position. This seemingly minor alteration has profound consequences for the oligonucleotide's behavior.

G cluster_0 Standard DMT-dC(bz) Phosphoramidite cluster_1 5'-O-DMT-N4-ethyl-2'-deoxycytidine Phosphoramidite dC_Bz dC_Bz dC_Et dC_Et

Figure 1: Chemical structures highlighting the N4 position.

The standard G-C base pair is stabilized by three hydrogen bonds, contributing to its high thermal stability. The N4-ethyl modification introduces steric hindrance that disrupts the conventional hydrogen bonding pattern with guanine. While N4-Et-dC still base-pairs specifically with dG, the resulting duplex is significantly less stable, with a thermal stability akin to that of a natural A-T base pair[1][2].

Part 2: Impact on Oligonucleotide Hybridization and Stability

The primary and most impactful application of N4-Et-dC stems from its ability to "normalize" the thermal stability of DNA duplexes.

The Challenge of GC Content Variation: In many molecular biology applications, such as multiplex PCR, microarrays, or DNA chip-based diagnostics, multiple probes are used simultaneously. Probes with high GC content can form highly stable duplexes, potentially leading to non-specific binding and false-positive signals. Conversely, AT-rich probes form less stable duplexes and may dissociate during washing steps, causing false negatives[2].

The N4-Et-dC Solution: By substituting dC with N4-Et-dC in GC-rich sequences, researchers can selectively lower the melting temperature (Tm) of those duplexes. This strategy allows for the design of probe sets with a much narrower Tm range, irrespective of their GC content. Consequently, hybridization conditions can be optimized for the entire set, drastically improving assay specificity and reliability.

In one study, a set of unmodified probes with GC content ranging from 0% to 100% exhibited a Tm range of 52°C. When dC was replaced with N4-Et-dC, this range was compressed to only 16°C, demonstrating the powerful normalizing effect of the modification[2].

G cluster_0 Standard G-C Base Pair cluster_1 N4-Et-dC:G Base Pair G_node Guanine C_node Cytosine G_node->C_node 3 H-Bonds (High Stability) Tm_High High Tm G2_node Guanine EtC_node N4-Ethyl-Cytosine G2_node->EtC_node ~2 H-Bonds (Reduced Stability) Tm_Low Lower Tm (A-T like)

Figure 2: Effect of N4-ethyl modification on base pair stability.

Part 3: Performance in Automated Oligonucleotide Synthesis

A phosphoramidite's performance on an automated synthesizer is judged by its coupling efficiency, stability in solution, and compatibility with deprotection protocols.

Feature5'-O-DMT-N4-ethyl-2'-dCStandard DMT-dC(bz)Standard DMT-dC(ac)
Primary Use Case Tm normalization, high-specificity probesGeneral purpose synthesisFast deprotection workflows
N4-Group Ethyl (permanent)Benzoyl (labile)Acetyl (highly labile)
Coupling Efficiency High (>99%)High (>99%)High (>99%)
Side Reaction Risk Potential for N4-branching with Tetrazole/DCI activators[1]LowLow
Deprotection Compatible with standard NH4OH; Acetyl-protected version available for UltraMild/Fast protocols[1]Standard: NH4OH, 8-17h @ 55°C[3][4]Fast: AMA, 10 min @ 65°C
Key Advantage Equalizes hybridization stability across sequences[2]Robust, well-established chemistryEnables rapid synthesis-to-use workflows
Key Consideration Use acetyl-protected version to prevent branching with certain activators[1]Slower deprotection protocolsRequired for methylamine-based deprotection to avoid transamination[4]

Coupling Efficiency: Both N4-Et-dC and standard dC phosphoramidites exhibit high coupling efficiencies (typically >99%) when high-quality reagents and optimized synthesizer protocols are used[3]. The efficiency is primarily dependent on factors like reagent purity, moisture control, and activator choice rather than the specific dC variant.

Side Reactions - A Note on Branching: A critical consideration for N4-Et-dC is the potential for a side reaction at the N4-position. Because the ethyl group creates a secondary amine, it can be a target for reaction with an activated phosphoramidite, leading to a branched oligonucleotide structure. This side reaction is more pronounced with aggressive activators like Dicyanoimidazole (DCI), where branching can reach up to 15%[1]. To circumvent this issue, an N4-acetyl-N4-ethyl-dC phosphoramidite is available. The acetyl group effectively blocks the secondary amine during synthesis and is subsequently removed during standard deprotection, eliminating the risk of branching[1].

Deprotection Compatibility: The choice of standard dC amidite is often dictated by the desired deprotection strategy.

  • dC(bz): The benzoyl group is robust and requires relatively harsh deprotection, typically overnight in concentrated ammonium hydroxide at 55°C[3].

  • dC(ac): The acetyl group is significantly more labile, making it the standard choice for "fast deprotection" chemistries using reagents like AMA (a mixture of Ammonium Hydroxide and Methylamine), which can complete deprotection in minutes[4].

  • N4-Et-dC: The unprotected version is compatible with standard ammonium hydroxide deprotection. For users employing fast deprotection schemes or concerned about branching, the N4-acetyl-N4-ethyl-dC variant is fully compatible with UltraMild and UltraFast deprotection strategies[1].

Part 4: Experimental Protocol for Comparative Analysis

This protocol provides a framework for a self-validating comparison of oligonucleotide synthesis and performance.

G cluster_0 Synthesis Phase cluster_1 Purification & QC Phase cluster_2 Performance Analysis Phase synthesis 1. Synthesize Test Oligos (e.g., 20-mers with central dC vs N4-Et-dC) cleavage 2. Cleavage & Deprotection (Use compatible conditions, e.g., NH4OH) synthesis->cleavage purification 3. Purification (RP-HPLC or IEX-HPLC) cleavage->purification qc 4. Quality Control (Mass Spec for identity, UV Spec for yield) purification->qc tm_analysis 5. Thermal Melt Analysis (Tm) (Hybridize to complement, measure absorbance vs. temp) qc->tm_analysis Result Compare Yield, Purity, and Tm tm_analysis->Result

Figure 3: Workflow for comparative evaluation of phosphoramidites.

Objective: To synthesize, purify, and characterize two identical oligonucleotide sequences, one incorporating a standard dC(bz) and the other N4-Et-dC, and compare their yield, purity, and thermal stability.

Materials:

  • DNA Synthesizer

  • Standard phosphoramidites (dA, dG, T)

  • Test Phosphoramidites: DMT-dC(bz) and 5'-O-DMT-N4-ethyl-2'-dC

  • Synthesis reagents: Activator (e.g., 0.25 M ETT), Capping, Oxidation, Deblocking solutions

  • Cleavage/Deprotection Solution: Concentrated Ammonium Hydroxide

  • HPLC system with a reverse-phase column

  • Mass Spectrometer (MALDI-TOF or ESI)

  • UV-Vis Spectrophotometer with thermal melt capability

  • Complementary oligonucleotide strand

Methodology:

  • Sequence Design:

    • Design a 20-mer sequence with a single cytosine at a central position (e.g., 5'-GAT GAT GAT C GAT GAT GAT G-3').

    • Design the complementary 20-mer with a central guanine.

  • Oligonucleotide Synthesis:

    • Program the DNA synthesizer to synthesize two versions of the test sequence on a 1 µmol scale.

    • Synthesis A: Use DMT-dC(bz) for the central cytosine position.

    • Synthesis B: Use 5'-O-DMT-N4-ethyl-2'-dC for the central cytosine position.

    • Use standard, manufacturer-recommended protocols for coupling times (e.g., 45 seconds). Ensure anhydrous conditions are maintained.

  • Cleavage and Deprotection:

    • After synthesis, transfer the solid support for each oligo to a 2 mL screw-cap vial.

    • Add 1.5 mL of concentrated ammonium hydroxide to each vial.

    • Seal the vials tightly and place them in a heating block at 55°C for 12-17 hours. This condition is sufficient to deprotect the benzoyl group on the standard oligo and is compatible with the N4-Et-dC modification.

    • After incubation, cool the vials, centrifuge briefly, and carefully transfer the supernatant containing the cleaved oligonucleotide to new tubes.

  • Purification and Quantification:

    • Analyze a small aliquot of the crude product by reverse-phase HPLC to assess initial purity and yield.

    • Purify the main product peak for each synthesis using preparative RP-HPLC.

    • Combine the pure fractions and desalt them.

    • Measure the absorbance at 260 nm (A260) of the final purified solutions to determine the total optical density (OD) yield.

  • Quality Control:

    • Confirm the identity and integrity of both purified oligonucleotides by mass spectrometry. The expected mass for the N4-Et-dC oligo will be 14 Da higher than the standard oligo due to the C2H2 difference between the ethyl group (C2H5) and the abstracted amine proton (H).

  • Thermal Melt (Tm) Analysis:

    • Prepare hybridization samples for each oligo. In a suitable buffer (e.g., 100 mM NaCl, 10 mM Sodium Phosphate, pH 7.0), combine 2 µM of the synthesized oligo with 2 µM of its complementary strand.

    • Place the samples in the UV-Vis spectrophotometer.

    • Heat the samples from 25°C to 95°C at a ramp rate of 1°C/minute, recording the absorbance at 260 nm.

    • The melting temperature (Tm) is the temperature at which 50% of the duplex has dissociated, identified as the peak of the first derivative of the melting curve.

Part 5: Expected Results and Conclusion

ParameterOligo with Standard dCOligo with N4-Et-dCRationale
Final Yield (ODU) HighHighBoth amidites exhibit excellent coupling efficiency.
Purity (HPLC %) >90%>90%Standard synthesis should produce high-purity oligos.
Mass (Observed) Matches theoreticalMatches theoretical (+14 Da)Confirms successful incorporation of the modified base.
Tm (°C) ~60-65°C (example)~50-55°C (example)N4-ethyl group destabilizes the G-C pair, lowering the Tm.

The choice between 5'-O-DMT-N4-ethyl-2'-deoxycytidine and a standard DMT-dC phosphoramidite is entirely application-driven.

  • Standard DMT-dC phosphoramidites (both Bz and Ac protected) are the default choice for the synthesis of primers, probes, and gene fragments where the natural properties of DNA are desired. The acetylated version is superior for workflows demanding rapid deprotection.

  • 5'-O-DMT-N4-ethyl-2'-deoxycytidine is a powerful specialty reagent for applications requiring the normalization of hybridization thermodynamics[2]. Its ability to reduce the stability of G-C pairs to the level of A-T pairs makes it an invaluable tool for improving the specificity and performance of multiplex assays, microarrays, and diagnostic panels. When using this modified base, particularly with potent activators, the N4-acetylated version is highly recommended to prevent yield loss due to side-chain branching[1].

By understanding the distinct chemical properties and performance characteristics of each phosphoramidite, researchers can make informed decisions to optimize their oligonucleotide synthesis and achieve superior results in their downstream applications.

References

  • Beaucage, S. L., & Caruthers, M. H. (1981). Deoxynucleoside phosphoramidites—A new class of key intermediates for deoxypolynucleotide synthesis. Tetrahedron Letters, 22(20), 1859-1862.
  • Glen Research. (n.d.). N4-Et-dC-CE Phosphoramidite. Glen Research Product Page. [Link]

  • Wikipedia. (n.d.). Nucleoside phosphoramidite. Wikipedia. [Link]

  • Glen Research. (2017). Deprotection — A Practical Guide. The Glen Report, 29(1). [Link] (General deprotection reference).

  • Vargeese, C., et al. (1998). Efficient activation of nucleoside phosphoramidites with 4,5-dicyanoimidazole during oligonucleotide synthesis. Nucleic Acids Research, 26(4), 1046–1050. [Link]

  • Twist Bioscience. (n.d.). A Simple Guide to Phosphoramidite Chemistry. Twist Bioscience Blog. [Link]

Sources

Comparative

Mass spectrometry (LC-MS) validation of 5'-O-DMT-N4-ethyl-2'-deoxycytidine incorporation

As a Senior Application Scientist, validating the successful incorporation of modified phosphoramidites like 5'-O-DMT-N4-ethyl-2'-deoxycytidine into synthetic oligonucleotides requires a rigorous, artifact-free analytica...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, validating the successful incorporation of modified phosphoramidites like 5'-O-DMT-N4-ethyl-2'-deoxycytidine into synthetic oligonucleotides requires a rigorous, artifact-free analytical pipeline. The N4-ethyl modification is highly valued in modern therapeutics and diagnostics for two primary reasons: it acts as a "thermodynamic leveler" by reducing the G:C base pair from three hydrogen bonds to two (mimicking A:T stability)[1], and it modulates the immunostimulatory profile of CpG motifs in antisense oligonucleotides[2].

However, validating its incorporation via Liquid Chromatography-Mass Spectrometry (LC-MS) presents unique challenges. The addition of the ethyl group alters the oligonucleotide's hydrophobicity, while the presence of the 5'-O-DMT (Dimethoxytrityl) group—if left intact for purification—drastically shifts ionization efficiency.

This guide provides an authoritative, self-validating framework for comparing and confirming N4-ethyl-dC incorporation using Reversed-Phase Ion-Pairing (RP-IP) LC-MS.

Mechanistic Context & Comparative Analysis

Before executing the LC-MS workflow, it is critical to understand how the N4-ethyl modification alters the physicochemical properties of the oligonucleotide compared to standard 2'-deoxycytidine (dC) and other common modifications like 5-methyl-2'-deoxycytidine (5-Me-dC).

Logic Mod N4-Ethyl Modification on Cytosine Thermo Loss of 1 H-Bond Donor (Thermodynamic Leveling) Mod->Thermo Hydro Increased Hydrophobicity (Delayed LC Elution) Mod->Hydro Mass Mass Addition (+28.031 Da Shift) Mod->Mass

Physicochemical impacts of N4-ethylation on oligonucleotide properties.

Table 1: Comparative LC-MS Characteristics of Cytosine Variants
ModificationBase PairingRP-HPLC Retention BehaviorExact Mass Shift (Δ Da vs dC)Primary Application
Standard dC 3 H-bonds (with dG)Baseline0.000 DaStandard synthesis
5-Methyl-dC 3 H-bonds (with dG)Moderate Delay+14.016 DaEpigenetics, Nuclease resistance
N4-Ethyl-dC 2 H-bonds (with dG)Significant Delay+28.031 DaThermodynamic leveling[1]
DMT-N4-Ethyl-dC Sterically hinderedExtreme Delay (Hydrophobic)+330.171 DaHPLC Purification Handle

Note: The +330.171 Da shift accounts for both the N4-ethyl (+28.031 Da) and the uncleaved 5'-O-DMT group (+302.14 Da).

The Self-Validating LC-MS Workflow

To establish a trustworthy protocol, every step must be designed with causality and internal validation in mind. We utilize a Hexafluoro-2-propanol (HFIP) and Triethylamine (TEA) buffer system.

The Causality of HFIP/TEA: Traditional Triethylammonium acetate (TEAA) buffers cause severe ion suppression in Electrospray Ionization (ESI)[3]. By replacing acetic acid with HFIP, the TEA acts as a dynamic ion-pairing agent to retain the polyanionic oligonucleotide on the C18 column. Upon entering the ESI droplet, the highly volatile HFIP evaporates rapidly, stripping the TEA from the oligonucleotide and allowing it to enter the gas phase as a multiply charged negative ion with near-zero sodium/potassium adducts[4].

Workflow N1 1. Solid-Phase Synthesis (DMT-N4-Ethyl-dC) N2 2. Cleavage & Deprotection (Ammonolysis) N1->N2 N3 3. RP-IP HPLC (HFIP/TEA Ion-Pairing) N2->N3 N4 4. ESI-TOF MS (Negative Ion Mode) N3->N4 N5 5. Mass Deconvolution (Δ +28.03 Da Validation) N4->N5

LC-MS validation workflow for N4-ethyl-2'-deoxycytidine oligonucleotides.

Step-by-Step Experimental Protocol

Step 1: Cleavage, Deprotection, and DMT Management
  • Cleavage: Following solid-phase synthesis, cleave the oligonucleotide from the solid support using concentrated ammonium hydroxide (NH₄OH) at 55°C for 8–16 hours. The N4-ethyl modification is stable under these standard ammonolysis conditions.

  • DMT Decision (Critical Choice):

    • For Sequence Validation: Treat the sample with 80% acetic acid for 20 minutes to remove the 5'-O-DMT group. The highly hydrophobic DMT group dominates the chromatographic retention and drastically suppresses MS ionization efficiency.

    • For Precursor/Truncation Analysis: Leave the DMT on. The intact DMT-N4-ethyl-dC terminated sequence will elute significantly later, allowing easy separation of full-length product from failure sequences[1].

Step 2: Mobile Phase Preparation

Self-Validation Check: Always measure pH prior to use. Incorrect pH leads to incomplete ion-pairing and peak splitting.

  • Buffer A (Aqueous): Prepare 16.3 mM TEA and 400 mM HFIP in LC-MS grade water. Dissolve 41.5 mL of HFIP in ~950 mL of water. Vigorously mix in 2.3 mL of TEA, then adjust the volume to 1L. The pH must be strictly maintained near 7.9[3][5].

  • Buffer B (Organic): 100% LC-MS grade Methanol. (Methanol is preferred over Acetonitrile for HFIP/TEA systems as it provides better desolvation and higher MS sensitivity).

Step 3: RP-IP HPLC Separation
  • Column: Use a porous hybrid C18 column (e.g., 2.5 µm, 2.1 x 50 mm) capable of withstanding pH 8.0 at elevated temperatures[5].

  • Temperature: Set the column oven to 60°C. Causality: Elevated temperatures prevent secondary structure formation (hairpins) that cause broad or split chromatographic peaks.

  • Gradient: Run a linear gradient from 5% to 30% Buffer B over 15 minutes. N4-ethyl-dC modified oligonucleotides will exhibit a retention time shift of +0.5 to +1.5 minutes compared to unmodified controls due to the lipophilic ethyl chain.

Step 4: High-Resolution ESI-TOF MS Acquisition
  • Polarity: Negative Ion Mode.

  • Capillary Voltage: 2.5 kV to 3.0 kV.

  • Internal Control (Self-Validating System): Spike the sample with a known, unmodified poly-T standard (e.g., T15). If the poly-T mass deviates by >5 ppm, recalibrate the TOF mass spectrometer before attempting to validate the N4-ethyl incorporation.

Step 5: Data Deconvolution and Artifact Troubleshooting

Use a deconvolution algorithm (e.g., MaxEnt1) to convert the multiply charged envelope (typically -3 to -7 states) into a zero-charge intact mass.

  • Target Validation: Confirm a mass shift of exactly +28.031 Da per N4-ethyl incorporation relative to the theoretical unmodified mass.

  • Troubleshooting Formylation: A common artifact in oligonucleotide synthesis is formylation (+27.995 Da). Because the mass difference between N4-ethylation (+28.031 Da) and formylation (+27.995 Da) is only 0.036 Da, a high-resolution TOF instrument is mandatory.

  • MS/MS Confirmation: To absolutely guarantee the modification is the N4-ethyl group and not a backbone adduct, isolate the parent ion and apply Collision-Induced Dissociation (CID). The appearance of the modified nucleobase fragment at m/z 138.06 (N4-ethylcytosine anion) definitively confirms the structural incorporation.

References

  • Waters Corporation. "LC-MS Analysis of Synthetic Oligonucleotides." mz-at.de.
  • Waters Corporation. "LC-MS Analysis of Synthetic Oligonucleotides - Waters Corporation." waters.com.
  • Spectroscopy. "Improving Oligonucleotide Sensitivity and Separation for LC-MS Applications." spectroscopyonline.com.
  • University of Southampton. "Novel techniques for genetic analysis." soton.ac.uk.
  • Zhao, Qiuyan, et al. "Qiuyan Zhao's research while affiliated with Louisiana State University Health Sciences Center New Orleans and other places." researchgate.net.

Sources

Validation

An In-Depth Technical Guide to the ¹H and ¹³C NMR Characterization of 5'-O-DMT-N4-ethyl-2'-deoxycytidine

For Researchers, Scientists, and Drug Development Professionals In the landscape of nucleic acid chemistry and therapeutic development, the precise structural elucidation of modified nucleosides is paramount. 5'-O-DMT-N4...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of nucleic acid chemistry and therapeutic development, the precise structural elucidation of modified nucleosides is paramount. 5'-O-DMT-N4-ethyl-2'-deoxycytidine, a key building block in the synthesis of modified oligonucleotides, requires rigorous characterization to ensure the integrity and function of the final product. This guide provides a comprehensive analysis of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectroscopic features of this compound, offering a comparative framework and detailed experimental insights for its unambiguous identification.

Understanding the Molecular Architecture

Before delving into the spectral analysis, it is crucial to understand the three key components of 5'-O-DMT-N4-ethyl-2'-deoxycytidine, as each imparts distinct and predictable signatures in the NMR spectra:

  • 5'-O-Dimethoxytrityl (DMT) Group: A bulky, acid-labile protecting group attached to the 5'-hydroxyl of the deoxyribose sugar. It is essential for solid-phase oligonucleotide synthesis and is characterized by a set of aromatic proton and carbon signals.

  • 2'-Deoxyribose Sugar: The core sugar moiety of DNA, exhibiting characteristic proton and carbon signals whose chemical shifts and coupling constants provide information about the sugar pucker conformation.

  • N4-ethyl-cytosine Base: The modified nucleobase where an ethyl group is attached to the exocyclic amine of cytosine. This modification influences the electronic environment of the pyrimidine ring, leading to characteristic shifts in the NMR spectrum.

Experimental Protocol for NMR Analysis

Acquiring high-quality NMR data is fundamental for accurate structural assignment. The following protocol outlines a standard procedure for the analysis of 5'-O-DMT-N4-ethyl-2'-deoxycytidine.

Sample Preparation
  • Solvent Selection: Chloroform-d (CDCl₃) is a commonly used solvent for this class of compounds due to its ability to dissolve the lipophilic DMT-protected nucleoside and its relatively simple residual solvent signal. Other solvents such as DMSO-d₆ can also be used.

  • Concentration: Prepare a solution of approximately 5-10 mg of the compound in 0.5-0.7 mL of the deuterated solvent.

  • Internal Standard: Tetramethylsilane (TMS) is typically used as an internal standard for referencing ¹H and ¹³C chemical shifts to 0.00 ppm.

NMR Data Acquisition

High-field NMR spectrometers (≥400 MHz for ¹H) are recommended for optimal resolution.

¹H NMR Acquisition Parameters (Typical):

  • Pulse Sequence: Standard single-pulse experiment.

  • Spectral Width: 10-12 ppm.

  • Acquisition Time: 2-4 seconds.

  • Relaxation Delay: 1-5 seconds.

  • Number of Scans: 16-64, depending on the concentration.

¹³C NMR Acquisition Parameters (Typical):

  • Pulse Sequence: Proton-decoupled pulse sequence.

  • Spectral Width: 200-220 ppm.

  • Acquisition Time: 1-2 seconds.

  • Relaxation Delay: 2-5 seconds.

  • Number of Scans: 1024 or more, as ¹³C is an insensitive nucleus.

2D NMR Experiments:

  • COSY (Correlation Spectroscopy): To establish proton-proton coupling networks within the deoxyribose sugar and the ethyl group.

  • HSQC (Heteronuclear Single Quantum Coherence): To correlate directly bonded proton and carbon atoms.

  • HMBC (Heteronuclear Multiple Bond Correlation): To identify long-range (2-3 bond) correlations, which are crucial for assigning quaternary carbons and connecting the different molecular fragments.

¹H NMR Spectral Analysis: A Region-by-Region Interpretation

The ¹H NMR spectrum of 5'-O-DMT-N4-ethyl-2'-deoxycytidine can be divided into several distinct regions, each corresponding to a specific part of the molecule.

Aromatic Region (δ 6.8 - 7.5 and ~8.0 ppm)
  • DMT Group Protons (δ 6.8 - 7.5 ppm): This region is dominated by the complex multiplet signals of the aromatic protons of the two methoxy-substituted phenyl rings and the unsubstituted phenyl ring of the DMT group. The protons of the methoxy-substituted rings typically appear as overlapping doublets and triplets.

  • Cytosine H6 Proton (around δ 8.0 ppm): The H6 proton of the cytosine ring is expected to be a doublet, coupled to the H5 proton. Its downfield shift is characteristic of its position adjacent to the electronegative nitrogen atom.

  • Cytosine H5 Proton (around δ 5.7 ppm): The H5 proton will appear as a doublet, coupled to the H6 proton.

Anomeric Proton (δ ~6.2 ppm)
  • H1' Proton: The anomeric proton of the deoxyribose sugar (H1') typically resonates as a triplet or a pseudo-triplet due to coupling with the two H2' protons. Its chemical shift is sensitive to the glycosidic bond conformation.

Deoxyribose Protons (δ 2.0 - 4.5 ppm)
  • H2' and H2'' Protons (δ ~2.0 - 2.5 ppm): These two diastereotopic protons on the C2' of the deoxyribose ring will appear as multiplets, coupled to H1' and H3'.

  • H3' Proton (δ ~4.5 ppm): This proton will appear as a multiplet, coupled to the H2', H2'', and H4' protons.

  • H4' Proton (δ ~4.1 ppm): This proton will resonate as a multiplet, coupled to H3', H5', and H5''.

  • H5' and H5'' Protons (δ ~3.4 - 3.5 ppm): These diastereotopic protons will appear as multiplets, coupled to the H4' proton.

DMT Methoxy and N-Ethyl Group Protons (δ 1.2 - 3.8 ppm)
  • DMT Methoxy Protons (δ ~3.7-3.8 ppm): The two methoxy groups of the DMT protecting group will give rise to a sharp singlet, integrating to six protons.

  • N-Ethyl Group Protons:

    • Methylene Protons (-CH₂-) (δ ~3.3 - 3.5 ppm): A quartet is expected due to coupling with the methyl protons.

    • Methyl Protons (-CH₃) (δ ~1.2 ppm): A triplet is expected due to coupling with the methylene protons.

¹³C NMR Spectral Analysis: Key Carbon Signatures

The proton-decoupled ¹³C NMR spectrum provides complementary information, with each unique carbon atom giving a distinct signal.

Aromatic and Heteroaromatic Carbons (δ 95 - 165 ppm)
  • Cytosine Carbons:

    • C4 (δ ~163 ppm): The carbonyl carbon.

    • C2 (δ ~155 ppm): The carbon flanked by two nitrogen atoms.

    • C6 (δ ~141 ppm): The CH carbon adjacent to the anomeric carbon linkage.

    • C5 (δ ~96 ppm): The other CH carbon of the pyrimidine ring.

  • DMT Aromatic Carbons (δ 113 - 158 ppm): A series of signals corresponding to the aromatic carbons of the trityl group. The methoxy-substituted carbons will be the most downfield.

Deoxyribose Carbons (δ 62 - 87 ppm)
  • C1' (δ ~86 ppm): The anomeric carbon.

  • C4' (δ ~85 ppm): The carbon bearing the H4' proton.

  • C3' (δ ~71 ppm): The carbon with the free hydroxyl group.

  • C5' (δ ~63 ppm): The carbon bearing the DMT group.

  • C2' (δ ~41 ppm): The methylene carbon of the deoxyribose ring.

Aliphatic Carbons (δ 14 - 55 ppm)
  • DMT Methoxy Carbons (δ ~55 ppm): A single peak for the two equivalent methoxy carbons.

  • N-Ethyl Group Carbons:

    • Methylene Carbon (-CH₂-) (δ ~36 ppm):

    • Methyl Carbon (-CH₃) (δ ~14 ppm):

Comparative Analysis: Distinguishing Features from Related Analogs

A powerful approach to confirming the structure of 5'-O-DMT-N4-ethyl-2'-deoxycytidine is to compare its NMR data with those of known, related compounds.

Compound Key Differentiating NMR Features
5'-O-DMT-2'-deoxycytidine The exocyclic amine protons (NH₂) will be present in the ¹H NMR spectrum, and there will be no signals corresponding to the N-ethyl group in either the ¹H or ¹³C NMR spectra.
5'-O-DMT-N4-acetyl-2'-deoxycytidine An amide proton (NH) signal will be present in the downfield region of the ¹H NMR spectrum. The acetyl group will show a characteristic methyl singlet at around δ 2.2 ppm in the ¹H NMR and a carbonyl signal around δ 170 ppm in the ¹³C NMR spectrum.[1][2]
N4-ethyl-2'-deoxycytidine The absence of the large DMT group will result in a much simpler aromatic region in both ¹H and ¹³C NMR spectra. The signals for the 5'-protons and 5'-carbon will be shifted upfield due to the absence of the deshielding effect of the DMT group.

The presence of the ethyl group in the target molecule is unequivocally confirmed by the characteristic quartet and triplet in the ¹H NMR spectrum and the two corresponding signals in the aliphatic region of the ¹³C NMR spectrum.

Visualizing the Workflow: From Sample to Structure

The process of NMR characterization can be visualized as a systematic workflow.

Caption: Workflow for the NMR characterization of modified nucleosides.

Conclusion

The ¹H and ¹³C NMR spectroscopic analysis provides a robust and definitive method for the structural characterization of 5'-O-DMT-N4-ethyl-2'-deoxycytidine. By understanding the characteristic chemical shifts and coupling patterns of the DMT, deoxyribose, and N-ethyl-cytosine moieties, and by comparing the data with those of related analogs, researchers can confidently verify the identity and purity of this important synthetic building block. The application of 2D NMR techniques further solidifies the structural assignment, ensuring the quality and reliability of downstream applications in drug discovery and nucleic acid research.

References

Sources

Comparative

Comparing N4-ethyl-2'-deoxycytidine with N4-methyl-2'-deoxycytidine derivatives

Engineering DNA Duplex Thermodynamics: A Comparative Guide to N4-Methyl and N4-Ethyl-2'-Deoxycytidine Derivatives As molecular diagnostics and synthetic biology scale in complexity, standard Watson-Crick base pairing oft...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Engineering DNA Duplex Thermodynamics: A Comparative Guide to N4-Methyl and N4-Ethyl-2'-Deoxycytidine Derivatives

As molecular diagnostics and synthetic biology scale in complexity, standard Watson-Crick base pairing often becomes a liability rather than an asset. In my experience as an Application Scientist, two of the most persistent bottlenecks in genomic workflows are the amplification of highly GC-rich templates (which form intractable secondary structures) and the exponential accumulation of primer-dimers in multiplexed assays.

Modifying the exocyclic N4-amine of cytidine offers a precise thermodynamic tuning dial to overcome these challenges. This guide objectively compares two critical derivatives—N4-methyl-2'-deoxycytidine (N4-Me-dC) and N4-ethyl-2'-deoxycytidine (N4-Et-dC) —detailing their mechanistic differences, performance metrics, and validated experimental protocols.

Mechanistic Causality: The Steric and Thermodynamic Impact of N4-Alkylation

The N4 exocyclic amine of cytosine typically acts as a primary hydrogen bond donor in the standard C:G pair, contributing to the three hydrogen bonds that make GC-rich regions so thermodynamically stable. Alkylation at this position fundamentally alters duplex thermodynamics through steric hindrance and the loss of a hydrogen bond donor.

  • N4-Methyl-2'-deoxycytidine (N4-Me-dC): The addition of a methyl group introduces mild steric bulk. While N4-Me-dC retains a regular C:G base-pairing pattern, the overall thermodynamic stability of the duplex is significantly reduced[1]. In PCR applications, substituting standard dCTP with N4-Me-dCTP lowers the melting temperature ( Tm​ ) of the resulting amplicon. This effectively "melts" downstream secondary structures during extension, outperforming traditional organic additives like DMSO or betaine in highly GC-rich (>75%) templates[2].

  • N4-Ethyl-2'-deoxycytidine (N4-Et-dC): The bulkier ethyl group exerts a much more pronounced steric effect. It is a cornerstone of Self-Avoiding Molecular Recognition Systems (SAMRS)[3]. In SAMRS, N4-Et-dC (denoted as C) can base-pair with natural Guanine (G) in the target template because the flexible natural DNA backbone accommodates the ethyl group. However, it sterically clashes and fails to form stable pairs with other modified SAMRS bases (e.g., 2'-deoxyinosine, G)[4]. This selective pairing eliminates primer-dimer formation in highly multiplexed PCR assays[3].

Quantitative Performance Comparison

The following table summarizes the divergent physicochemical properties and operational parameters of these two derivatives based on empirical data.

ParameterN4-Methyl-2'-deoxycytidine (N4-Me-dC)N4-Ethyl-2'-deoxycytidine (N4-Et-dC)
Alkyl Modification Methyl ( −CH3​ )Ethyl ( −CH2​CH3​ )
Primary Application PCR amplification of highly GC-rich DNA[2]Multiplex PCR (SAMRS) primer design[3]
Mechanism of Action Lowers duplex Tm​ ; resolves secondary structuresSteric clash prevents primer-primer binding
Base Pairing Behavior Pairs with G (reduced stability vs. standard C)[1]Pairs with natural G; fails to pair with SAMRS bases[4]
Polymerase Compatibility Family A (e.g., Taq); Poor with Family B (e.g., Pfu)[5]Standard polymerases (incorporated via synthetic primers)
Tm​ Impact Reduces amplicon Tm​ by 7–11 °C (length dependent)[5]Normalizes C:G stability to closely match A:T pairs
Typical Usage Format Triphosphate mix (N4-Me-dCTP) in PCR master mixPhosphoramidite for custom oligonucleotide synthesis

Experimental Workflows & Protocols

To ensure scientific integrity, the protocols below are designed as self-validating systems. Every modification introduced must be analytically verified downstream.

Protocol A: Amplification of GC-Rich Targets (>75% GC) using N4-Me-dCTP

Proofreading polymerases (Family B, like Pfu) often stall when encountering modified bases because the altered geometry triggers their 3'→5' exonuclease activity[5]. Therefore, a Family A polymerase is strictly required.

  • Prepare the dNTP Mix: Create a custom dNTP pool where dCTP is partially replaced by N4-Me-dCTP. A molar ratio of 3:1 (N4-Me-dCTP to dCTP) is optimal. Complete replacement of dCTP can lead to significantly lower amplicon yields and higher Cq values[5].

  • Polymerase Selection: Utilize a HotStart Taq DNA polymerase. Do not use Pfu exo(-) or 9°N DNA polymerases, as they fail to sustain PCR with this analog[5].

  • Thermal Cycling (Slowdown Protocol): Because the incorporation kinetics of modified nucleotides are slower, utilize a "slowdown" protocol. Increase the extension time by 50% compared to standard Taq protocols (e.g., 1.5 minutes/kb instead of 1 minute/kb)[5].

  • Self-Validation (Post-PCR Melting Analysis): Subject the amplicons to high-resolution melting (HRM) analysis. A successful incorporation will reflect a Tm​ reduction of 7 °C (for ~85 bp targets) to 11 °C (for ~200 bp targets) compared to a control reaction using standard dNTPs[5].

GC_PCR Step1 1. dNTP Mix (3:1 N4-Me-dCTP:dCTP) Step2 2. Polymerase (HotStart Taq - Family A) Step1->Step2 Step3 3. Thermal Cycling (Slowdown Protocol) Step2->Step3 Step4 4. Validation (HRM: Tm Drop 7-11°C) Step3->Step4

Figure 1: Optimized workflow for amplifying highly GC-rich targets using N4-Me-dCTP mixtures.

Protocol B: Eliminating Primer-Dimers in Multiplex PCR using N4-Et-dC (SAMRS)

When designing highly multiplexed assays, the probability of primer-dimers increases exponentially. N4-Et-dC is used during the in silico design and synthesis phase.

  • Primer Design: Identify the regions of your multiplex primers prone to cross-hybridization (typically the 3' ends). Substitute standard Cytosine residues in these regions with N4-Et-dC (C*).

  • Complementary Substitutions: Ensure that interacting primers use complementary SAMRS bases (e.g., substitute standard Guanines with 2'-deoxyinosine, G*)[3].

  • Amplification: Proceed with standard multiplex PCR conditions. The natural DNA template will accommodate the C* and G* bases, allowing target amplification[4].

  • Self-Validation: Run a No-Template Control (NTC) alongside your samples on a bioanalyzer or 2% agarose gel. The complete absence of low-molecular-weight bands (<50 bp) in the NTC validates the steric efficacy of the SAMRS design.

SAMRS_Logic P1 SAMRS Primer 1 (Contains N4-Et-dC / C*) Target Natural DNA Target (Standard Bases) P1->Target Stable Binding (C* : G) Dimer Primer-Dimer (Steric Clash) P1->Dimer Fails to Bind (C* : G*) P2 SAMRS Primer 2 (Contains Inosine / G*) P2->Target Stable Binding (G* : C) P2->Dimer Fails to Bind

Figure 2: Mechanism of SAMRS utilizing N4-Et-dC to prevent primer-dimers while binding natural DNA.

Conclusion

The choice between N4-methyl and N4-ethyl cytidine derivatives hinges entirely on the thermodynamic problem you are trying to solve. If your goal is to destabilize a rigid target template to allow polymerase read-through, the enzymatic incorporation of N4-Me-dCTP is the superior strategy. Conversely, if your goal is to prevent synthetic oligonucleotides from interacting with one another in complex mixtures, integrating N4-Et-dC into your primer synthesis provides an elegant, steric solution.

Sources

Validation

A Senior Application Scientist's Guide to the Melting Temperature (Tm) Analysis of N4-ethyl-dC Containing Oligonucleotides

For Researchers, Scientists, and Drug Development Professionals In the landscape of oligonucleotide-based therapeutics and advanced molecular diagnostics, the precise control of duplex stability is paramount. The melting...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

For Researchers, Scientists, and Drug Development Professionals

In the landscape of oligonucleotide-based therapeutics and advanced molecular diagnostics, the precise control of duplex stability is paramount. The melting temperature (Tm), the point at which 50% of the oligonucleotide is in a duplex state and 50% is single-stranded, serves as a critical parameter governing the specificity and efficacy of hybridization-based applications.[1] While the canonical Watson-Crick base pairs, Adenine-Thymine (A-T) and Guanine-Cytosine (G-C), form the foundation of these interactions, the significantly higher thermal stability of the G-C pair, with its three hydrogen bonds, often leads to challenges in assay design and performance.

This guide provides an in-depth technical comparison of oligonucleotides containing the modified base N4-ethyl-2'-deoxycytidine (N4-ethyl-dC) against their unmodified and 5-methyl-2'-deoxycytidine (5-methyl-dC) counterparts. We will explore the underlying thermodynamic principles, provide detailed experimental protocols for accurate Tm determination, and present a comparative analysis of their performance, empowering you to make informed decisions in your research and development endeavors.

The Challenge of Variable GC Content and the Rationale for N4-ethyl-dC

The stability of a DNA duplex is not merely a function of its length but is critically dependent on its base composition. The three hydrogen bonds of a G-C pair render it significantly more stable than the two-hydrogen-bond A-T pair. This disparity can lead to a broad range of melting temperatures for a set of oligonucleotides with varying GC content. In applications such as DNA microarrays or multiplex PCR, where uniform hybridization behavior is desired, this variability can result in false negatives for A-T rich sequences, which may fail to hybridize under stringent conditions, and false positives for G-C rich sequences, which can tolerate mismatches while remaining bound.[2]

To address this, the strategic introduction of modified nucleobases that modulate duplex stability has become a cornerstone of oligonucleotide design. One such modification, N4-ethyl-dC, is specifically engineered to "normalize" the melting temperatures of G-C and A-T base pairs.[3]

The Mechanism of Destabilization: A Look at N4-ethyl-dC

The N4-ethyl-dC modification introduces an ethyl group onto the exocyclic amine of deoxycytidine. This seemingly minor alteration has a profound impact on the stability of the G-C base pair. The ethyl group introduces steric hindrance and alters the hydrogen bonding pattern, effectively reducing the stability of the G:N4-ethyl-dC pair to a level comparable to that of a natural A-T pair.[3][4] This strategic destabilization is the key to achieving a more uniform melting behavior across sequences with diverse GC content.

Comparative Performance Analysis: N4-ethyl-dC vs. Unmodified and 5-methyl-dC Oligonucleotides

To objectively assess the impact of N4-ethyl-dC on duplex stability, we present a comparative analysis of its melting temperature relative to unmodified oligonucleotides and those containing 5-methyl-dC, a modification known to increase duplex stability.

Modification Effect on G-C Base Pair Stability Impact on Overall Tm Primary Application
Unmodified dC High (3 hydrogen bonds)Standard, highly GC-dependentGeneral purpose oligonucleotides
N4-ethyl-dC Decreased (approaches A-T stability)Reduces Tm of G-C pairs, narrows Tm range across varying GC contentNormalization of hybridization in multiplex assays (e.g., microarrays)
5-methyl-dC IncreasedIncreases Tm by up to 1.3°C per modification[5]Enhancing hybridization affinity, antisense applications

Quantitative Impact on Tm Range:

Experimental data has demonstrated the remarkable efficacy of N4-ethyl-dC in normalizing melting temperatures. In studies involving sets of probes with GC content spanning from 0% to 100%, the following observations were made:

  • Unmodified Oligonucleotides: The melting temperatures spanned a wide range of 39°C to 52°C .[2][6]

  • N4-ethyl-dC Modified Oligonucleotides: The melting temperature range was dramatically compressed to only 7°C to 16°C .[2][6]

This significant reduction in the Tm range underscores the utility of N4-ethyl-dC in applications demanding uniform hybridization performance.

A Self-Validating Experimental Workflow for Tm Determination by UV-Vis Spectrophotometry

The following protocol provides a detailed, step-by-step methodology for the accurate and reproducible determination of oligonucleotide melting temperatures using a UV-Vis spectrophotometer equipped with a thermal controller. The causality behind each step is explained to ensure a self-validating experimental design.

Experimental Workflow for Tm Analysis

Tm_Analysis_Workflow cluster_prep Sample Preparation cluster_measurement Tm Measurement cluster_analysis Data Analysis Oligo_Prep Oligonucleotide Preparation & Quantification Annealing Duplex Annealing Oligo_Prep->Annealing Buffer_Prep Buffer Preparation Instrument_Setup Instrument Setup & Equilibration Annealing->Instrument_Setup Buffer_Prep->Annealing Data_Acquisition Thermal Denaturation & Data Acquisition Instrument_Setup->Data_Acquisition Melting_Curve Generate Melting Curve (Abs vs. Temp) Data_Acquisition->Melting_Curve First_Derivative Calculate First Derivative (dA/dT vs. Temp) Melting_Curve->First_Derivative Tm_Determination Determine Tm from Derivative Peak First_Derivative->Tm_Determination Thermo_Params Calculate Thermodynamic Parameters (ΔH°, ΔS°) Tm_Determination->Thermo_Params

Caption: Workflow for oligonucleotide Tm analysis.

Step 1: Oligonucleotide Preparation and Quantification

  • Action: Resuspend lyophilized oligonucleotides (both the modified strand and its complementary strand) in nuclease-free water or a suitable buffer (e.g., 10 mM Tris, pH 7.5, 0.1 mM EDTA) to create a stock solution (e.g., 100 µM).

  • Causality: Accurate concentration determination is crucial for ensuring a 1:1 stoichiometry of the complementary strands for duplex formation and for the subsequent calculation of thermodynamic parameters.

  • Quantification: Measure the absorbance of the single-stranded oligonucleotide solutions at 260 nm (A260) using a UV-Vis spectrophotometer. Calculate the concentration using the Beer-Lambert law (A = εbc), where ε is the extinction coefficient of the oligonucleotide (provided by the manufacturer or calculated), b is the path length of the cuvette, and c is the concentration.

Step 2: Buffer Preparation

  • Action: Prepare a melting buffer, for example, 10 mM sodium phosphate, 100 mM NaCl, 0.1 mM EDTA, pH 7.2.[7]

  • Causality: The ionic strength of the buffer, particularly the concentration of monovalent cations like Na+, significantly impacts the Tm. Cations shield the negative charges of the phosphate backbone, reducing electrostatic repulsion and stabilizing the duplex. Maintaining a consistent and defined buffer composition is essential for reproducible results.

Step 3: Duplex Annealing

  • Action: In a microcentrifuge tube, combine equimolar amounts of the complementary oligonucleotides in the melting buffer to the desired final concentration (e.g., 1-5 µM). Heat the solution to 95°C for 5 minutes, and then allow it to cool slowly to room temperature over several hours.

  • Causality: The initial heating step denatures any pre-existing secondary structures or self-dimers. The slow cooling process allows for the thermodynamically favorable formation of the desired duplex.

Step 4: UV-Vis Spectrophotometer Setup

  • Action: Transfer the annealed duplex solution to a quartz cuvette. Place the cuvette in the temperature-controlled cell holder of the UV-Vis spectrophotometer. Set the instrument to monitor the absorbance at 260 nm.

  • Causality: Quartz cuvettes are used for their transparency to UV light and their ability to withstand the temperature changes. The absorbance at 260 nm is monitored because the aromatic bases of nucleic acids absorb light maximally at this wavelength. The transition from a double-stranded to a single-stranded state results in an increase in absorbance, a phenomenon known as the hyperchromic effect, which is the basis of the melting curve.[8]

Step 5: Thermal Denaturation and Data Acquisition

  • Action: Program the instrument to gradually increase the temperature of the sample, for example, from 25°C to 95°C at a rate of 0.5°C to 1°C per minute.[7] Continuously record the absorbance at 260 nm as a function of temperature.

  • Causality: A slow and steady heating rate ensures that the system remains in thermal equilibrium at each temperature point, allowing for an accurate determination of the melting transition.

Step 6: Data Analysis

  • Generate the Melting Curve: Plot the absorbance at 260 nm (A260) on the y-axis against the temperature (°C) on the x-axis. This will yield a sigmoidal curve.

  • Calculate the First Derivative: To precisely determine the Tm, calculate the first derivative of the melting curve (dA/dT).

  • Determine the Tm: The peak of the first derivative plot corresponds to the temperature at which the rate of change in absorbance is maximal, which is the melting temperature (Tm).

  • Calculate Thermodynamic Parameters: From the melting curve, it is also possible to derive thermodynamic parameters such as the change in enthalpy (ΔH°) and entropy (ΔS°) of the melting transition. This can be achieved by fitting the melting curve to a two-state model or through van't Hoff analysis.[9][10]

Structural Representation of G:C vs. G:N4-ethyl-dC Base Pairs

Base_Pairs cluster_GC Guanine-Cytosine (G:C) Base Pair cluster_G_N4EtC Guanine-N4-ethyl-Cytosine (G:N4-ethyl-dC) Base Pair G1 Guanine C1 Cytosine G1->C1 3 H-Bonds H1 H-Bond H2 H-Bond H3 H-Bond G2 Guanine N4EtC N4-ethyl-Cytosine G2->N4EtC Reduced H-Bonding Ethyl Ethyl Group (Steric Hindrance) N4EtC->Ethyl H4 H-Bond H5 H-Bond

Caption: Comparison of G:C and G:N4-ethyl-dC base pairs.

Conclusion and Future Perspectives

The incorporation of N4-ethyl-dC into oligonucleotides represents a powerful strategy for normalizing duplex stability and achieving uniform hybridization performance. By reducing the melting temperature of G-C base pairs to a level comparable to that of A-T pairs, this modification addresses a fundamental challenge in the design of multiplex assays and other hybridization-based technologies. In contrast, modifications like 5-methyl-dC offer an orthogonal approach by increasing duplex stability, which is advantageous in applications requiring enhanced binding affinity.

The choice between these and other modifications ultimately depends on the specific requirements of the application. For researchers and drug development professionals working on platforms where consistent hybridization across a range of sequences is critical, N4-ethyl-dC offers a robust and effective solution. As our understanding of the intricate interplay between oligonucleotide structure, thermodynamics, and biological function continues to grow, the rational design and application of such modified bases will undoubtedly play an increasingly important role in the advancement of nucleic acid-based technologies.

References

  • Agilent Technologies. (2024, August 28). Optimization of Thermal Stability Measurements for the Identification of Oligonucleotide APIs Using UV-Vis Spectrophotometry. Retrieved from Agilent Technologies website. [Link]

  • Glen Research. (n.d.). Phosphoramidites for Tm Modulation. Retrieved from Glen Research website. [Link]

  • Baldwin, C. (2021, March 26). Building diagrams using graphviz. Retrieved from Chad's Blog. [Link]

  • D_Central_Station. (2023, February 24). Flowcharting Made Easy: Visualize Your User Flow with Graphviz!. Retrieved from Medium. [Link]

  • Koseki, J. K., et al. (2020). Thermal denaturation experiments for intended DNA. Bio-protocol, 10(2), e3491. [Link]

  • Sketchviz. (n.d.). Guide to Flowcharts in Graphviz. Retrieved from Sketchviz website. [Link]

  • Mergny, J. L., & Lacroix, L. (2003). Analysis of thermal melting curves. Oligonucleotides, 13(6), 515-537.
  • Liles, S. (2010, October 25). Making pretty diagrams with GraphViz. Retrieved from Steve Liles' Blog. [Link]

  • Dirks, R. M., & Pierce, N. A. (2004). A partition function algorithm for nucleic acid secondary structure including pseudoknots.
  • Agilent. (2024). Optimization of Thermal Stability Measurements for the Identification of Oligonucleotide APIs Using UV-Vis Spectrophotometry. Retrieved from [Link]

  • Mao, F., et al. (2007). Enthalpy-entropy contribution to carcinogen-induced DNA conformational heterogeneity. Biochemistry, 46(36), 10213-10222.
  • metabion. (n.d.). 5-Me-dC. Retrieved from metabion website. [Link]

  • Brown, T., & Brown, D. J. S. (2001). Solution structure of a DNA duplex containing mispair-aligned N4C-ethyl-N4C interstrand cross-linked cytosines. Journal of molecular biology, 314(5), 1069-1081.
  • Mergny, J. L., et al. (2005). Thermal difference spectra: a specific signature for nucleic acid structures. Nucleic acids research, 33(16), e138.
  • Ohyama, T., et al. (2008). Kinetic and thermodynamic evidence for flipping of a methyl-CpG binding domain on methylated DNA. Biochemistry, 47(8), 2249-2257.
  • Lee, D., & Kim, D. (2024).
  • Glen Research. (n.d.). Selective Duplex Stabilization. Retrieved from Glen Research website. [Link]

  • Greenberg, M. M., & Rokita, S. E. (2001). Synthesis and characterization of DNA duplexes containing an N4C-ethyl-N4C interstrand cross-link. Journal of the American Chemical Society, 123(15), 3503-3510.
  • Greenberg, M. M., & Rokita, S. E. (2002). N(4)C-ethyl-N(4)
  • Hamza Khudair, A. (n.d.). Temperature Effect on Nucleic Acid Stability (Melting Temperature Analysis). Department of Biochemistry.
  • ATDBio. (n.d.). Nucleic Acids Book - Ultraviolet absorbance of oligonucleotides. Retrieved from ATDBio website. [Link]

  • Douglas, J. F., et al. (2017). Molecular rigidity, excess entropy, and enthalpy-entropy compensation in DNA melting. The Journal of chemical physics, 147(12), 124901.
  • Douglas, J. F., et al. (2017). Molecular rigidity and enthalpy–entropy compensation in DNA melting.
  • Khan Academy. (n.d.). DNA function & structure (with diagram). Retrieved from Khan Academy website. [Link]

  • Sugimoto, N., et al. (2024). Sequence-Specific Free Energy Changes in DNA/RNA Induced by a Single LNA-T Modification in Antisense Oligonucleotides. Molecules, 29(24), 5639.
  • Northwestern University. (n.d.). Oligonucleotide Properties Calculator. Retrieved from Northwestern University website. [Link]

Sources

Comparative

Base pairing stability and thermodynamics of N4-ethyl-dC vs unmodified cytosine

Engineering Isostable DNA: A Comparative Guide to the Base Pairing Stability and Thermodynamics of N4-ethyl-dC vs. Unmodified Cytosine Executive Summary In the development of highly multiplexed molecular diagnostics and...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Engineering Isostable DNA: A Comparative Guide to the Base Pairing Stability and Thermodynamics of N4-ethyl-dC vs. Unmodified Cytosine

Executive Summary

In the development of highly multiplexed molecular diagnostics and microarrays, the natural thermodynamic disparity between Guanine-Cytosine (G:C) and Adenine-Thymine (A:T) base pairs presents a significant hurdle. Because G:C pairs form three hydrogen bonds compared to the two formed by A:T pairs, G/C-rich oligonucleotides exhibit drastically higher melting temperatures ( Tm​ ) and binding affinities[1]. This sequence-dependent stability limits the fidelity of massively parallel hybridization assays.

To overcome this, nucleic acid chemists employ N4-ethyl-2'-deoxycytidine (N4-ethyl-dC) . By substituting unmodified cytosine (dC) with N4-ethyl-dC, researchers can artificially "tune down" the stability of G:C interactions to match A:T pairs, creating isostable DNA[1]. This guide provides an objective, data-driven comparison of N4-ethyl-dC and unmodified dC, detailing their structural thermodynamics, application in Self-Avoiding Molecular Recognition Systems (SAMRS), and the experimental protocols required to validate their performance.

Mechanistic Comparison: Structural and Thermodynamic Basis

Unmodified Cytosine (dC)

Natural dC pairs with dG via three highly stable hydrogen bonds, supported by favorable secondary electrostatic interactions within the major and minor grooves. The binding constant for a standard G:C base pair is approximately three orders of magnitude larger than that of an A:T base pair[1]. In standard buffer conditions (e.g., 1 M Na+), the thermodynamic stability ( ΔG∘ ) of a G:C pair is robust, typically yielding around -12.5 kcal/mol depending on nearest-neighbor stacking interactions[2].

N4-ethyl-2'-deoxycytidine (N4-ethyl-dC)

N4-ethyl-dC is a synthetic analog where an ethyl aliphatic chain is covalently attached to the exocyclic N4 amino group of cytosine. This modification fundamentally alters the thermodynamic profile of the base pair through two causal mechanisms:

  • Hydrogen Bond Deletion: The ethyl group replaces a hydrogen atom on the N4 amine, eliminating one of the primary hydrogen bond donors required to interact with the O6 of guanine[3].

  • Steric Hindrance: The bulky ethyl group introduces localized steric clash within the Watson-Crick interface, altering the hydration shell and disrupting optimal base stacking[3].

The Result: The N4-ethyl-dC : dG base pair is reduced to two functional hydrogen bonds. This intentional destabilization lowers the Tm​ of the duplex, effectively mimicking the weaker thermodynamic stability of an A:T base pair while strictly retaining C:G base-pairing selectivity[1].

Orthogonal Multiplexing: The SAMRS Application

Beyond isostability, N4-ethyl-dC is a critical component of Self-Avoiding Molecular Recognition Systems (SAMRS). In highly multiplexed PCR, primer-dimer formation is a primary failure mode. By designing primers where standard dC is replaced by N4-ethyl-dC (denoted as C) and standard dG is replaced by Inosine (G), researchers create an orthogonal system. C* perfectly base-pairs with natural dG in the target template. However, C* sterically clashes with G* in other primers, preventing primer-dimer hybridization and allowing clean, highly multiplexed amplification[4].

Quantitative Data: Thermodynamic Profiling

The following table summarizes the comparative thermodynamic impact of unmodified versus modified cytosine base pairing.

Base Pair InteractionHydrogen BondsRelative Stability ( ΔG∘ at 1M Na+)Duplex Impact ( ΔTm​ per substitution)Primary Application in Drug/Assay Dev
dC : dG (Unmodified)3High (~ -12.5 kcal/mol)[2]BaselineStandard PCR, Sequencing, Hybridization
dA : dT (Unmodified)2Moderate (~ -10.4 kcal/mol)[2]BaselineStandard PCR, Sequencing, Hybridization
N4-ethyl-dC : dG 2Moderate (Mimics A:T stability)-1.5°C to -2.5°C (Context dependent)Isostable Microarrays, Sequence-agnostic probes[1]
N4-ethyl-dC : dI (SAMRS)0 - 1Very Low (Steric Clash)Severe DestabilizationMultiplex PCR, Primer-Dimer Prevention[4]

Visualization: Base Pairing Logic & Workflow

G dC Unmodified Cytosine (dC) + Natural Guanine (dG) High 3 Hydrogen Bonds High Thermodynamic Stability (Sequence-Dependent Bias) dC->High Natural Pairing N4Et N4-ethyl-dC + Natural Guanine (dG) Tuned 2 Hydrogen Bonds Tuned Thermodynamic Stability (Isostable DNA) N4Et->Tuned Modified Pairing SAMRS N4-ethyl-dC + Inosine (SAMRS G*) Clash Steric Clash / No H-Bonds Duplex Destabilization (Primer-Dimer Prevention) SAMRS->Clash Orthogonal Pairing

Caption: Logical mapping of N4-ethyl-dC base pairing behaviors in natural and orthogonal systems.

Experimental Protocol: UV-Melting Thermodynamic Validation

To accurately quantify the destabilizing effect of N4-ethyl-dC, researchers must perform rigorous UV-absorbance melting analyses. The following protocol ensures a self-validating thermodynamic extraction based on the van 't Hoff equation.

Phase 1: Oligonucleotide Preparation & Stoichiometry

  • Synthesis & Purification: Synthesize target oligonucleotides incorporating N4-ethyl-dC using standard phosphoramidite chemistry. Purify via HPLC to >95% to remove truncated failure sequences that skew melting curves.

  • Quantification: Measure the absorbance at 260 nm at 85°C (where the strands are fully denatured) to determine precise single-strand concentrations using nearest-neighbor extinction coefficients. Causality: Accurate equimolar mixing of the probe and target is critical; an excess of either strand will violate the assumptions of the two-state thermodynamic model.

Phase 2: Buffer Exchange and Annealing

  • Buffer Standardization: Dialyze oligonucleotides against a standard thermodynamic buffer (e.g., 10 mM sodium phosphate, 1 M NaCl, 1 mM EDTA, pH 7.0). Causality: High ionic strength (1 M Na+) is required to screen the electrostatic repulsion of the phosphodiester backbone, isolating the thermodynamic contribution of the hydrogen bonding and base stacking[2].

  • Annealing: Heat the equimolar mixture to 90°C for 5 minutes, then cool slowly (0.5°C/min) to 15°C.

Phase 3: UV-Vis Melting Curve Acquisition

  • Data Collection: Monitor absorbance at 260 nm using a UV-Vis spectrophotometer equipped with a Peltier temperature controller. Ramp the temperature from 15°C to 90°C at a rate of 0.5°C/min.

  • Hyperchromicity Tracking: As the duplex denatures, the unstacking of the bases increases their UV absorbance (the hyperchromic effect). Record the melting temperature ( Tm​ ) at the inflection point of the curve.

Phase 4: Self-Validating Thermodynamic Extraction

  • Van 't Hoff Analysis: Plot 1/Tm​ versus ln(Ct​/4) across at least five different total strand concentrations ( Ct​ ). Extract Enthalpy ( ΔH∘ ) from the slope and Entropy ( ΔS∘ ) from the y-intercept.

  • Self-Validation Check: Calculate the ΔH∘ independently from the shape of a single melting curve (curve fitting). Causality: If the ΔH∘ derived from the curve shape matches the ΔH∘ derived from the concentration-dependent van 't Hoff plot, the system is validated as a true two-state transition. A divergence indicates intermediate folding states or aggregation, invalidating the data[2].

References

  • Isostable DNA | Journal of the American Chemical Society - ACS Publications Source: acs.org URL:[Link]

  • Influence of C-5 substituted cytosine and related nucleoside analogs on the formation of benzo[a]pyrene diol epoxide-dG adducts Source: oup.com (Nucleic Acids Research) URL:[Link]

  • Roles of the Amino Group of Purine Bases in the Thermodynamic Stability of DNA Base Pairing Source: mdpi.com (Molecules) URL:[Link]

  • Self-Avoiding molecular Recognition Systems (SAMRS) Source: researchgate.net URL:[Link]

Sources

Validation

A Comparative Guide to Identifying Impurities in 5'-O-DMT-N4-ethyl-2'-deoxycytidine using High-Performance Liquid Chromatography

Authored by: A Senior Application Scientist In the synthesis of modified oligonucleotides, the purity of the constituent building blocks is paramount to the success of the final product. This guide provides a comprehensi...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

Authored by: A Senior Application Scientist

In the synthesis of modified oligonucleotides, the purity of the constituent building blocks is paramount to the success of the final product. This guide provides a comprehensive comparison of methodologies for identifying impurities in 5'-O-DMT-N4-ethyl-2'-deoxycytidine, a critical modified nucleoside, with a primary focus on High-Performance Liquid Chromatography (HPLC). We will delve into the rationale behind experimental choices, present comparative data, and explore alternative analytical techniques to ensure a holistic understanding for researchers, scientists, and professionals in drug development.

The Criticality of Impurity Profiling in Modified Nucleosides

5'-O-DMT-N4-ethyl-2'-deoxycytidine is a modified nucleoside analog used in the synthesis of therapeutic oligonucleotides. The dimethoxytrityl (DMT) group at the 5'-hydroxyl position provides a lipophilic handle for purification and is removed at each coupling cycle, while the N4-ethyl modification on the cytosine base can enhance binding affinity and nuclease resistance of the final oligonucleotide. The purity of this starting material directly impacts the yield, purity, and safety of the resulting therapeutic.

Impurities can arise from various stages of the manufacturing process, including incomplete reactions, side reactions, and degradation. Common impurities in modified nucleosides include:

  • Process-related impurities: Unreacted starting materials, reagents, and by-products from the synthesis.

  • Product-related impurities: Isomers, diastereomers, and molecules with incomplete or modified protecting groups.

  • Degradation products: Resulting from hydrolysis, oxidation, or other decomposition pathways.

Failure to identify and control these impurities can lead to the incorporation of incorrect monomers into the oligonucleotide chain, resulting in truncated or modified sequences with altered biological activity and potential immunogenicity.

High-Performance Liquid Chromatography (HPLC) for Impurity Analysis

HPLC is the gold standard for the analysis of small molecules like modified nucleosides due to its high resolution, sensitivity, and quantitative capabilities. Reversed-phase HPLC (RP-HPLC) is the most common mode of separation for these compounds.

The Principle of Reversed-Phase HPLC

In RP-HPLC, the stationary phase is nonpolar (e.g., C18-silica), and the mobile phase is polar (e.g., a mixture of water and a miscible organic solvent like acetonitrile or methanol). The separation is based on the differential partitioning of the analyte and its impurities between the stationary and mobile phases. More hydrophobic compounds interact more strongly with the stationary phase and thus have longer retention times.

Experimental Protocol: RP-HPLC for 5'-O-DMT-N4-ethyl-2'-deoxycytidine

This protocol outlines a general method for the analysis of 5'-O-DMT-N4-ethyl-2'-deoxycytidine and its potential impurities.

Instrumentation:

  • HPLC system with a quaternary pump, autosampler, column thermostat, and a UV-Vis detector.

  • Data acquisition and processing software.

Materials:

  • 5'-O-DMT-N4-ethyl-2'-deoxycytidine reference standard and sample for analysis.

  • HPLC-grade acetonitrile (ACN).

  • HPLC-grade water.

  • Trifluoroacetic acid (TFA) or triethylammonium acetate (TEAA) buffer.

Chromatographic Conditions:

ParameterConditionRationale
Column C18, 250 mm x 4.6 mm, 5 µmProvides excellent retention and resolution for a wide range of hydrophobicities.
Mobile Phase A 0.1% TFA in WaterTFA acts as an ion-pairing agent to improve peak shape for basic compounds.
Mobile Phase B 0.1% TFA in AcetonitrileAcetonitrile is a common organic modifier with good UV transparency.
Gradient 20-80% B over 30 minutesA gradient elution is necessary to separate compounds with a wide range of polarities.
Flow Rate 1.0 mL/minA standard flow rate for a 4.6 mm ID column.
Column Temperature 30 °CTemperature control ensures reproducible retention times.
Detection UV at 260 nmThe DMT group and the nucleobase have strong absorbance at this wavelength.
Injection Volume 10 µL

Sample Preparation:

  • Prepare a stock solution of the 5'-O-DMT-N4-ethyl-2'-deoxycytidine reference standard and sample at a concentration of 1 mg/mL in 50:50 Acetonitrile:Water.

  • Filter the samples through a 0.45 µm syringe filter before injection.

Data Analysis and Interpretation

The chromatogram of the sample is compared to that of the reference standard. The peak for 5'-O-DMT-N4-ethyl-2'-deoxycytidine should be the major peak in the sample chromatogram. Any other peaks are considered impurities. The area of each impurity peak is used to calculate its percentage relative to the main peak, which provides a quantitative measure of the purity.

Comparison of HPLC Methodologies

The choice of HPLC column and mobile phase can significantly impact the separation of impurities.

Column Chemistry Comparison
Column ChemistryAdvantagesDisadvantagesBest Suited For
C18 (Octadecylsilane) Highly retentive for nonpolar compounds, widely available, robust.Can exhibit strong interactions with basic compounds, leading to tailing.General purpose analysis of a wide range of impurities.
C8 (Octylsilane) Less retentive than C18, good for more polar compounds.May not provide sufficient resolution for very similar nonpolar impurities.Analysis of more polar impurities that are not well-retained on C18.
Phenyl-Hexyl Provides alternative selectivity based on pi-pi interactions.May have lower stability at extreme pH values.Separation of aromatic impurities or isomers.
Mobile Phase Modifier Comparison
Mobile Phase ModifierAdvantagesDisadvantages
Trifluoroacetic Acid (TFA) Excellent ion-pairing agent, improves peak shape, volatile.Can suppress ionization in mass spectrometry (MS).
Triethylammonium Acetate (TEAA) Good ion-pairing agent, MS-compatible.Less volatile than TFA, can be more difficult to remove from the system.
Formic Acid MS-compatible, provides good peak shape for many compounds.Weaker ion-pairing agent than TFA or TEAA.

Alternative and Complementary Analytical Techniques

While HPLC is the primary tool for impurity analysis, other techniques can provide valuable complementary information.

  • High-Resolution Mass Spectrometry (HRMS): When coupled with HPLC (LC-MS), HRMS can provide accurate mass measurements of impurities, which aids in their structural elucidation.

  • Nuclear Magnetic Resonance (NMR) Spectroscopy: NMR can provide detailed structural information about isolated impurities, confirming their identity.

  • Capillary Electrophoresis (CE): CE offers a different separation mechanism based on charge-to-size ratio and can be useful for resolving impurities that are difficult to separate by HPLC.

Visualizing the Workflow

experimental_workflow cluster_sample_prep Sample Preparation cluster_hplc_analysis HPLC Analysis cluster_data_analysis Data Analysis & Identification prep1 Weigh Reference Standard & Sample prep2 Dissolve in 50:50 ACN:Water prep1->prep2 prep3 Filter through 0.45 µm Syringe Filter prep2->prep3 hplc1 Inject Sample onto C18 Column prep3->hplc1 Inject hplc2 Gradient Elution (ACN/Water/TFA) hplc1->hplc2 hplc3 UV Detection at 260 nm hplc2->hplc3 data1 Compare Sample to Reference Chromatogram hplc3->data1 Acquire Data data2 Integrate Impurity Peaks data1->data2 data3 Calculate % Impurity data2->data3 data4 LC-MS/NMR for Structural Elucidation data3->data4 If necessary

Caption: Experimental workflow for impurity identification in 5'-O-DMT-N4-ethyl-2'-deoxycytidine.

Conclusion

The robust identification and quantification of impurities in modified nucleosides like 5'-O-DMT-N4-ethyl-2'-deoxycytidine is a critical aspect of quality control in the manufacturing of oligonucleotide therapeutics. Reversed-phase HPLC is a powerful and versatile tool for this purpose. The selection of an appropriate column chemistry and mobile phase modifier is crucial for achieving optimal separation and accurate quantification of impurities. By employing a systematic approach to method development and complementing HPLC with orthogonal techniques such as mass spectrometry and NMR, researchers can ensure the purity and safety of their final oligonucleotide products.

References

  • Agilent Technologies. (2021). Analysis of Oligonucleotides by Reversed-Phase and Anion-Exchange Chromatography. [Link]

  • Waters Corporation. (2012). Oligonucleotide Separation Technology. [Link]

  • United States Pharmacopeia (USP). (n.d.). <621> Chromatography. [Link]

Safety & Regulatory Compliance

Safety

5'-O-DMT-N4-ethyl-2'-deoxycytidine proper disposal procedures

As a Senior Application Scientist, I approach laboratory safety and chemical disposal not just as a regulatory hurdle, but as an integral part of experimental design. Proper disposal of specialized reagents like 5'-O-DMT...

Back to Product Page

Author: BenchChem Technical Support Team. Date: April 2026

As a Senior Application Scientist, I approach laboratory safety and chemical disposal not just as a regulatory hurdle, but as an integral part of experimental design. Proper disposal of specialized reagents like 5'-O-DMT-N4-ethyl-2'-deoxycytidine requires an understanding of both the molecule's physicochemical properties and its lifecycle within automated oligonucleotide synthesis.

This guide provides a comprehensive, self-validating operational framework for the safe handling, segregation, and disposal of this compound, ensuring compliance, safety, and cost-efficiency in your laboratory.

Physicochemical & Hazard Profile

5'-O-DMT-N4-ethyl-2'-deoxycytidine is a DMT-protected nucleoside analog utilized primarily as a precursor in solid-phase oligonucleotide synthesis. While the raw powder presents standard organic handling risks, its use in synthesis generates complex, highly regulated liquid waste streams.

Table 1: Quantitative Data & Chemical Properties

PropertyValue
Chemical Name 5'-O-DMT-N4-ethyl-2'-deoxycytidine
CAS Number 195535-75-2[1]
Molecular Formula C32H35N3O6[1]
Molecular Weight 557.64 g/mol [1]
Boiling Point (Predicted) 711.0 ± 70.0 °C[1]
Density (Predicted) 1.24 ± 0.1 g/cm³[1]
pKa (Predicted) 13.99 ± 0.60[1]

Operational Waste Segregation Workflow

In practice, disposing of this chemical means managing two distinct states: the raw solid material (unused reagent or contaminated consumables) and the liquid synthesis effluent generated after the reagent is dissolved in anhydrous acetonitrile and processed through a synthesizer.

WasteWorkflow A 5'-O-DMT-N4-ethyl-2'-deoxycytidine (Solid/Powder) B Expired/Unused Powder A->B C Contaminated Vials/PPE A->C D Dissolved in Acetonitrile (Oligo Synthesis) A->D E Solid Hazardous Waste (Incineration) B->E C->E F Synthesizer Effluent D->F Automated Synthesis G Halogenated Waste (DCM/TCA) F->G Detritylation Step H Non-Halogenated Waste (ACN/Pyridine) F->H Coupling/Wash Steps

Fig 1: Operational waste segregation workflow for 5'-O-DMT-N4-ethyl-2'-deoxycytidine.

Step-by-Step Disposal Methodologies

Phase 1: Solid Waste Management (Unused Reagent & Consumables)

Unused 5'-O-DMT-N4-ethyl-2'-deoxycytidine powder and contaminated vials must be treated as solid hazardous organic waste.

  • Causality: The complex dimethoxytrityl (DMT) and modified cytidine ring structures require high-temperature thermal destruction to prevent environmental persistence. Land disposal is strictly prohibited for these complex organics[2].

Protocol:

  • Collection: Sweep up any spilled powder using a dedicated anti-static brush. Do not use water, as the powder is highly hydrophobic and will form a difficult-to-clean slurry.

  • Primary Containment: Place the expired powder, contaminated weighing boats, and empty reagent vials into a puncture-resistant, sealable high-density polyethylene (HDPE) container.

  • Secondary Containment & Labeling: Place the primary container into a secondary hazardous waste bin. Label explicitly as "Hazardous Solid Waste - Organic Nucleoside Precursor (Contains 5'-O-DMT-N4-ethyl-2'-deoxycytidine)".

  • Disposal Route: Transfer to your institution's Treatment, Storage, and Disposal Facility (TSDF) for high-temperature rotary kiln incineration[3].

Phase 2: Liquid Effluent Management (Automated Synthesis)

During oligonucleotide synthesis, this reagent is dissolved in acetonitrile. The critical disposal challenge arises during the detritylation step , where the 5'-DMT protecting group is cleaved using Trichloroacetic Acid (TCA) in Dichloromethane (DCM)[4].

  • Causality: DCM and TCA are halogenated solvents. Under EPA RCRA guidelines, halogenated waste must be segregated from non-halogenated waste (like acetonitrile)[3]. Halogenated waste requires specialized incineration with caustic scrubbing to neutralize hydrochloric acid (HCl) gas emissions[3]. Mixing these streams drastically increases disposal costs and violates RCRA waste minimization principles.

Protocol:

  • Carboy Segregation: Equip your automated synthesizer with two distinct waste lines. Connect Line 1 to a carboy labeled "Halogenated Waste (DCM/TCA)" and Line 2 to a carboy labeled "Non-Halogenated Waste (Acetonitrile/Pyridine)". Use only PTFE or heavy-duty HDPE carboys, as DCM will degrade standard plastics over time.

  • Synthesizer Routing: Program the synthesizer software to route the detritylation effluent to the Halogenated carboy, and all coupling/washing effluents (containing the unreacted 5'-O-DMT-N4-ethyl-2'-deoxycytidine) to the Non-Halogenated carboy.

  • Self-Validating System Check (Visual & Chemical):

    • The Validation: Cleavage of the DMT group produces a DMT carbocation, which strongly absorbs at 495 nm and appears bright orange[4].

    • The Check: Inspect the waste lines during a synthesis run. The line feeding into the Halogenated carboy should run bright orange. The line feeding into the Non-Halogenated carboy should be clear or slightly yellow. If the non-halogenated carboy turns orange, your waste routing valves are failing, and the streams are cross-contaminating.

  • Final Transport: Once carboys reach 80% capacity, cap them tightly with vented caps (to prevent pressure buildup from volatile solvents), place them in secondary containment trays, and request TSDF pickup.

Spill Response & Decontamination

A self-validating spill response ensures that no residual chemical remains on laboratory surfaces.

  • Liquid Spill (Dissolved Reagent in ACN):

    • Evacuate the immediate area and ensure fume hoods are running at maximum flow (ACN is highly volatile and flammable).

    • Apply activated carbon spill-absorbent pads over the liquid.

    • Validation: Wipe the area with a secondary pad dampened with a 3% TCA/DCM solution. If the pad turns orange, residual DMT-protected nucleoside is still present on the surface[4]. Repeat cleaning with pure ACN until the TCA wipe test remains clear.

  • Solid Spill (Powder):

    • Wear an N95 respirator or work under a localized snorkel exhaust.

    • Carefully scoop the powder using a disposable anti-static spatula into a solid waste container. Wipe the area with an ACN-dampened cloth to pick up micro-dust, disposing of the cloth in solid hazardous waste.

References

  • LookChem. "Cas 195535-75-2, 5'-O-DMT-N4-ethyl-2'-deoxycytidine".
  • Biotage. "Solid Phase Oligonucleotide Synthesis".
  • US EPA. "Technical Resource Document: Treatment Technologies for Halogenated Organic Containing Wastes".
  • US EPA. "Hazardous Waste Management Facilities and Units".

Sources

© Copyright 2026 BenchChem. All Rights Reserved.